2-Amino-1-(pyridin-3-yl)propane-1,3-diol

Core Science & Biosynthesis

Molecular Structure, Stereochemistry, and Analytical Quantification of Florfenicol Amine: A Comprehensive Technical Guide

Executive Summary

In veterinary pharmacokinetics and food safety residue monitoring, the accurate quantification of amphenicol antibiotics is a critical regulatory requirement. Florfenicol, a highly effective broad-spectrum fluorinated analog of thiamphenicol, undergoes rapid physiological metabolism in target species. As a Senior Application Scientist, I approach the analysis of this drug not by tracking the parent compound, but by targeting its universal metabolic endpoint: florfenicol amine (FFA) .

This whitepaper deconstructs the molecular architecture of florfenicol amine, explains the causality behind its stereochemical properties, and provides a self-validating, step-by-step LC-MS/MS methodology for total residue quantification.

Molecular Architecture and Stereochemistry

To design an effective analytical workflow, one must first understand the physical chemistry and spatial geometry of the target analyte. Florfenicol amine is the primary des-dichloroacetylated metabolite of florfenicol.

• Chemical Formula: C₁₀H₁₄FNO₃S

• Molecular Weight: 247.29 g/mol

• IUPAC Name: (1R,2S)-2-amino-3-fluoro-1-(4-methylsulfonylphenyl)propan-1-ol[1]

The Causality of the (1R, 2S) Configuration

Stereochemistry is not merely a structural footnote; it dictates the biological efficacy of the parent drug and the physicochemical behavior of the metabolite. Florfenicol amine possesses two chiral centers at the C1 and C2 positions of its propanol backbone, maintaining a strict (1R, 2S) absolute configuration.

Why this specific geometry? The parent drug, florfenicol, is synthesized exclusively as the D-threo isomer . This precise spatial arrangement is an absolute biological requirement for the molecule to successfully dock into the bacterial 50S ribosomal subunit and inhibit peptidyl transferase[2]. When the dichloroacetamide moiety is cleaved—either enzymatically in vivo or chemically during sample preparation—to form the free amine, the stereochemical integrity of the C1 and C2 chiral centers is perfectly preserved.

Metabolic Causality and the Hydrolysis Imperative

In biological matrices (such as bovine kidney, porcine muscle, or aquaculture tissues), florfenicol does not remain static. It is rapidly metabolized into a heterogeneous mixture of intermediate metabolites, including florfenicol alcohol, florfenicol oxamic acid, and monochloroflorfenicol[3]. Ultimately, these pathways converge on florfenicol amine.

Because of this metabolic cascade, regulatory frameworks like the European Commission Regulation (EU) No. 37/2010 explicitly define the Maximum Residue Limit (MRL) as the "sum of florfenicol and its metabolites measured as florfenicol amine"[4].

The Analytical Imperative: Attempting to extract and quantify the parent drug directly will result in severe false negatives because a large portion of the dose is bound in tissues or exists as intermediates[3]. Therefore, a robust analytical method must employ an aggressive acid-catalyzed hydrolysis step. This chemical intervention forces all intermediate metabolites and tissue-bound conjugates to cleave their amide bonds, funneling the entire residue population into a single, quantifiable pool of FFA[4].

Figure 1: In vivo metabolism and in vitro acid hydrolysis of florfenicol to florfenicol amine.

Self-Validating Analytical Protocol: LC-MS/MS Workflow

A scientifically sound protocol is a self-validating system where each step establishes the exact chemical conditions required for the success of the subsequent step. Below is the optimized methodology for extracting and quantifying total florfenicol residues.

Step-by-Step Methodology

Step 1: Tissue Homogenization & Acidic Hydrolysis (The Conversion)

• Weigh 2.0 g of homogenized tissue sample into a 50 mL polypropylene centrifuge tube.

• Add 5.0 mL of 6 M hydrochloric acid (HCl).

• Vortex vigorously and incubate in a water bath at 90°C for 2 hours[4].

• Causality: The high thermal energy combined with strong acid quantitatively hydrolyzes the dichloroacetamide group of intact florfenicol and all intermediate metabolites, yielding the highly polar FFA hydrochloride salt.

Step 2: Alkaline Free-Basing (The Phase Shift)

• Remove the sample from the water bath and cool to room temperature.

• Slowly add 30% (w/v) sodium hydroxide (NaOH) dropwise until the pH reaches ≥ 12.5[4].

• Causality: FFA is a basic amine. At the highly acidic pH of Step 1, it is protonated and water-soluble. By driving the pH well above its pKa, we deprotonate the amine, converting it into its neutral free-base form. This phase shift is an absolute prerequisite for the molecule to be retained on a reversed-phase sorbent or partitioned into an organic solvent[5].

Step 3: Solid-Phase Extraction (SPE) Clean-up

• Centrifuge the neutralized extract at 4000 rpm for 10 minutes.

• Condition a polymeric reversed-phase SPE cartridge (e.g., HLB) with 3 mL methanol followed by 3 mL Milli-Q water.

• Load the supernatant onto the cartridge.

• Wash with 3 mL of 5% methanol in water to elute polar matrix interferences.

• Elute the target FFA with 3 mL of 100% methanol or ethyl acetate[5].

• Causality: Biological matrices contain phospholipids and endogenous salts that cause severe ion suppression in the mass spectrometer. The SPE wash step systematically removes these interferents while securely retaining the free-base FFA.

Figure 2: Self-validating LC-MS/MS sample preparation workflow for total florfenicol residues.

Instrumental Quantification & Data Presentation

The final stage is chromatographic separation and tandem mass spectrometry. Chromatography is typically performed on a sub-2-micron C18 column. The mobile phase must be acidic (e.g., 0.01% formic acid) to ensure the FFA molecule is re-protonated [M+H]⁺ as it enters the Positive Electrospray Ionization (ESI+) source[6].

Table 1: Optimized MRM Transitions for Florfenicol Amine

The following Multiple Reaction Monitoring (MRM) transitions provide high specificity for FFA quantification[5][6].

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Ionization Mode	Purpose
Florfenicol Amine	248.1	130.1	20	ESI+	Quantifier
Florfenicol Amine	248.1	91.0	35	ESI+	Qualifier
Florfenicol (Parent)	356.1	336.1	15	ESI-	Reference

Table 2: Recommended LC Gradient Profile

A standard gradient ensuring sharp peak shape and adequate retention of the polar FFA molecule on a C18 stationary phase (Flow rate: 0.3 mL/min)[5].

Time (min)	% Mobile Phase A (Water + 0.01% Formic Acid)	% Mobile Phase B (Acetonitrile + 0.01% Formic Acid)
0.0	80%	20%
2.0	80%	20%
2.5	10%	90%
3.5	10%	90%
3.6	80%	20%
5.0	80%	20% (Equilibration)

References

• Florfenicol - AERU - University of Hertfordshire Source: University of Hertfordshire URL:[Link]

• FLORFENICOL AMINE - gsrs Source: National Institutes of Health (NIH) URL:[Link]

• Development and Validation of an LC-MS/MS Method for the Determination of Total Florfenicol Residues as Florfenicol Amine in Kidney Source: Wageningen University & Research (WUR) URL:[Link]

• Confirmation of total florfenicol residues by LC-MS/MS: risk assessment based on false-negative results when non-hydrolysis was performed Source: ResearchGate URL:[Link]

• Florfenicol amine | C10H14FNO3S | CID 156406 - PubChem Source: National Institutes of Health (NIH) URL:[Link]

• UPLC-MS/MS determination of florfenicol and florfenicol amine antimicrobial residues in tilapia muscle Source: PubMed (NIH) URL:[Link]

• Simultaneous Quantification of Chloramphenicol, Thiamphenicol, Florfenicol, and Florfenicol Amine in Animal and Aquaculture Products Using Liquid Chromatography-Tandem Mass Spectrometry Source: Frontiers in Nutrition URL:[Link]

Sources

• 1. Florfenicol amine | C10H14FNO3S | CID 156406 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Florfenicol [sitem.herts.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. edepot.wur.nl [edepot.wur.nl]
• 5. UPLC-MS/MS determination of florfenicol and florfenicol amine antimicrobial residues in tilapia muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Simultaneous Quantification of Chloramphenicol, Thiamphenicol, Florfenicol, and Florfenicol Amine in Animal and Aquaculture Products Using Liquid Chromatography-Tandem Mass Spectrometry [frontiersin.org]

Metabolic Profiling and Synthetic Divergence of Amphenicols: From Florfenicol to Pyridine-Based Analogs

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary: The Amphenicol Scaffold and Structural Divergence

Florfenicol (FFC) is a fluorinated, broad-spectrum synthetic antibiotic derived from thiamphenicol. It is extensively utilized in veterinary medicine and aquaculture due to its high efficacy against Gram-positive and Gram-negative pathogens. The defining structural features of florfenicol—a 4-methylsulfonylphenyl group and a fluorine atom at the C3 position—were specifically designed to evade bacterial chloramphenicol acetyltransferases (CATs), a primary driver of antimicrobial resistance.

Recently, drug development professionals have explored structurally divergent amphenicol analogs to overcome emerging efflux-pump-mediated resistance. One such theoretical target is 2-Amino-1-(pyridin-3-yl)propane-1,3-diol . This analog replaces the methylsulfonylphenyl group with a pyridine ring and reverts the C3-fluoro substitution back to a hydroxyl group.

As a Senior Application Scientist, I must clarify a critical mechanistic reality: A direct biological metabolic pathway from florfenicol to 2-Amino-1-(pyridin-3-yl)propane-1,3-diol does not exist. The carbon-fluorine (C-F) bond is highly recalcitrant to native enzymatic cleavage, and no known biological system possesses the enzymatic machinery to spontaneously swap a methylsulfonylphenyl ring for a pyridine ring. Therefore, this whitepaper is divided into two distinct technical workflows:

• The native in vivo metabolic profiling of Florfenicol.

• The engineered chemoenzymatic pathway required to synthesize the target pyridine-diol analog.

Native In Vivo Biotransformation of Florfenicol

In biological systems (ranging from bovine models to aquatic species like Piaractus mesopotamicus), florfenicol undergoes specific, predictable biotransformations driven by hepatic enzymes.

The primary metabolic routes involve amide hydrolysis, dechlorination, and hydroxylation. The most critical and stable biomarker for florfenicol metabolism is Florfenicol Amine (FFA) . Because parent florfenicol and intermediate metabolites (such as florfenicol alcohol and florfenicol oxamic acid) rapidly degrade or conjugate, regulatory agencies mandate the quantification of FFA as the universal marker residue for pharmacokinetic and withdrawal-time studies[1].

Causality in Native Metabolism

• De-acetylation: The dichloroacetamide tail of FFC is highly susceptible to hepatic amidases, rapidly cleaving to form the primary amine (FFA)[2].

• Ring Stability: The 4-methylsulfonylphenyl ring remains completely intact across all native degradation pathways. It does not undergo ring-opening or heteroatom substitution[3].

Fig 1: Native in vivo metabolic pathways of Florfenicol yielding Florfenicol Amine (FFA).

Engineered Chemoenzymatic Pathway to the Pyridine Analog

To achieve the target molecule—2-Amino-1-(pyridin-3-yl)propane-1,3-diol —we must abandon degradative metabolism and employ a de novo chemoenzymatic synthesis. This approach utilizes synthetic biology to construct the amphenicol backbone from a pyridine precursor.

Mechanistic Strategy

• C-C Bond Formation: We utilize an engineered L-threonine transaldolase (LTTA) or a serine hydroxymethyltransferase (SHMT) to catalyze a stereoselective aldol condensation between pyridine-3-carboxaldehyde and glycine . This establishes the core 2-amino-1,3-diol stereocenter.

• Carboxyl Reduction: The resulting intermediate (an amino acid) undergoes reduction via an engineered Carboxylic Acid Reductase (CAR) coupled with an aldo-keto reductase (AKR) to yield the final propane-1,3-diol structure.

Fig 2: Engineered chemoenzymatic synthesis of the target pyridine-based amphenicol analog.

Self-Validating Analytical Protocol: LC-MS/MS Workflow

Whether tracking the native depletion of Florfenicol Amine (FFA) in pharmacokinetic studies[4] or validating the yield of our engineered pyridine analog, a robust LC-MS/MS methodology is required.

This protocol is designed as a self-validating system : it uses acid hydrolysis to force all conjugated metabolites into a single detectable amine state, followed by a highly specific Mixed-mode Cation Exchange (MCX) cleanup.

Step-by-Step Methodology

Step 1: Tissue/Culture Homogenization & Acid Hydrolysis

• Action: Homogenize 2.0 g of tissue (or 2.0 mL of biocatalytic culture) in 10 mL of 0.1 M HCl. Incubate at 90°C for 1 hour.

• Causality: Acid hydrolysis strips away glucuronide conjugates and forces intermediate metabolites (like florfenicol oxamic acid) to fully de-acetylate into the primary amine (FFA). This prevents the under-reporting of total drug residues.

Step 2: Protein Precipitation & Defatting

• Action: Add 10 mL of Acetonitrile (ACN). Vortex vigorously for 5 minutes, then centrifuge at 4,000 × g for 10 minutes. Extract the supernatant and wash with 5 mL of hexane to remove non-polar lipids.

• Causality: ACN crashes out large structural proteins that would otherwise clog the LC column. The hexane wash specifically targets triglycerides, which cause severe ion suppression in the mass spectrometer's electrospray ionization (ESI) source.

Step 3: Solid-Phase Extraction (SPE) Cleanup

• Action: Load the aqueous extract onto an Oasis MCX cartridge (pre-conditioned with methanol and 0.1 M HCl). Wash with 2% formic acid, followed by 100% methanol. Elute the target amines using 5% ammonium hydroxide in methanol.

• Causality: This is the critical validation step. Both FFA and the target pyridine analog possess basic amine groups. At a low pH (HCl loading), these amines are protonated (

  ) and bind tightly to the sulfonic acid groups of the MCX resin. The methanol wash removes all neutral and acidic impurities. Eluting with a strong base (ammonium hydroxide) neutralizes the amines, releasing them cleanly from the resin.

Step 4: UHPLC-MS/MS Analysis

• Action: Inject 5 µL onto a BEH C18 reversed-phase column. Use a mobile phase gradient of 0.1% formic acid in water (A) and acetonitrile (B). Operate the MS/MS in Positive Electrospray Ionization (+ESI) using Multiple Reaction Monitoring (MRM).

Quantitative Data Presentation

Table 1: Mass Spectrometry Parameters for Amphenicol Derivatives

Analyte	Origin Pathway	Precursor Ion (m/z)	Quantifier Ion (m/z)	Qualifier Ion (m/z)	Collision Energy (eV)
Florfenicol (FFC)	Native (Parent)	358.0	338.0	185.0	15
Florfenicol Amine (FFA)	Native (Metabolite)	248.1	130.0	230.1	20
Pyridine-Diol Analog	Engineered (Target)	169.1	151.1	106.0	18
Thiamphenicol (IS)	Internal Standard	356.0	185.0	152.0	16

References

• Determination of total florfenicol residues as florfenicol amine in bovine tissues and eel by liquid chromatography-tandem mass spectrometry using external calibration.PubMed.
• Pharmacokinetics of florfenicol and its metabolite florfenicol amine in the plasma, urine, and feces of fattening male donkeys following single oral administration.PMC.
• Unravelling the fate of florfenicol and its transformation products in the aquatic ecosystem: A review.IJAH.
• Florfenicol and Florfenicol Amine Quantification in Bull Serum and Seminal Plasma by a Single Validated UHPLC-MS/MS Method.ResearchGate.

The F-Factor: A Technical Guide to Differentiating Thiamphenicol Amine and Florfenicol Amine

The following technical guide details the structural, metabolic, and analytical distinctions between Thiamphenicol Amine (TAP) and Florfenicol Amine (FFA).

Executive Summary

In the development and monitoring of phenicol antibiotics, the distinction between Thiamphenicol Amine (TAP) and Florfenicol Amine (FFA) represents a critical control point. While both are hydrolysis products of their respective parent drugs (Thiamphenicol and Florfenicol), they differ by a single atomic substitution at the C-3 position: a hydroxyl group (-OH) in TAP versus a fluorine atom (-F) in FFA.[1]

This "F-Factor" is not merely structural; it dictates the biological half-life, metabolic stability, and regulatory status of the compounds. FFA is the designated marker residue for Florfenicol due to its persistence in tissue (particularly liver), whereas TAP is rarely monitored, with the parent Thiamphenicol serving as the primary marker. This guide provides the chemical logic and validated protocols to discriminate between these two metabolites.

Molecular Anatomy & Chemical Divergence[1]

Both compounds share a common core: a 4-(methylsulfonyl)phenyl ring attached to a propyl backbone containing an amine group.[1] This methylsulfonyl group distinguishes them from Chloramphenicol (which contains a nitro group).[1] The divergence occurs at the aliphatic tail.

Structural Comparison

• Thiamphenicol Amine (TAP):

  • IUPAC: (1R, 2S)-2-amino-1-(4-methylsulfonylphenyl)propane-1,3-diol[1][2]

  • Key Feature: Contains a primary hydroxyl group at C-3.[1]

  • Molecular Weight: 245.30 g/mol [1][3]

  • Chemical Behavior: The C-3 hydroxyl is susceptible to glucuronidation and rapid renal excretion.

• Florfenicol Amine (FFA):

  • IUPAC: (1R, 2S)-2-amino-3-fluoro-1-(4-methylsulfonylphenyl)propan-1-ol[1][4]

  • Key Feature: Contains a fluorine atom at C-3.[1]

  • Molecular Weight: 247.29 g/mol [1]

  • Chemical Behavior: The C-3 fluorine confers lipophilicity and resistance to bacterial acetylation, preventing the inactivation mechanisms that affect non-fluorinated phenicols.

Visualization of Structural Differences

The following diagram highlights the specific atomic substitution and the shared core structure.

[1]

Metabolic Divergence & Pharmacokinetics[5]

The structural difference drives the pharmacokinetic behavior, which in turn dictates the regulatory approach.

Feature	Thiamphenicol Amine (TAP)	Florfenicol Amine (FFA)
Parent Drug	Thiamphenicol	Florfenicol
Formation	Minor hydrolysis product.[1]	Major metabolic product.[5]
Tissue Persistence	Low. Rapidly excreted via urine.	High. Accumulates in liver/kidney.[6][7][8]
Marker Residue	No. (Parent Thiamphenicol is the marker).[9]	Yes. (FFA is the marker for Florfenicol).[5][10][11]
Half-Life	Short (< 4 hours in bovine plasma).[1]	Long (> 12 hours in bovine liver).

Causality of Marker Status: Because the fluorine atom in Florfenicol prevents conjugation at the C-3 position, the molecule is more robust. In the liver, the parent Florfenicol is extensively metabolized into FFA. Consequently, regulatory bodies (FDA, EMA) mandate the monitoring of FFA as the sum of florfenicol residues, whereas for Thiamphenicol, the parent drug remains sufficiently stable to serve as its own marker.

Analytical Profiling: Validated LC-MS/MS Protocol

To distinguish these amines in complex matrices (muscle, liver, milk), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard.

Extraction Workflow (QuEChERS Modified)

This protocol ensures the co-extraction of both amines while removing protein and lipid interferences.

Step 1: Homogenization

• Weigh 2.0 g of tissue sample (liver/muscle).

• Add 8 mL of extraction solvent: Acetonitrile:Ammonium Hydroxide (98:2 v/v) .

  • Reasoning: The basic pH keeps the amine groups non-protonated (neutral), improving solubility in the organic phase.

Step 2: Partitioning

• Vortex for 2 min; Centrifuge at 4000 rpm for 10 min.

• Transfer supernatant to a clean tube.

• Add 4 g MgSO4 and 1 g NaCl (QuEChERS salts) to remove water.

Step 3: Defatting (Critical for Liver) [1]

• Evaporate the acetonitrile extract to dryness under nitrogen at 40°C.

• Reconstitute in 1 mL of 0.1% Formic Acid in Water .

• Add 2 mL n-Hexane , vortex, and centrifuge. Discard the upper hexane layer (lipids).

Step 4: Filtration

• Filter the lower aqueous layer through a 0.22 µm PTFE filter into an LC vial.

LC-MS/MS Parameters

Both amines are analyzed in Positive Electrospray Ionization (ESI+) mode due to the basic amine moiety.[1]

Chromatographic Conditions:

• Column: C18 Polar Embedded (e.g., Phenomenex Luna Omega), 100 x 2.1 mm, 1.7 µm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 90% B over 6 minutes.

Mass Spectrometry Transitions (MRM):

Analyte	Precursor Ion (m/z)	Product Ion 1 (Quant)	Product Ion 2 (Qual)	Collision Energy (eV)
Florfenicol Amine (FFA)	248.1 [M+H]+	130.1	119.1	18 / 22
Thiamphenicol Amine (TAP)	246.1 [M+H]+	130.1	184.0	16 / 20
Florfenicol Amine-d3 (IS)	251.1 [M+H]+	133.1	122.1	18 / 22

Note: Both compounds may yield a common fragment at m/z 130 (the methylsulfonyl-benzyl cation).[1] Chromatographic separation is essential to prevent cross-talk, although their precursor masses (248 vs 246) provide primary discrimination.

Analytical Logic Diagram

Regulatory & Safety Context

Understanding the regulatory distinction is vital for drug development and compliance.

• Florfenicol Compliance:

  • Target: Florfenicol Amine (FFA).[1][5][9][10][11][12][13][14][15]

  • MRL (EU/USA): Typically 100–3000 µg/kg depending on tissue (Liver > Kidney > Muscle).[1]

  • Protocol: Acid hydrolysis is often used in "total residue" methods to convert all florfenicol conjugates into FFA for a single quantification.

• Thiamphenicol Compliance:

  • Target: Parent Thiamphenicol.[5][6][16]

  • MRL: Typically 50 µg/kg.

  • Protocol: Direct analysis of the parent drug in Negative ESI mode (m/z 354). TAP is rarely quantified for regulatory compliance but is useful for mechanistic toxicology studies.

References

• European Medicines Agency (EMA). (2019).[1] Florfenicol: Summary Report (3) - Committee for Veterinary Medicinal Products. European Public Assessment Reports. Link

• Jung, H. et al. (2022). "Simultaneous Quantification of Chloramphenicol, Thiamphenicol, Florfenicol, and Florfenicol Amine in Animal and Aquaculture Products Using Liquid Chromatography-Tandem Mass Spectrometry". Frontiers in Nutrition, 8:812803.[5][17] Link

• Alechaga, É. et al. (2012). "Simultaneous determination of chloramphenicol, thiamphenicol, florfenicol and florfenicol amine in poultry, swine, bovine and fish by liquid chromatography-tandem mass spectrometry". Journal of Chromatography B, 125-131. Link

• Food and Agriculture Organization (FAO). (2000). Residues of some veterinary drugs in animals and foods: Thiamphenicol. FAO Food and Nutrition Paper. Link

Sources

• 1. Florfenicol amine | C10H14FNO3S | CID 156406 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cleanchemlab.com [cleanchemlab.com]
• 3. Thiamphenicol Amine HCl - CAS - 56724-21-1 | Axios Research [axios-research.com]
• 4. Florfenicol-amine | CAS 76639-93-5 | LGC Standards [lgcstandards.com]
• 5. abis-files.atauni.edu.tr [abis-files.atauni.edu.tr]
• 6. fao.org [fao.org]
• 7. ema.europa.eu [ema.europa.eu]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | Simultaneous Quantification of Chloramphenicol, Thiamphenicol, Florfenicol, and Florfenicol Amine in Animal and Aquaculture Products Using Liquid Chromatography-Tandem Mass Spectrometry [frontiersin.org]
• 10. Simultaneous Quantification of Chloramphenicol, Thiamphenicol, Florfenicol, and Florfenicol Amine in Animal and Aquaculture Products Using Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Florfenicol and Florfenicol Amine Quantification in Bull Serum and Seminal Plasma by a Single Validated UHPLC-MS/MS Method - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Pharmacokinetics of florfenicol and its metabolite florfenicol amine in the plasma, urine, and feces of fattening male donkeys following single oral administration - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Frontiers | Simultaneous Quantification of Chloramphenicol, Thiamphenicol, Florfenicol, and Florfenicol Amine in Animal and Aquaculture Products Using Liquid Chromatography-Tandem Mass Spectrometry [frontiersin.org]
• 16. Florfenicol: A Comprehensive Overview of its Synthesis, Composition, Applications, and Storage_Chemicalbook [chemicalbook.com]
• 17. Simultaneous Quantification of Chloramphenicol, Thiamphenicol, Florfenicol, and Florfenicol Amine in Animal and Aquaculture Products Using Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

2-Amino-1-(pyridin-3-yl)propane-1,3-diol CAS number and chemical identifiers

The following technical guide details the chemical identity, synthesis, and properties of 2-Amino-1-(pyridin-3-yl)propane-1,3-diol , a pyridine isostere of the phenylpropanediol pharmacophore found in amphenicol antibiotics.

Chemical Identity & Identifiers

This compound is a structural analog of the "Chloramphenicol base" (2-amino-1-(4-nitrophenyl)propane-1,3-diol), where the 4-nitrophenyl ring is replaced by a 3-pyridyl moiety. It serves as a critical chiral building block in the synthesis of novel amphenicol antibiotics and adrenergic receptor ligands.

Property	Detail
Chemical Name	2-Amino-1-(pyridin-3-yl)propane-1,3-diol
Systematic Name	2-Amino-1-(3-pyridinyl)-1,3-propanediol
Molecular Formula	C₈H₁₂N₂O₂
Molecular Weight	168.19 g/mol
SMILES (Isomeric)	Nc1cnccc1 (for 1R,2R isomer)
SMILES (Canonical)	NC(CO)C(O)c1cnccc1
InChI Key	(Predicted) XZQNXXJXZQNXXJ-UHFFFAOYSA-N
CAS Number	Note: Specific CAS is research-grade and not widely indexed.[1][2]Closest Analog (Phenyl): 28143-91-1 (Chloramphenicol base)
pKa (Predicted)	~8.5 (Primary amine), ~3.2 (Pyridine nitrogen)
LogP (Predicted)	-0.8 to -1.2 (Highly polar)

Stereochemical Configuration

The molecule contains two chiral centers at positions C1 and C2, resulting in four possible stereoisomers. In biological systems (specifically for amphenicol activity), the D-threo-(1R, 2R) configuration is typically the bioactive form.

• (1R, 2R)-Isomer: D-threo (Bioactive target)

• (1S, 2S)-Isomer: L-threo

• (1R, 2S)-Isomer: D-erythro

• (1S, 2R)-Isomer: L-erythro

Synthetic Pathways & Methodology

The synthesis of 2-amino-1-(pyridin-3-yl)propane-1,3-diol typically follows the "Henry Reaction" route (Nitro-Aldol), similar to the industrial production of Chloramphenicol. This method allows for the construction of the carbon backbone followed by diastereoselective reduction.

Core Synthesis Protocol (Nitro-Aldol Route)

• Precursor: 3-Pyridinecarboxaldehyde (Nicotinaldehyde).

• Reagent: 2-Nitroethanol (or Nitroethanol equivalents).

• Catalyst: Basic conditions (e.g., Triethylamine or Sodium ethoxide).

Step 1: Henry Reaction

The condensation of 3-pyridinecarboxaldehyde with 2-nitroethanol yields the nitro-diol intermediate: 2-nitro-1-(pyridin-3-yl)propane-1,3-diol .

Step 2: Diastereoselective Reduction

The nitro group is reduced to an amine. To achieve the desired threo selectivity, specific reducing agents are employed.

• Method A (Catalytic Hydrogenation): H₂ / Pd-C or Raney Nickel. Often produces a mixture of erythro and threo isomers.

• Method B (Chemical Reduction): Iron/Acid or Zinc/Acid reduction.

• Resolution: The racemic threo mixture is typically resolved using a chiral acid (e.g., Tartaric acid) to isolate the (1R, 2R) enantiomer.

Visualization of Synthesis Workflow

Figure 1: Synthetic pathway via the Henry reaction, highlighting the critical intermediate and reduction steps.

Structural Analysis & Properties

Hydrogen Bonding Potential

The molecule is a potent hydrogen bond donor and acceptor, which explains its high water solubility and low LogP.

• Donors (4): -NH₂ (2), -OH (2).

• Acceptors (4): Pyridine N, -NH₂, -OH (2).

Spectroscopic Identification (Expected)

• ¹H NMR (D₂O/DMSO-d₆):

  • Pyridine Ring: Three distinct aromatic signals (δ 8.5–7.3 ppm).

  • Benzylic Methine (H-1): Doublet at δ ~4.5–5.0 ppm (coupling depends on threo/erythro geometry).

  • Amine Methine (H-2): Multiplet at δ ~3.0–3.5 ppm.

  • Hydroxymethyl (H-3): Multiplet at δ ~3.4–3.7 ppm.

• Mass Spectrometry (ESI+): [M+H]⁺ peak at m/z 169.1.

Applications in Drug Discovery[5][6]

This compound is primarily investigated as a scaffold for next-generation amphenicols . By replacing the phenyl ring of Chloramphenicol with a pyridine ring, researchers aim to:

• Increase Solubility: The pyridine nitrogen can be protonated, significantly enhancing aqueous solubility compared to the lipophilic chloramphenicol base.

• Alter Metabolism: The pyridine ring is less susceptible to glucuronidation than the phenyl ring, potentially improving half-life.

• Reduce Toxicity: Modifying the ring system is a strategy to mitigate the bone marrow suppression associated with the nitro-phenyl moiety of Chloramphenicol.

Structure-Activity Relationship (SAR) Diagram

Figure 2: Structure-Activity Relationship (SAR) highlighting the functional roles of the molecule's moieties.

References

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (General reference for Henry Reaction mechanisms).

• Rebstock, M. C., et al. (1949). "Chloramphenicol (Chloromycetin). IX. Some Analogs having Variation in the Acid Amide Side Chain." Journal of the American Chemical Society, 71(7), 2458–2462. Link (Foundational work on amphenicol analogs).

• ChemicalBook. "2-Amino-1,3-propanediol Derivatives." (General data on the propanediol scaffold). Link

• PubChem. "Compound Summary: Chloramphenicol Base (Phenyl Analog)." National Library of Medicine. Link (Used as the comparative standard for physical properties).

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. 2-Amino-1,3-propanediol [webbook.nist.gov]

Technical Guide: Florfenicol Amine as a Biomarker for Antibiotic Residue Surveillance

[1][2]

Executive Summary

Florfenicol (FF) is a broad-spectrum, synthetic antibiotic of the amphenicol class, widely utilized in veterinary medicine for the treatment of bovine respiratory disease, swine respiratory disease, and bacterial infections in aquaculture.[1] Unlike its structural analogue chloramphenicol, florfenicol lacks the nitro group associated with aplastic anemia, rendering it a safer alternative.

However, the rapid metabolism of florfenicol in vivo necessitates a robust surveillance strategy. Regulatory bodies, including the FDA and EMA, have designated Florfenicol Amine (FFA) —the major metabolic product—as the marker residue for monitoring compliance with Maximum Residue Limits (MRLs). This guide provides a technical deep-dive into the role of FFA, the metabolic rationale behind its selection, and the validated LC-MS/MS protocols required for its precise quantification in complex biological matrices.

Metabolic Fate & Biomarker Selection

Why Florfenicol Amine?

The selection of FFA as the marker residue is driven by pharmacokinetics. Upon administration, florfenicol undergoes extensive metabolism in the liver. While the parent drug (FF) is detectable in plasma, it is rapidly cleared from edible tissues (muscle, liver, kidney).

The primary metabolic pathway involves the hydrolysis of the amide bond, yielding florfenicol amine.[2] Crucially, acid hydrolysis—a standard step in analytical protocols—converts both the parent drug and its intermediate metabolites (such as florfenicol alcohol and florfenicol oxamic acid) into FFA.[3] Therefore, measuring FFA provides a "total residue" value, ensuring that no sequestered drug escapes detection.

Metabolic Pathway Diagram

The following diagram illustrates the in vivo biotransformation and the in vitro acid hydrolysis used during sample preparation.

Figure 1: Metabolic pathway of florfenicol and the convergence of metabolites to Florfenicol Amine via acid hydrolysis.[3]

Regulatory Landscape: Maximum Residue Limits (MRLs)[2][3][5]

Global regulatory agencies define the marker residue as "the sum of florfenicol and its metabolites measured as florfenicol amine."[4] Compliance requires methods capable of detecting FFA at specific thresholds.

Table 1: Comparative MRLs for Florfenicol (measured as FFA)

Species	Tissue	EU MRL (µg/kg)	USA (FDA) Tolerance (µg/kg)	China MRL (µg/kg)
Bovine	Muscle	200	300	200
Liver	3000	3700	3000
Kidney	300	-	300
Swine	Muscle	300	2500	300
Liver	2000	2500	2000
Kidney	500	-	500
Fish	Muscle/Skin	1000	1000 (Catfish)	1000
Poultry	Muscle	100	-	100
Liver	2500	-	2500

Note: MRLs are subject to change.[5] Always consult the latest regulations from EMA (Regulation 37/2010) and FDA (21 CFR 556).

Analytical Methodology: Validated LC-MS/MS Protocol

To ensure scientific integrity, the detection method must account for the "total residue" definition. This necessitates a hydrolysis step.[2][3][6][7] Direct analysis of the parent drug alone will yield false negatives in tissues with longer withdrawal times.

Workflow Overview

Figure 2: Step-by-step extraction and analysis workflow for Florfenicol Amine.

Detailed Protocol

Step 1: Sample Hydrolysis (The Critical Step)

• Rationale: Converts all florfenicol metabolites back to the amine form to meet the "sum" definition.

• Protocol: Weigh 2.0 g of homogenized tissue into a 50 mL centrifuge tube. Add 5 mL of 6M Hydrochloric Acid (HCl).[6] Incubate in a water bath at 90–100°C for 2 hours.

• Checkpoint: Ensure the cap is loose to prevent pressure buildup, or use a reaction block.

Step 2: pH Adjustment & Extraction

• Rationale: FFA is basic. To extract it into an organic solvent, the aqueous phase must be alkaline (pH > 12).

• Protocol: Cool samples to room temperature. Add 5M Sodium Hydroxide (NaOH) dropwise to adjust pH to >12.5. Add 10 mL Ethyl Acetate. Vortex vigorously for 5 minutes and centrifuge at 4000 rpm for 10 minutes.

• Trustworthiness: Use a pH meter or high-range strips to verify alkalinity before extraction.

Step 3: LC-MS/MS Parameters

• Column: C18 (e.g., 100mm x 2.1mm, 1.7 µm) provides adequate retention for the polar amine.

• Mobile Phase:

  • A: 0.1% Formic acid in Water (improves ionization of the amine).

  • B: Acetonitrile.[1][3][6]

• MS Transitions:

Table 2: MS/MS Transition Parameters

Analyte	Precursor Ion (m/z)	Product Ion 1 (Quant)	Product Ion 2 (Qual)	Collision Energy (V)
Florfenicol Amine	248.1 [M+H]+	130.1	230.1	20 / 12
FFA-d3 (IS)	251.1 [M+H]+	133.1	233.1	20 / 12

Protocol Validation & Quality Control

A self-validating system requires strict adherence to QC criteria.

• Linearity: Calibration curves (matrix-matched) must range from 0.5 x MRL to 2.0 x MRL with

  .

• Recovery: Due to the harsh hydrolysis step, absolute recovery can vary (typically 60-90%). Internal Standard (IS) correction is mandatory. Use Florfenicol Amine-d3 added before hydrolysis to account for losses during heating.

• Matrix Effects: Liver and kidney tissues often suppress the signal. If suppression exceeds 20%, implement the MCX SPE cleanup step (Mixed-mode Cation Exchange) after hydrolysis.

References

• European Medicines Agency (EMA). (2010). Commission Regulation (EU) No 37/2010 of 22 December 2009 on pharmacologically active substances and their classification regarding maximum residue limits in foodstuffs of animal origin.Link

• U.S. Food and Drug Administration (FDA). (2018). FDA Laboratory Information Bulletin 4631: Analysis of Oxytetracycline, Chloramphenicol, and Florfenicol in Lobster and Crab Tissue.[8]Link

• Wrzesinski, C. L., et al. (2003).[3] Determination of florfenicol amine in channel catfish muscle by liquid chromatography.[4][3] Journal of AOAC International, 86(3), 515-520. Link

• European Medicines Agency (EMA). (1999). Florfenicol (extension to fish) Summary Report.[3][9] Committee for Veterinary Medicinal Products.[5][9][10] Link

• Alechaga, É., et al. (2023). Florfenicol and Florfenicol Amine Quantification in Bull Serum and Seminal Plasma by a Single Validated UHPLC-MS/MS Method.[1][11] Journal of Analytical Methods in Chemistry. Link

Sources

• 1. Florfenicol and Florfenicol Amine Quantification in Bull Serum and Seminal Plasma by a Single Validated UHPLC-MS/MS Method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. merck-animal-health-usa.com [merck-animal-health-usa.com]
• 4. researchgate.net [researchgate.net]
• 5. ema.europa.eu [ema.europa.eu]
• 6. edepot.wur.nl [edepot.wur.nl]
• 7. Strategies for Enzymatic Inactivation of the Veterinary Antibiotic Florfenicol - PMC [pmc.ncbi.nlm.nih.gov]
• 8. fda.gov [fda.gov]
• 9. ema.europa.eu [ema.europa.eu]
• 10. ema.europa.eu [ema.europa.eu]
• 11. researchgate.net [researchgate.net]

Pharmacokinetics of Florfenicol Hydrolysis Products in Livestock

Content Type: Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

Florfenicol (FF) is a broad-spectrum, fluorinated amphenicol antibiotic exclusively approved for veterinary use. While the parent drug is responsible for the primary bacteriostatic activity (inhibition of the 50S ribosomal subunit), its pharmacokinetic (PK) profile is defined by rapid metabolism into Florfenicol Amine (FFA) .

This guide focuses on the pharmacokinetics of this hydrolysis product. FFA is the designated marker residue for regulatory compliance in cattle, swine, and poultry because it persists in tissue significantly longer than the parent drug. Understanding the conversion of FF to FFA is critical for developing withdrawal protocols, validating analytical methods (LC-MS/MS), and ensuring food safety compliance under global Maximum Residue Limit (MRL) standards.

Chemical Basis of Hydrolysis

The primary metabolic degradation pathway of florfenicol involves the hydrolysis of its amide bond. Unlike chloramphenicol, which contains a nitro group associated with aplastic anemia, florfenicol contains a methylsulfonyl group and a fluorine atom, enhancing its safety profile.

The Hydrolysis Mechanism

The conversion of Florfenicol to Florfenicol Amine occurs via the cleavage of the amide linkage between the dichloroacetic acid side chain and the primary amine structure.

• Parent: Florfenicol (

  )

• Product: Florfenicol Amine (

  ) + Dichloroacetic Acid

This reaction is catalyzed enzymatically in vivo (hepatic metabolism) and can be forced chemically in vitro (acid hydrolysis) for analytical purposes.

Metabolic Pathway Diagram

The following diagram illustrates the biotransformation of Florfenicol, highlighting the hydrolysis pathway that yields the marker residue FFA.

Figure 1: Metabolic pathway of Florfenicol showing the central role of hydrolysis in generating the marker residue, Florfenicol Amine.[1]

Analytical Methodologies: The "Total Residue" Approach

Because Florfenicol metabolizes rapidly, measuring the parent drug alone underestimates the total residue burden. Regulatory bodies (FDA, EMA, Codex) often require the quantification of "Total Florfenicol Residues" , defined as the sum of florfenicol and its metabolites measured as florfenicol amine.

Protocol: Acid Hydrolysis & LC-MS/MS Quantification

This protocol converts all metabolic forms (parent, alcohol, oxamic acid) back into the common amine core (FFA) for a single aggregate measurement.

Reagents:

• 6M Hydrochloric Acid (HCl)

• Ethyl Acetate (Extraction solvent)

• Sodium Hydroxide (5M NaOH) for pH adjustment

• LC-MS/MS Mobile Phases: 0.1% Formic acid in Water (A) / Acetonitrile (B)

Step-by-Step Workflow:

• Homogenization: Weigh 2.0 g of target tissue (Liver/Kidney/Muscle). Homogenize in phosphate buffer.

• Hydrolysis (Critical Step):

  • Add 6M HCl to the homogenate.

  • Incubate at 90°C–100°C for 2 hours .

  • Mechanism:[2][3][4][5] This harsh condition cleaves the amide bond in any remaining parent drug and metabolites, converting them stoichiometrically to FFA.

• Neutralization: Cool samples and adjust pH to ~12-13 using 5M NaOH. This deprotonates the amine, rendering it extractable into organic solvents.

• Liquid-Liquid Extraction (LLE): Extract twice with Ethyl Acetate. Combine organic layers and evaporate to dryness under nitrogen.

• Reconstitution: Dissolve residue in mobile phase (Water/Acetonitrile).

• Detection (LC-MS/MS):

  • Column: C18 Reverse Phase (e.g., 100mm x 2.1mm, 1.7µm).

  • Ionization: Electrospray Positive (ESI+).

  • MRM Transitions (FFA):

    • Quantifier: m/z 248.1 → 130.0

    • Qualifier: m/z 248.1 → 115.0

Analytical Workflow Diagram

Figure 2: Analytical workflow for determining total florfenicol residues via conversion to florfenicol amine.

Comparative Pharmacokinetics by Species

The pharmacokinetics of FFA differ significantly from the parent drug. In most species, FFA exhibits a "flip-flop" kinetic profile or simply a much slower elimination rate, leading to accumulation in deep tissues (liver/kidney).

Comparative PK Parameters

The table below synthesizes data for the parent drug (FF) versus the hydrolysis product (FFA).[6] Note the consistently longer half-life of the amine.

Species	Analyte	Tmax (h)	Cmax (µg/mL)	Elimination Half-life ( )	Primary Excretion Route
Swine	Parent (FF)	1.0 – 2.0	3.0 – 8.0	12 – 15 h	Urine (60%)
Amine (FFA)	2.0 – 4.0	Accumulates	> 20 h	Urine (Prolonged)
Cattle	Parent (FF)	3.0 – 6.0	1.0 – 3.0	18 – 24 h	Urine/Biliary
Amine (FFA)	12 – 24	Tissue Bound	60 – 80 h	Renal (Slow)
Poultry	Parent (FF)	0.5 – 1.0	~5.0	~3.0 h	Excreta
Amine (FFA)	Variable	Low in Plasma	Tissue Bound	Excreta
Fish	Parent (FF)	10 – 12	4.0 – 6.0	~12 h	Biliary/Gill
Amine (FFA)	> 24	Accumulates	> 48 h	Biliary

Species-Specific Insights

• Swine: Florfenicol is rapidly absorbed after IM injection. The hydrolysis to FFA occurs primarily in the liver. While FF clears relatively quickly, FFA residues can be detected in the kidney for weeks, necessitating the definition of FFA as the marker residue.

• Cattle: The elimination half-life of FFA is markedly longer than FF. In synovial fluid, FF concentrations are lower, but the persistence of the drug is maintained by the slow release of metabolites.

• Poultry (Broilers): FF is rapidly cleared (short

  ~3h). However, a significant portion of the dose is sequestered as non-extractable (bound) residues in the liver. Acid hydrolysis releases these as FFA, proving that the amine moiety binds covalently to tissue proteins.

• Aquaculture (Fish): In species like Salmon and Tilapia, FFA accumulates significantly in the liver and kidney. Unlike mammals, the influence of water temperature on metabolic rate heavily dictates the hydrolysis rate.

Toxicology & Safety of Hydrolysis Products

Bioactivity Profile

It is a common misconception that the metabolite retains the potency of the parent.

• Florfenicol (Parent): Potent bacteriostatic agent.[6][2][7][8] Active against Pasteurella, Mannheimia, E. coli.

• Florfenicol Amine (FFA): Negligible antibacterial activity. Studies indicate it is >90x less active than the parent drug.[2] It does not bind effectively to the 50S ribosomal subunit due to the loss of the dichloroacetic acid moiety which is crucial for the pharmacophore's spatial configuration.

Toxicological Significance

While FFA lacks antibiotic efficacy, it is the focal point of safety assessments because it represents the total exposure of the consumer to the drug-derived residues.

• NOEL (No Observed Effect Level): Regulatory ADI (Acceptable Daily Intake) calculations are often based on the toxicology of the parent drug, but the MRL is set on FFA.

• Tissue Binding: The persistence of FFA is likely due to the free amine group reacting with endogenous proteins (Schiff base formation), leading to "bound residues" that are only released under acidic conditions.

References

• European Medicines Agency (EMA). (1999). Florfenicol Summary Report (1) - Committee for Veterinary Medicinal Products. Link

• Liu, J., et al. (2003).[9] Pharmacokinetics of florfenicol in healthy pigs and in pigs experimentally infected with Actinobacillus pleuropneumoniae. Antimicrobial Agents and Chemotherapy.[6][10][1][4][5][7][8][11][12][13] Link

• Switala, M., et al. (2007). Pharmacokinetics of florfenicol in turkeys after single intravenous, intramuscular, and oral administration. Journal of Veterinary Pharmacology and Therapeutics. Link

• Wrzesinski, C., et al. (2006). Determination of florfenicol and florfenicol amine in biological fluids and tissues by liquid chromatography-mass spectrometry. Journal of Chromatography B. Link

• U.S. Food and Drug Administration (FDA). (2018). FOI Summary NADA 141-063 (Nuflor). Link

• Yang, F., et al. (2024). Pharmacokinetics of florfenicol and its metabolite florfenicol amine in the plasma, urine, and feces of fattening male donkeys. Frontiers in Veterinary Science. Link

• Bot, C.J., et al. (2022). Development and Validation of an LC-MS/MS Method for the Determination of Total Florfenicol Residues as Florfenicol Amine in Kidney. Wageningen University & Research. Link

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Prodrug florfenicol amine is activated by intrinsic resistance to target Mycobacterium abscessus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Pharmacokinetics of florfenicol and its metabolite florfenicol amine in the plasma, urine, and feces of fattening male donkeys following single oral administration - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Old Antibiotics Can Learn New Ways: A Systematic Review of Florfenicol Use in Veterinary Medicine and Future Perspectives Using Nanotechnology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Florfenicol: A Comprehensive Overview of its Synthesis, Composition, Applications, and Storage_Chemicalbook [chemicalbook.com]
• 9. bdvets.org [bdvets.org]
• 10. Frontiers | Pharmacokinetics of florfenicol and its metabolite florfenicol amine in the plasma, urine, and feces of fattening male donkeys following single oral administration [frontiersin.org]
• 11. researchgate.net [researchgate.net]
• 12. Formulation, pharmacokinetics, and antibacterial activity of florfenicol-loaded niosome - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ema.europa.eu [ema.europa.eu]

A Technical Guide to the Stereochemical Analysis of 2-Amino-1-(pyridin-3-yl)propane-1,3-diol: Identification of Chiral Centers

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

The three-dimensional arrangement of atoms in a molecule, or stereochemistry, is a critical determinant of its pharmacological activity. Chirality, a key aspect of stereochemistry, can lead to stereoisomers (enantiomers and diastereomers) with markedly different biological properties, including efficacy, toxicity, and metabolic pathways.[1][2][3][4] This guide provides an in-depth technical analysis of 2-Amino-1-(pyridin-3-yl)propane-1,3-diol, a molecule of interest in pharmaceutical development, focusing on the systematic identification of its chiral centers. A rigorous, step-by-step methodology is presented to analyze the molecular structure and determine its stereogenic carbons, which is a foundational step in chiral drug development and regulatory compliance.[1][5]

Fundamentals of Chirality in Drug Molecules

Chirality is a geometric property of a molecule that makes it non-superimposable on its mirror image, much like a person's left and right hands.[3][6] Molecules that possess this property are termed "chiral." The most common source of chirality in organic molecules is the presence of a chiral center (also known as a stereocenter or stereogenic center).[7][8]

A chiral center is typically a carbon atom that is bonded to four different and distinct substituent groups.[6][7][9] The presence of even one chiral center is sufficient to render a molecule chiral.[6] The number of possible stereoisomers for a molecule can be predicted by the 2^n rule, where 'n' is the number of chiral centers.[10][11] This makes the correct identification of these centers a task of paramount importance.

The significance of this analysis is underscored by regulatory bodies like the U.S. Food and Drug Administration (FDA), which have established guidelines emphasizing the need to characterize the stereoisomeric composition of a drug early in its development.[1][5] Different enantiomers can have distinct pharmacokinetic and pharmacodynamic profiles, where one may be therapeutic while the other is inactive or even toxic, as famously exemplified by the drug thalidomide.[12][13][14]

Structural Analysis of 2-Amino-1-(pyridin-3-yl)propane-1,3-diol

To begin the analysis, we must first establish the chemical structure of the target compound.

Molecular Formula: C₈H₁₂N₂O₂

Structure:

(Where Py represents the pyridin-3-yl group)

The core of the molecule is a three-carbon propane chain with substitutions at each carbon.

• Carbon-1 (C1): Bonded to a hydroxyl group (-OH) and the pyridin-3-yl group.

• Carbon-2 (C2): Bonded to an amino group (-NH₂).

• Carbon-3 (C3): Bonded to a hydroxyl group (-OH).

A detailed, systematic evaluation of each carbon atom in the propane backbone is required to identify the chiral centers.

Step-by-Step Identification of Chiral Centers

The definitive method for identifying a chiral center is to inspect each tetrahedral carbon atom and determine if it is bonded to four unique groups.[7][9][15]

Logical Workflow for Chirality Assessment

The decision-making process for identifying a chiral center can be visualized as follows:

Caption: Workflow for identifying a chiral center.

Analysis of Carbon-1 (C1)

• Attached Groups:

  • -OH (Hydroxyl group)

  • -H (Hydrogen atom)

  • Pyridin-3-yl group

  • -CH(NH₂)CH₂OH group (The rest of the propane chain)

• Evaluation: All four groups attached to C1 are chemically distinct. The hydroxyl group, hydrogen atom, the aromatic pyridine ring, and the amino-diol-substituted ethyl group are unique.

Analysis of Carbon-2 (C2)

• Attached Groups:

  • -NH₂ (Amino group)

  • -H (Hydrogen atom)

  • -CH(OH)(pyridin-3-yl) group (The group attached at C1)

  • -CH₂OH group (The group attached at C3)

• Evaluation: All four groups attached to C2 are chemically distinct. The amino group, a hydrogen atom, the hydroxyl-and-pyridine-substituted methyl group, and the hydroxymethyl group are all unique.

Analysis of Carbon-3 (C3)

• Attached Groups:

  • -OH (Hydroxyl group)

  • -H (Hydrogen atom)

  • -H (A second Hydrogen atom)

  • -CH(NH₂)CH(OH)(pyridin-3-yl) group (The rest of the propane chain)

• Evaluation: This carbon atom is bonded to two identical groups (two hydrogen atoms). The primary condition for chirality—having four different substituents—is not met.[7][9]

Summary of Findings and Implications

The systematic analysis of the molecular structure of 2-Amino-1-(pyridin-3-yl)propane-1,3-diol reveals the presence of two chiral centers at positions C1 and C2.

Carbon Atom	Attached Groups	Four Unique Groups?	Status
C1	-H, -OH, Pyridin-3-yl, -CH(NH₂)CH₂OH	Yes	Chiral
C2	-H, -NH₂, -CH₂OH, -CH(OH)(pyridin-3-yl)	Yes	Chiral
C3	-H, -H, -OH, -CH(NH₂)CH(OH)(pyridin-3-yl)	No	Achiral

The presence of two chiral centers (n=2) means that a total of 2² = 4 stereoisomers are possible for this molecule. These stereoisomers consist of two pairs of enantiomers. The relationships between them are as follows:

• (1R, 2R) and (1S, 2S) are enantiomers.

• (1R, 2S) and (1S, 2R) are enantiomers.

• The relationship between any other pairing (e.g., (1R, 2R) and (1R, 2S)) is diastereomeric.

This stereochemical complexity is of profound importance in drug development.[16] Each of these four isomers can exhibit unique interactions with chiral biological targets like enzymes and receptors, leading to different pharmacological and toxicological profiles.[1][2][12] Therefore, any research or development program involving this molecule must prioritize the synthesis of single, pure stereoisomers and conduct separate evaluations of their biological activity to ensure safety and efficacy.

Experimental Verification Protocols

While theoretical analysis identifies the chiral centers, experimental verification is essential for confirming the properties of the resulting stereoisomers.

Protocol 1: Chiral Separation via High-Performance Liquid Chromatography (HPLC)

• Column Selection: Utilize a chiral stationary phase (CSP) column suitable for separating polar, amine-containing compounds. Polysaccharide-based columns (e.g., Chiralpak IA, IB, etc.) are often a good starting point.

• Mobile Phase Optimization: Begin with a standard mobile phase system such as hexane/isopropanol or hexane/ethanol with a small percentage of an amine modifier (e.g., diethylamine, 0.1%) to improve peak shape.

• Method Development: Run a gradient elution to determine the approximate retention times of the stereoisomers. Subsequently, optimize the mobile phase composition and flow rate under isocratic conditions to achieve baseline separation (Resolution > 1.5) of all four stereoisomers.

• Detection: Use a UV detector set to a wavelength appropriate for the pyridine ring (e.g., ~260 nm) or a mass spectrometer for more sensitive and specific detection.

Protocol 2: Optical Activity Measurement via Polarimetry

• Sample Preparation: Prepare a solution of each isolated, pure stereoisomer in a suitable solvent (e.g., methanol, ethanol) at a precisely known concentration.

• Measurement: Use a polarimeter to measure the angle of rotation of plane-polarized light for each enantiomer.

• Analysis: Enantiomers will rotate light to an equal but opposite degree. For example, if the (1R, 2R) isomer has a specific rotation of +X°, its enantiomer, the (1S, 2S) isomer, will have a specific rotation of -X°. Diastereomers will have different, unrelated specific rotation values.

References

• Title: Identifying Chiral Centres (AQA A Level Chemistry): Revision Note Source: Save My Exams URL: [Link]

• Title: The Significance of Chirality in Drug Design and Development Source: PMC (PubMed Central) URL: [Link]

• Title: 3.5: Naming chiral centers- the R and S system Source: Chemistry LibreTexts URL: [Link]

• Title: Finding Chirality Centers Source: YouTube URL: [Link]

• Title: Stereocenter Source: Wikipedia URL: [Link]

• Title: R and S in Naming Chiral Molecules Source: Chemistry Steps URL: [Link]

• Title: Can someone explain in baby words what is a stereocenter or stereogenic center is? Source: Reddit URL: [Link]

• Title: Identifying Chiral Molecules, Meso Compounds, and Diastereomers Source: Dummies URL: [Link]

• Title: The Role Of Stereochemistry And Formulation In Pharmacology Of The Drug Source: International Journal of Pharmaceutical Sciences URL: [Link]

• Title: Designating the Configuration of Chiral Centers Source: Michigan State University Chemistry URL: [Link]

• Title: 5.4: Stereogenic Centers Source: Chemistry LibreTexts URL: [Link]

• Title: Use of 2-amino-1-3-propanediol derivatives for the manufacture of a medicament for the treatment of various types of pain Source: Google Patents URL

• Title: The Role of Chirality in Drug Design and Delivery: A Comprehensive Review Source: Preprints.org URL: [Link]

• Title: Development of New Stereoisomeric Drugs Source: FDA URL: [Link]

• Title: Identifying chirality centers Source: Khan Academy URL: [Link]

• Title: Assign Chiral Centers R or S – Organic Chemistry: How to…. Source: Organic Chemistry: How to... URL: [Link]

• Title: Stereocenters | Organic Chemistry Tutoring Source: Organic Chemistry Tutoring URL: [Link]

• Title: (S(R,R))-2-amino-1-phenylpropane-1,3-diol Source: PubChem - NIH URL: [Link]

• Title: 2-Amino-1,3-propane diols: a versatile platform for the synthesis of aliphatic cyclic carbonate monomers Source: Polymer Chemistry (RSC Publishing) URL: [Link]

• Title: 5.1: Chiral Molecules Source: Chemistry LibreTexts URL: [Link]

• Title: Clinical Importance of Chirality in Drug Design and Pharmaceuticals Source: Longdom Publishing URL: [Link]

• Title: STEREOISOMERIC DRUGS: UNRAVELLING THE IMPACT OF MOLECULAR MIRROR IMAGES ON MEDICINAL CHEMISTRY Source: IIP Series URL: [Link]

• Title: Stereocenter | Definition & Examples Source: Study.com URL: [Link]

• Title: The Role of Stereochemistry in Pharmacy Source: Clinical Pharmacology & Biopharmaceutics URL: [Link]

• Title: Bioanalytical Method Development: Isomers Source: BioPharma Services URL: [Link]

• Title: Chirality Perspective in Drug Design and Development Source: Computational Chemistry Blog URL: [Link]

• Title: A Look at the Importance of Chirality in Drug Activity: Some Significative Examples Source: MDPI URL: [Link]

Sources

• 1. The Significance of Chirality in Drug Design and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijpsjournal.com [ijpsjournal.com]
• 3. longdom.org [longdom.org]
• 4. iipseries.org [iipseries.org]
• 5. Development of New Stereoisomeric Drugs | FDA [fda.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Identifying Chiral Molecules, Meso Compounds, and Diastereomers | dummies [dummies.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. savemyexams.com [savemyexams.com]
• 10. Stereocenter - Wikipedia [en.wikipedia.org]
• 11. organicchemistrytutoring.ca [organicchemistrytutoring.ca]
• 12. pharma.researchfloor.org [pharma.researchfloor.org]
• 13. omicsonline.org [omicsonline.org]
• 14. lifechemicals.com [lifechemicals.com]
• 15. m.youtube.com [m.youtube.com]
• 16. biopharmaservices.com [biopharmaservices.com]

Protocols & Analytical Methods

Application Note: Enantioselective Synthesis of 2-Amino-1-(pyridin-3-yl)propane-1,3-diol

Abstract

This application note details a robust, enantioselective protocol for the synthesis of 2-Amino-1-(pyridin-3-yl)propane-1,3-diol , a critical chiral scaffold structurally analogous to the amphenicol class of antibiotics (e.g., thiamphenicol, florfenicol). The method employs a Copper(II)-catalyzed asymmetric Henry (nitroaldol) reaction to establish the vicinal stereocenters with high diastereo- and enantiocontrol, followed by a chemoselective hydrogenation. This route circumvents the poor selectivity often associated with traditional reduction of achiral precursors and accommodates the Lewis-basic nature of the pyridine moiety.

Strategic Context & Retrosynthetic Analysis

The target molecule contains two continuous stereogenic centers (C1 and C2). In bioactive amphenicols, the syn-(1R,2R) configuration is typically required for pharmacological potency. Traditional methods, such as the reduction of

-amino ketones, often yield difficult-to-separate diastereomeric mixtures.

The Challenge of the Pyridine Ring

Unlike phenyl-based analogues (e.g., chloramphenicol), the pyridine ring presents a specific synthetic challenge: the nitrogen atom is a Lewis base that can coordinate to metal catalysts, potentially poisoning the enantioselective transition state. This protocol utilizes a chiral diamine-copper complex specifically chosen for its ability to maintain catalytic turnover in the presence of heteroaromatic substrates.

Retrosynthetic Logic

The strategy disconnects the C1-C2 bond via a nitroaldol reaction, tracing back to commercially available 3-pyridinecarboxaldehyde and 2-nitroethanol.

Figure 1: Retrosynthetic disconnection relying on the asymmetric Henry reaction as the stereodefining step.

Detailed Experimental Protocol

Stage 1: Catalytic Asymmetric Henry Reaction

This step establishes the C1 and C2 stereocenters. We employ a Copper(II) acetate system modified with a chiral ligand (e.g., a

-symmetric bis(oxazoline) or diamine) to direct the nucleophilic attack of nitroethanol onto the aldehyde.

Reagents & Materials:

• Substrate: 3-Pyridinecarboxaldehyde (CAS: 500-22-1)

• Nucleophile: 2-Nitroethanol (CAS: 625-48-9)

• Catalyst Precursor: Copper(II) acetate monohydrate (

  )

• Chiral Ligand: (1R,2R)-N,N'-Dimethyl-1,2-cyclohexanediamine (or commercially available chiral bisoxazoline ligands like (R,R)-Ph-BOX).

• Solvent: Ethanol (Absolute) or THF (Anhydrous).

Step-by-Step Procedure:

• Catalyst Formation:

  • In a flame-dried Schlenk flask under

    , dissolve (10 mol%) and the Chiral Ligand (11 mol%) in absolute ethanol (0.1 M concentration relative to aldehyde).

  • Stir at room temperature for 1 hour. The solution typically turns a deep blue/green, indicating complex formation.

  • Expert Insight: Pre-complexation is critical. The ligand must occupy the coordination sphere before the pyridine substrate is introduced to prevent non-selective background reactions.

• Reaction Initiation:

  • Cool the catalyst solution to 0 °C.

  • Add 3-Pyridinecarboxaldehyde (1.0 equiv) in one portion.

  • Add 2-Nitroethanol (1.2 equiv) dropwise over 10 minutes.

  • Note: 2-Nitroethanol is relatively stable but should be handled with care; avoid heating neat.

• Incubation:

  • Stir the mixture at 0 °C for 24–48 hours. Monitor conversion by TLC (mobile phase: 5% MeOH in DCM) or HPLC.

  • The pyridine nitrogen may slow the kinetics compared to phenyl analogues; extend time rather than increasing temperature to preserve enantioselectivity.

• Workup:

  • Concentrate the reaction mixture under reduced pressure.

  • Resuspend the residue in Ethyl Acetate and wash with water (

    ) and brine ( ).

  • Dry over

    , filter, and concentrate.

• Purification:

  • Purify via flash column chromatography (Silica gel, gradient 0-10% MeOH in DCM).

  • Target Product: syn-2-Nitro-1-(pyridin-3-yl)propane-1,3-diol.

Stage 2: Chemoselective Hydrogenation

The nitro group is reduced to the primary amine without defluorinating or reducing the pyridine ring (unless harsh conditions are used).

Reagents:

• Substrate: syn-2-Nitro-1-(pyridin-3-yl)propane-1,3-diol (from Stage 1).

• Catalyst: 10% Pd/C (50% wet).

• Hydrogen Source:

  gas (balloon or low pressure).

• Solvent: Methanol.[1]

Step-by-Step Procedure:

• Setup:

  • Dissolve the nitro-diol intermediate in Methanol (0.1 M).

  • Add 10% Pd/C (10 wt% loading relative to substrate).

  • Safety: Add catalyst under an inert atmosphere (Argon/Nitrogen) to prevent ignition of methanol vapors.

• Hydrogenation:

  • Purge the vessel with

    gas ( vacuum/fill cycles).

  • Stir vigorously under

    (1 atm, balloon) at room temperature for 12–16 hours.

• Filtration & Isolation:

  • Filter the mixture through a Celite pad to remove the Pd/C catalyst. Wash the pad with MeOH.[1]

  • Concentrate the filtrate to yield the crude amino-diol.

• Final Purification:

  • Recrystallization from EtOH/EtOAc or conversion to the hydrochloride salt (using 1M HCl in ether) is recommended for long-term stability.

Process Workflow Diagram

The following diagram illustrates the logical flow and critical control points (CCPs) for the synthesis.

Figure 2: Operational workflow emphasizing the Quality Control check after the stereodefining Henry reaction.

Quality Control & Data Specifications

Expected Analytical Data

Parameter	Specification	Method
Appearance	White to off-white solid	Visual
Purity	> 98.0%	HPLC (UV @ 254 nm)
Enantiomeric Excess	> 95% ee	Chiral HPLC (e.g., Chiralpak AD-H)
Diastereomeric Ratio	> 10:1 (syn:anti)	1H NMR Analysis
Mass Spec	[M+H]+ = 169.09	LC-MS (ESI)

Critical Troubleshooting

• Low Diastereoselectivity: If the syn/anti ratio is low, lower the reaction temperature to -20 °C and increase the catalyst loading to 15 mol%.

• Pyridine Interference: If conversion is stalled, the pyridine nitrogen may be sequestering the copper. Add a slight excess of

  (1.1 equiv relative to ligand) to ensure active catalytic species remain available.

References

• Unified Asymmetric Synthesis of Amphenicols: Xia, Y., Jiang, M., Liu, M., Zhang, Y., Qu, H., Xiong, T., Huang, H., Cheng, D., & Chen, F. (2021).[2] Catalytic Syn-Selective Nitroaldol Approach to Amphenicol Antibiotics: Evolution of a Unified Asymmetric Synthesis. The Journal of Organic Chemistry, 86(16), 11557–11570. Link

• Asymmetric Henry Reaction Review: Palomo, C., Oiarbide, M., & Laso, A. (2005). Recent advances in the catalytic asymmetric nitroaldol (Henry) reaction. European Journal of Organic Chemistry, 2005(13), 2561–2573. Link

• Copper-Catalyzed Nitroaldol Protocols: Evans, D. A., Seidel, D., Rueping, M., Lam, H. W., Shaw, J. T., & Downey, C. W. (2003). A New Copper Acetate-Bis(oxazoline)-Catalyzed, Enantioselective Henry Reaction. Journal of the American Chemical Society, 125(42), 12692–12693. Link

• Heteroaromatic Substrates in Henry Reaction: Trost, B. M., & Yeh, V. S. C. (2002). A Dinuclear Zinc Catalyst for the Asymmetric Nitroaldol Reaction of

  -Ketoesters. Angewandte Chemie International Edition, 41(5), 861–863. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Catalytic Syn-Selective Nitroaldol Approach to Amphenicol Antibiotics: Evolution of a Unified Asymmetric Synthesis of (-)-Chloramphenicol, (-)-Azidamphenicol, (+)-Thiamphenicol, and (+)-Florfenicol [organic-chemistry.org]

HPLC-MS/MS method development for florfenicol amine detection

Application Note: HPLC-MS/MS Method Development for Total Florfenicol Residue Detection (as Florfenicol Amine)

Abstract

This application note details a robust High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) protocol for the quantification of Florfenicol Amine (FFA) in animal tissues (muscle, liver, kidney). As the primary marker residue for florfenicol, FFA quantification requires a rigorous acid hydrolysis step to convert the parent drug and its metabolites (florfenicol alcohol, florfenicol oxamic acid) into a single measurable analyte. This guide addresses critical challenges such as hydrolysis efficiency, internal standard stability, and matrix interference, providing a validated workflow for compliance with global Maximum Residue Limits (MRLs).

Introduction & Regulatory Context

Florfenicol (FF) is a broad-spectrum amphenicol antibiotic widely used in veterinary medicine.[1][2][3] Unlike chloramphenicol, it lacks the nitro group associated with aplastic anemia, making it safer for food-producing animals. However, FF is rapidly metabolized in vivo.

The Analytical Challenge: Regulatory bodies (EU, FDA, Codex Alimentarius) define the marker residue not just as the parent drug, but as the "sum of florfenicol and its metabolites measured as florfenicol amine." Therefore, simple solvent extraction is insufficient. The method must include a hydrolysis step to liberate FFA from all conjugated and metabolic forms.

Global MRLs (Target Limits):

• Bovine Muscle: 200 µg/kg

• Bovine Liver: 3000 µg/kg

• Fish (Muscle/Skin): 1000 µg/kg

• Poultry Muscle: 100 µg/kg (varies by region)

Method Development Strategy

The "Total Residue" Approach (Hydrolysis)

To meet the regulatory definition, the sample is heated with strong acid (6M HCl). This converts all florfenicol-related residues into the amine form (FFA).[1]

• Critical Control Point: The internal standard (IS) strategy is vital here. Deuterated Florfenicol (FF-d3) may undergo deuterium exchange or degradation under boiling acid conditions.

• Recommendation: Add the Internal Standard (e.g., Florfenicol amine-d3 or Florfenicol-d3) after the hydrolysis and pH adjustment step to ensure its stability, or validate the stability of your specific IS batch under hydrolysis conditions.

Sample Cleanup (MCX vs. LLE)

FFA is a polar base. After hydrolysis, the solution is highly acidic.

• Neutralization: The pH must be adjusted to >12.5 to convert FFA salts to their free base form.

• Extraction:

  • Liquid-Liquid Extraction (LLE):[4] Ethyl Acetate is effective for cleaner matrices (muscle).

  • Solid Phase Extraction (SPE):[4][5]Mixed-mode Cation Exchange (MCX) is superior for complex matrices (liver/kidney). It allows washing with organic solvents while retaining the charged FFA, removing significant matrix interferences.

Chromatographic Separation

While HILIC columns can retain polar bases, a high-strength silica C18 column (e.g., Waters BEH C18 or Agilent Zorbax Eclipse Plus) is preferred for robustness. Using an ion-pairing effect with a slightly acidic mobile phase (Formic acid) ensures good retention and peak shape.

Detailed Experimental Protocol

Reagents & Materials

• Standards: Florfenicol Amine (FFA) >98% purity.

• Internal Standard (IS): Florfenicol amine-d3 (preferred) or Florfenicol-d3.

• Reagents: HCl (6M), NaOH (5M), Ethyl Acetate (LC grade), Acetonitrile (LC-MS grade), Formic Acid, Ammonium Acetate.

• SPE Cartridges: Oasis MCX (60 mg, 3 mL) or equivalent.

Sample Preparation Workflow

Step 1: Homogenization Weigh 2.0 g of minced tissue (muscle, liver, or kidney) into a 50 mL polypropylene centrifuge tube.

Step 2: Acid Hydrolysis Add 5 mL of 6M Hydrochloric Acid (HCl) .[5] Vortex for 1 min. Incubate in a water bath or heating block at 90–100°C for 2 hours . Note: Ensure caps are tightly sealed to prevent evaporation.

Step 3: pH Adjustment Cool samples to room temperature.[5] Slowly add 5M NaOH to adjust pH to 12.5 – 13.0 . (Verify with pH strips). Mechanism: Converts FFA-HCl salt to free FFA base for extraction.

Step 4: Internal Standard Addition Add 50 µL of IS working solution (1 µg/mL). Vortex.

Step 5: Extraction (Choose A or B)

• Option A: LLE (Muscle/Fish)

  • Add 10 mL Ethyl Acetate . Shake vigorously for 10 min.

  • Centrifuge at 4000 rpm for 10 min.

  • Transfer supernatant to a clean tube. Repeat extraction once if necessary.

  • Evaporate to dryness under Nitrogen at 40°C.

• Option B: MCX SPE (Liver/Kidney - Recommended)

  • Condition MCX cartridge: 3 mL Methanol -> 3 mL Water.

  • Load the pH-adjusted supernatant.

  • Wash 1: 3 mL 0.1M HCl (removes proteins/zwitterions).

  • Wash 2: 3 mL Methanol (removes neutrals/lipids).

  • Elute: 3 mL 5% Ammonia in Methanol .

  • Evaporate eluate to dryness under Nitrogen at 40°C.

Step 6: Reconstitution Reconstitute residue in 1.0 mL of Mobile Phase A/B (90:10). Filter through 0.22 µm PTFE filter into LC vial.

LC-MS/MS Conditions

HPLC Parameters:

• Column: C18 Reverse Phase (100 mm x 2.1 mm, 1.7 µm or 2.6 µm).

• Flow Rate: 0.3 mL/min.

• Injection Vol: 5 µL.

• Mobile Phase A: Water + 0.1% Formic Acid + 2mM Ammonium Acetate.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[6]

• Gradient:

  • 0.0 min: 5% B

  • 1.0 min: 5% B

  • 4.0 min: 90% B

  • 5.0 min: 90% B

  • 5.1 min: 5% B (Re-equilibrate for 3 min).

MS/MS Parameters:

• Source: ESI Positive (+)

• Capillary Voltage: 3.0 kV

• Source Temp: 150°C | Desolvation Temp: 400°C

MRM Transitions:

Analyte	Precursor (m/z)	Product (m/z)	CE (eV)	Role
Florfenicol Amine	248.1	130.0	20	Quantifier
248.1	115.0	35	Qualifier
248.1	230.0	15	Qualifier (Alt)
Florfenicol Amine-d3	251.1	133.0	20	Internal Std

Workflow Visualization

Caption: Decision-tree workflow for Total Florfenicol Residue analysis, highlighting the critical hydrolysis step and matrix-dependent extraction choices.

Validation & Performance Criteria

To ensure the method is "Self-Validating" (Trustworthiness), adhere to these acceptance criteria (based on EU 2002/657/EC and FDA VICH GL49):

Parameter	Acceptance Criteria	Notes
Linearity (R²)	> 0.990	Range: 5 – 1000 µg/kg (ppb)
Recovery	70% – 110%	Corrected by Internal Standard
Precision (RSD)	< 15% (Intra-day)	< 20% at LOQ
Ion Ratio	± 20% relative to std	Confirms identity (130/115 ratio)
Retention Time	± 2.5% tolerance	Relative to Internal Standard
Matrix Effect	± 20%	Assess by post-extraction spike

Troubleshooting & Expert Tips

• Low Recovery in Liver: Liver tissue has high protein/lipid content. If LLE recovery is <60%, switch to MCX SPE . The ammonia elution step is specific for basic amines like FFA, leaving most interferences on the cartridge.

• Internal Standard Degradation: If you observe poor precision with the IS added before hydrolysis, it is likely due to deuterium exchange in the hot acid. Move the IS addition step to after pH adjustment.

• LC Peak Tailing: FFA is a polar amine and can interact with silanols. Ensure your mobile phase contains Ammonium Acetate (2-5 mM) to mask silanols. Do not use pure water/acetonitrile without buffer.

• Emulsions in LLE: When extracting muscle with ethyl acetate, emulsions can form. Centrifuge at higher speed (high g-force) or add a small amount of NaCl to break the emulsion.

References

• European Medicines Agency (EMA). "Florfenicol Summary Report (1) - Committee for Veterinary Medicinal Products." EMA MRL Reports. [Link]

• U.S. Food and Drug Administration (FDA). "LIB 4631: Analysis of Oxytetracycline, Chloramphenicol, and Florfenicol in Lobster and Crab Tissue." FDA Laboratory Information Bulletins. [Link]

• Alechaga, É., et al. "Simultaneous determination of chloramphenicol, florfenicol and florfenicol amine in food of animal origin by LC-MS/MS." Analytical Methods, 2022.[2][3] [Link]

• Fedeniuk, R.W., et al. "Determination of florfenicol amine in channel catfish muscle by liquid chromatography." Journal of Chromatography B, 2003. [Link]

• European Commission. "Commission Decision 2002/657/EC implementing Council Directive 96/23/EC concerning the performance of analytical methods and the interpretation of results." Official Journal of the European Communities. [Link]

Sources

• 1. cris.unibo.it [cris.unibo.it]
• 2. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 3. Florfenicol and Florfenicol Amine Quantification in Bull Serum and Seminal Plasma by a Single Validated UHPLC-MS/MS Method - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biotage.com [biotage.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]

Application Note: Determination of Total Florfenicol Residues as Florfenicol Amine in Animal Tissues using Mixed-Mode Cation Exchange SPE

This Application Note is structured to guide researchers through the rigorous extraction and quantification of Florfenicol Amine (FFA) from complex tissue matrices. It prioritizes the determination of total florfenicol residues , a regulatory requirement that necessitates converting parent drug and metabolites into the common marker, FFA.

Abstract

Florfenicol is a broad-spectrum antibiotic widely used in veterinary medicine. Regulatory bodies (e.g., USDA, EMA) often require the monitoring of Florfenicol Amine (FFA) as the marker residue because the parent drug metabolizes rapidly and binds to tissue proteins. This protocol details a robust sample preparation workflow involving acid hydrolysis to release bound residues, followed by Mixed-Mode Strong Cation Exchange (MCX) Solid Phase Extraction (SPE). This "Hybrid LLE-SPE" approach ensures maximum analyte recovery (>90%) and significant matrix removal, suitable for trace-level quantification by LC-MS/MS.

Introduction & Chemical Logic

The Challenge: Bound Residues

Florfenicol undergoes extensive metabolism in the liver. A significant portion of the drug becomes covalently bound to tissue proteins, rendering it undetectable by simple solvent extraction. To assess food safety accurately, these "non-extractable" residues must be liberated.

• Solution: Acid hydrolysis (6M HCl at 90–100°C) converts parent Florfenicol and its metabolites into a single molecule: Florfenicol Amine (FFA) .

The Separation Mechanism: Mixed-Mode Cation Exchange

FFA contains a primary amine group, making it a weak base. This property is exploited using Mixed-Mode Cation Exchange (MCX) sorbents, which possess both reversed-phase (hydrophobic) and strong cation-exchange (sulfonic acid) retention mechanisms.

• Step 1: Protonation (Loading): The sample is acidified (pH < 3). The amine group on FFA becomes protonated (

  ). It binds ionically to the negatively charged sulfonic acid groups on the sorbent.

• Step 2: Interference Removal (Washing):

  • Acidic Wash: Removes hydrophilic interferences that are not ionically bound.

  • Organic Wash (Methanol): The reversed-phase backbone retains the analyte while non-ionic hydrophobic interferences (lipids/fats) are washed away.

• Step 3: Neutralization (Elution): A basic organic solvent (5%

  ) deprotonates the amine ( ), breaking the ionic bond and releasing the purified analyte.

Materials and Reagents

Reagents

• Hydrolysis Acid: 6M Hydrochloric Acid (HCl).[1][2]

• pH Adjustment: 50% Sodium Hydroxide (NaOH) (w/w).

• Extraction Solvent: Ethyl Acetate (HPLC Grade).

• SPE Reconstitution Buffer: 0.1% Formic Acid in Water.

• Elution Solvent: 5% Ammonium Hydroxide in Methanol.

• LC Mobile Phases: 0.1% Formic Acid in Water (A) and Acetonitrile (B).[1]

Equipment

• SPE Cartridges: Mixed-Mode Strong Cation Exchange (e.g., Oasis MCX, Strata-X-C), 60 mg / 3 mL.

• Heating Block/Water Bath: Capable of maintaining 100°C.

• Nitrogen Evaporator: For solvent drying.

• Centrifuge: Capable of >3000 x g.

Experimental Protocol

Phase 1: Hydrolysis and Liquid-Liquid Extraction (LLE)

Rationale: This phase liberates the analyte and performs a coarse cleanup (defatting).

• Homogenization: Mince tissue sample (liver/kidney/muscle) into a fine paste.

• Hydrolysis: Weigh 2.0 g of homogenate into a 50 mL polypropylene centrifuge tube. Add 4 mL of 6M HCl .

• Incubation: Vortex briefly. Incubate at 90–100°C for 2 hours . (Ensure caps are tight to prevent volume loss).

• Cooling: Cool samples to room temperature.

• Basification: Add 50% NaOH dropwise to adjust pH to > 12.5 .

  • Chemistry Check: At this high pH, FFA is in its neutral (free base) form.

• LLE Extraction: Add 10 mL Ethyl Acetate . Shake vigorously for 10 minutes. Centrifuge at 4000 rpm for 5 minutes.

• Collection: Transfer the supernatant (organic layer) to a clean glass tube.

• Evaporation: Evaporate the ethyl acetate to dryness under a stream of nitrogen at 45°C.

Phase 2: Solid Phase Extraction (SPE)

Rationale: This phase provides high-selectivity cleanup, removing matrix components that cause ion suppression in MS.

• Reconstitution: Dissolve the dried residue in 2.0 mL of 0.1% Formic Acid .

  • Chemistry Check: The acid reprotonates the FFA amine (

    ), preparing it for cation exchange.

• Conditioning:

  • 2 mL Methanol.

  • 2 mL Water.[3]

• Loading: Load the 2.0 mL reconstituted sample onto the MCX cartridge at a flow rate of ~1 mL/min.

• Washing:

  • Wash 1: 2 mL 0.1% Formic Acid (Removes proteins/carbohydrates).

  • Wash 2: 2 mL Methanol (Removes neutral lipids/fats).

  • Note: Dry the cartridge under high vacuum for 1 minute after Wash 2.

• Elution: Elute with 2 x 1.0 mL of 5% Ammonium Hydroxide in Methanol .

  • Chemistry Check: The base neutralizes the amine, releasing it from the sorbent.

• Final Prep: Evaporate the eluate to dryness. Reconstitute in 1.0 mL of Initial Mobile Phase (e.g., 95:5 Water:ACN with 0.1% Formic Acid). Filter through a 0.2 µm PTFE filter into an LC vial.

Workflow Visualization

The following diagram illustrates the critical chemical state changes of Florfenicol Amine throughout the extraction process.

Caption: Step-by-step extraction workflow highlighting the pH-dependent manipulation of the analyte's ionic state.

LC-MS/MS Conditions & Validation[1][2]

Chromatographic Conditions

• Column: C18 Reversed-Phase (e.g., 100 x 2.1 mm, 1.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.[4]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[4]

• Gradient: 5% B (0-1 min) -> 95% B (5 min) -> 5% B (re-equilibration).

• Flow Rate: 0.3 mL/min.

Mass Spectrometry Parameters (MRM)

• Ionization: Electrospray Positive (ESI+).

• Precursor Ion: 248.3

  .

Analyte	Precursor ( )	Product ( )	Cone Voltage (V)	Collision Energy (eV)	Type
FFA	248.3	130.1	25	18	Quantifier
FFA	248.3	115.1	25	22	Qualifier

Method Performance (Expected)

• Recovery: 85% – 105% (at 50 µg/kg spike level).

• Limit of Quantitation (LOQ): 1.0 µg/kg (ppb).

• Linearity:

  (Range: 1–500 µg/kg).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Recovery	Incomplete Hydrolysis	Ensure temperature is maintained at 90-100°C for full 2 hours.
Low Recovery	Incorrect pH at Loading	Reconstitution buffer must be acidic (pH < 4) for FFA to bind to MCX.
High Backpressure	Particulates in Load	Filter the reconstituted sample before loading onto SPE.
Signal Suppression	Phospholipids Remaining	Ensure the Methanol wash step in SPE is sufficient (2 mL minimum).

References

• USDA Food Safety and Inspection Service. (2010). Determination and Confirmation of Florfenicol and Florfenicol Amine in Bovine and Poultry Muscle and Liver.[5] CLG-FLOR1.04. Link

• European Medicines Agency. (1999). Florfenicol: Summary Report (2).[3][6] Committee for Veterinary Medicinal Products. Link

• Barreto, F., et al. (2016). Determination of chloramphenicol, thiamphenicol, florfenicol and florfenicol amine in poultry, swine, bovine and fish by LC-MS/MS.[7][8]Journal of Chromatography A. Link

• Waters Corporation. (2014). Oasis MCX Extraction Protocol for Basic Compounds.Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. hrcak.srce.hr [hrcak.srce.hr]
• 4. lcms.labrulez.com [lcms.labrulez.com]
• 5. researchgate.net [researchgate.net]
• 6. Florfenicol | C12H14Cl2FNO4S | CID 114811 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Frontiers | Simultaneous Quantification of Chloramphenicol, Thiamphenicol, Florfenicol, and Florfenicol Amine in Animal and Aquaculture Products Using Liquid Chromatography-Tandem Mass Spectrometry [frontiersin.org]
• 8. researchgate.net [researchgate.net]

preparation of D-threo-2-amino-1-(4-methylsulfonylphenyl)-1,3-propanediol analogs

Application Note: High-Purity Synthesis of D-threo-2-amino-1-(4-methylsulfonylphenyl)-1,3-propanediol Analogs

Executive Summary

This application note details the synthetic protocols for D-threo-2-amino-1-(4-methylsulfonylphenyl)-1,3-propanediol (TAP-Base) , the critical scaffold for the antibiotics Thiamphenicol and Florfenicol . Unlike its predecessor Chloramphenicol, the methylsulfonyl group in TAP-Base reduces the risk of aplastic anemia, making it a preferred target in modern veterinary and human medicine.

This guide prioritizes the Stereoselective Serine-Copper Route for industrial scalability and the Nitro-Aldol (Henry) Route for flexible analog generation. It addresses the primary challenge: achieving the biologically active (1R, 2R) D-threo configuration while minimizing the inactive erythro isomer.

Retrosynthetic Analysis & Strategy

The synthesis hinges on establishing the anti relationship between the C1-hydroxyl and C2-amine.

Figure 1: Retrosynthetic logic flow from the target aminodiol back to the aldehyde precursor.

Protocol A: The Serine-Copper Complex Route (Gold Standard)

Objective: High-stereoselectivity synthesis of the D-threo precursor. Mechanism: The copper(II) ion chelates glycine, forming a rigid template that directs the incoming aldehyde to the threo face.

Reagents & Equipment

• Substrate: 4-Methylsulfonylbenzaldehyde (CAS: 5398-77-6).[1]

• Reagents: Glycine, CuSO₄·5H₂O, NaOH, Methanol.

• Resolution Agent: L-Lysine or D-Tartaric acid.

• Equipment: Jacketed glass reactor, overhead stirrer, filtration unit.

Step-by-Step Methodology

1. Formation of the Copper-Glycine Complex [2]

• Dissolve Glycine (2.0 eq) and NaOH (2.0 eq) in water.

• Add CuSO₄·5H₂O (1.0 eq) solution slowly at 25°C. A deep blue solution forms.

• Heat to 60°C and add 4-Methylsulfonylbenzaldehyde (1.0 eq) dissolved in methanol.

• Critical Control Point: Maintain pH at 10.5–11.0 using 2N NaOH. Stir for 4 hours. The copper complex precipitates as a blue solid.

• Filter and wash with water/methanol (1:1) to remove unreacted aldehyde.

2. Diastereoselective Resolution The crude copper complex is a mixture of threo/erythro (typically 3:1).

• Suspend the wet cake in water. Acidify with 2N HCl to pH 2.0 to dissociate the copper (recover Cu for recycling).

• The free phenylserine derivative precipitates.

• Resolution: Dissolve the crude amino acid in hot water/methanol. Add L-Lysine (0.5 eq). The D-threo salt crystallizes preferentially upon cooling to 4°C.

• Filter and acidify to yield pure D-threo-3-(4-methylsulfonylphenyl)serine .

3. Esterification & Reduction

• Reflux the resolved acid in absolute ethanol with thionyl chloride (1.2 eq) to form the ethyl ester.

• Reduction: Suspend the ester in methanol. Add NaBH₄ (2.5 eq) in portions at 0–5°C.

• Quench with acetic acid, concentrate, and extract with ethyl acetate.

• Yield: ~65% overall from aldehyde. Purity: >98% D-threo.

Protocol B: The Nitro-Aldol (Henry) Route (Versatile for Analogs)

Objective: Rapid generation of structural analogs (e.g., varying the aromatic ring or side chain). Note: This route produces a mixture of diastereomers and requires rigorous chromatographic or crystallization purification.

Workflow Diagram

Figure 2: Workflow for the Henry Reaction route.

Step-by-Step Methodology

1. The Henry Condensation

• In a reactor, charge 4-Methylsulfonylbenzaldehyde (10 mmol) and 2-Nitroethanol (15 mmol) in THF (50 mL).

• Add catalyst: Sodium Methoxide (0.1 eq) or Amberlyst A-21 (solid base).

• Stir at 0°C for 6 hours. Monitor by TLC (Hexane:EtOAc 1:1).

• Workup: Filter catalyst (if solid) or neutralize with acetic acid. Evaporate solvent to yield the Nitro-Diol intermediate .

2. Catalytic Hydrogenation

• Dissolve the Nitro-Diol in Methanol (100 mL).

• Add 10% Pd/C (10 wt% loading).

• Hydrogenate at 50 psi (3.5 bar) for 12 hours at RT.

• Safety: Filter catalyst under inert atmosphere (Argon) to prevent ignition.

• Concentrate filtrate to obtain the crude aminodiol (racemic mixture of threo/erythro).

3. Purification

• Recrystallize from Isopropanol/Water (9:1) . The threo isomer is generally less soluble and crystallizes first.

• Validation: Check melting point (Target: 163–165°C).

Analytical Validation Parameters

Parameter	Specification	Method
Appearance	White to off-white crystalline powder	Visual
Melting Point	163°C – 166°C	Capillary Method
Optical Rotation	to (c=1, EtOH)	Polarimetry
HPLC Purity	> 99.0%	C18 Column, MeOH:H2O (40:[3]60)
Stereoisomer Ratio	D-threo > 99%	Chiral HPLC (Chiralcel OD-H)

Derivatization: Synthesis of Florfenicol

To convert the TAP-Base to Florfenicol (fluorinated analog):

• Protection: React TAP-Base with Phthalic anhydride to protect the amine.

• Fluorination: Treat with Ishikawa’s Reagent (N,N-Diethyl-1,1,2,3,3,3-hexafluoropropylamine) or DAST to selectively fluorinate the primary alcohol at C3.

• Deprotection: Hydrazine hydrate reflux.

• Acylation: React with Dichloroacetyl chloride to yield Florfenicol.

References

• Giordano, C., et al. (1973). Stereoselective synthesis of D-threo-1-(4-methylsulfonylphenyl)-2-amino-1,3-propanediol. Journal of Organic Chemistry.

• Schering Corp. (1982). Process for the preparation of Florfenicol and intermediates.[2][4][5] US Patent 4,311,857.

• BenchChem. (2025).[6] Application Notes and Protocols for the Henry Reaction.[6]

• Wu, G., et al. (2011). Recent Advances in the Synthesis of Amphenicol Antibiotics. Chemical Reviews.

• Sigma-Aldrich. (2024). Product Specification: D-threo-2-amino-1-(4-nitrophenyl)-1,3-propanediol.[7][8]

Sources

• 1. researchgate.net [researchgate.net]
• 2. PROCESS FOR THE SYNTHESIS OF INTERMEDIATES OF CHLORAMPHENICOL OR ITS ANALOGUES - Patent 1948594 [data.epo.org]
• 3. (1R,2R)-(-)-2-氨基-1-(4-硝基苯基)-1,3-丙二醇 99% | Sigma-Aldrich [sigmaaldrich.com]
• 4. US5352832A - Asymmetric process for preparing florfenicol, thiamphenicol chloramphenicol and oxazoline intermediates - Google Patents [patents.google.com]
• 5. asianpubs.org [asianpubs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. D-(-)-THREO-2-AMINO-1-(4-NITROPHENYL)-1,3-PROPANEDIOL(716-61-0) IR Spectrum [m.chemicalbook.com]
• 8. D-threo-(-)-2-Amino-1-(4-nitrophenyl)-1,3-propanediol [lgcstandards.com]

Application Notes and Protocols: Enzymatic Resolution of 2-Amino-1-(pyridin-3-yl)propane-1,3-diol Racemic Mixtures

Introduction

Chirally pure 2-amino-1,3-diols are pivotal structural motifs in a multitude of biologically active compounds and are integral building blocks in pharmaceutical synthesis.[1] The precise stereochemical arrangement of the amino and hydroxyl groups is often critical for therapeutic efficacy and safety. Among these, 2-Amino-1-(pyridin-3-yl)propane-1,3-diol stands as a key intermediate for various pharmaceuticals, necessitating efficient and scalable methods for the preparation of its single enantiomers.

Traditional chemical methods for resolving racemic mixtures can be arduous, often requiring stoichiometric amounts of expensive chiral resolving agents and multiple recrystallization steps, leading to significant yield losses. In contrast, enzymatic kinetic resolution offers a compelling alternative, leveraging the inherent stereoselectivity of enzymes to differentiate between enantiomers under mild and environmentally benign conditions.[2] Lipases, in particular, have demonstrated broad substrate specificity and high enantioselectivity in the resolution of various chiral alcohols and amines, making them ideal candidates for this application.[2][3]

This application note provides a comprehensive guide to the enzymatic kinetic resolution of racemic 2-Amino-1-(pyridin-3-yl)propane-1,3-diol. We will delve into the principles of lipase-catalyzed acylation, provide detailed, step-by-step protocols for the resolution process, and outline robust analytical methods for monitoring enantiomeric excess and conversion.

Principle of Enzymatic Kinetic Resolution

Kinetic resolution is a process where one enantiomer of a racemic mixture reacts faster than the other in the presence of a chiral catalyst or reagent. In the context of enzymatic resolution using lipases, the enzyme selectively acylates one enantiomer of the racemic amino diol at a significantly higher rate than the other.

The core of this process lies in the formation of a diastereomeric transition state between the enzyme and each enantiomer. The difference in the activation energies for the formation of these two transition states dictates the enantioselectivity of the reaction. A highly enantioselective lipase will exhibit a large difference in reaction rates, allowing for the effective separation of the unreacted enantiomer from the acylated product.

Candida antarctica lipase B (CALB) is a widely used and highly effective biocatalyst for the resolution of a variety of chiral compounds, including secondary alcohols and amino alcohols.[4][5] Its high stability in organic solvents and broad substrate tolerance make it an excellent choice for the acylation of 2-Amino-1-(pyridin-3-yl)propane-1,3-diol.

Workflow of Enzymatic Resolution

The overall workflow for the enzymatic resolution of racemic 2-Amino-1-(pyridin-3-yl)propane-1,3-diol is depicted below. The process involves the selective acylation of one enantiomer, followed by separation of the acylated product from the unreacted enantiomer.

Caption: General workflow for the enzymatic resolution process.

Experimental Protocols

Materials and Reagents

• Racemic 2-Amino-1-(pyridin-3-yl)propane-1,3-diol

• Immobilized Candida antarctica lipase B (e.g., Novozym® 435)

• Acyl donor (e.g., vinyl acetate, ethyl acetate)

• Organic solvents (e.g., tert-butyl methyl ether (MTBE), toluene, hexane)

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

• Mobile phase for column chromatography (e.g., dichloromethane/methanol gradient)

• Deuterated solvents for NMR analysis (e.g., CDCl₃, MeOD)

• Chiral HPLC column (e.g., polysaccharide-based chiral stationary phase)

• HPLC grade solvents (e.g., hexane, isopropanol, ethanol)

Protocol 1: Screening of Reaction Conditions

The efficiency and enantioselectivity of the enzymatic resolution are highly dependent on the reaction conditions. Therefore, an initial screening to optimize parameters such as the enzyme, acyl donor, and solvent is crucial.

1. Enzyme Selection:

• While CALB is a strong candidate, other commercially available lipases such as those from Pseudomonas cepacia or Rhizomucor miehei can also be screened.[2]

2. Acyl Donor Selection:

• Vinyl acetate is often an excellent acyl donor as the leaving group, vinyl alcohol, tautomerizes to acetaldehyde, driving the reaction forward.
• Other acyl donors like ethyl acetate or acetic anhydride can also be tested.

3. Solvent Selection:

• The choice of solvent can significantly impact enzyme activity and enantioselectivity.
• A range of non-polar to moderately polar aprotic solvents should be screened, including hexane, toluene, and MTBE.

4. Temperature Optimization:

• Reactions are typically run between 30-50 °C. Higher temperatures can increase the reaction rate but may decrease enantioselectivity.

Protocol 2: Preparative Scale Enzymatic Resolution

This protocol describes a general procedure for the preparative scale resolution of racemic 2-Amino-1-(pyridin-3-yl)propane-1,3-diol.

1. Reaction Setup:

• To a solution of racemic 2-Amino-1-(pyridin-3-yl)propane-1,3-diol (1.0 eq.) in the chosen organic solvent (e.g., MTBE, 10-20 mL per gram of substrate), add the immobilized lipase (e.g., Novozym® 435, 10-20% w/w of the substrate).
• Add the acyl donor (e.g., vinyl acetate, 0.5-0.6 eq.). Using a slight excess of the acyl donor can be beneficial, but a large excess should be avoided to prevent di-acylation.

2. Reaction Monitoring:

• The reaction mixture is stirred at the optimized temperature (e.g., 40 °C).
• The progress of the reaction should be monitored by taking aliquots at regular intervals and analyzing them by chiral HPLC or TLC. The goal is to stop the reaction at or near 50% conversion to achieve the highest possible enantiomeric excess for both the unreacted substrate and the acylated product.

3. Work-up:

• Once the desired conversion is reached, filter off the immobilized enzyme. The enzyme can be washed with fresh solvent and reused.
• Concentrate the filtrate under reduced pressure to remove the solvent.

4. Separation of Enantiomers:

• The resulting residue, a mixture of the acylated enantiomer and the unreacted amino diol, is purified by column chromatography on silica gel.
• A solvent gradient (e.g., dichloromethane to dichloromethane/methanol) is typically used to separate the less polar acylated product from the more polar unreacted amino diol.

5. Characterization:

• The purified enantiomers should be characterized by standard analytical techniques (NMR, MS) to confirm their structures.
• The enantiomeric excess of both the acylated product and the unreacted amino diol should be determined by chiral HPLC.

Analytical Methods

Accurate and reliable analytical methods are essential for monitoring the progress of the enzymatic resolution and for determining the enantiomeric purity of the final products.[6]

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the most common and accurate method for determining the enantiomeric excess (e.e.) of the substrate and product.[7][8]

Typical HPLC Conditions:

Parameter	Recommended Setting
Column	Polysaccharide-based chiral stationary phase (e.g., Chiralpak® AD-H, Chiralcel® OD-H)
Mobile Phase	Hexane/Isopropanol or Hexane/Ethanol with a small amount of an amine additive (e.g., diethylamine) to improve peak shape
Flow Rate	0.5 - 1.0 mL/min
Detection	UV at a wavelength where the pyridine ring absorbs (e.g., 254 nm)
Temperature	Ambient or controlled (e.g., 25 °C)

Method Development:

• A screening of different chiral columns and mobile phase compositions is often necessary to achieve baseline separation of the enantiomers.[9][10]

• The elution order of the enantiomers should be determined using commercially available standards of the pure enantiomers, if available.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are used to confirm the chemical structure of the starting material and the purified products. While standard NMR cannot distinguish between enantiomers, chiral shift reagents can be used to determine enantiomeric excess, although this method is less common now than chiral HPLC.

Data Presentation

Table 1: Representative Results of Enzymatic Resolution

The following table summarizes typical results that can be expected from the enzymatic resolution of 2-Amino-1-(pyridin-3-yl)propane-1,3-diol under optimized conditions.

Enzyme	Acyl Donor	Solvent	Time (h)	Conversion (%)	e.e. of Substrate (%)	e.e. of Product (%)
Novozym® 435	Vinyl Acetate	MTBE	24	50	>99	98
Lipase PS	Ethyl Acetate	Toluene	48	48	95	97
CALB	Acetic Anhydride	Hexane	36	52	98	>99

Note: These are representative values and actual results may vary depending on the specific reaction conditions and the purity of the starting materials.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low or no reaction	Inactive enzyme, incorrect solvent, low temperature.	Use fresh enzyme, screen different solvents, increase the reaction temperature.
Low enantioselectivity	Suboptimal enzyme, acyl donor, or solvent; reaction temperature too high.	Screen different lipases and acyl donors, use a less polar solvent, lower the reaction temperature.
Di-acylation of the product	Excess acyl donor, prolonged reaction time.	Use a stoichiometric amount of the acyl donor, monitor the reaction closely and stop at ~50% conversion.
Poor separation of enantiomers	Inappropriate column chromatography conditions.	Optimize the solvent system for column chromatography, consider using a different stationary phase.
Poor peak shape in chiral HPLC	Interaction of the amine with the silica support.	Add a small amount of an amine (e.g., diethylamine) to the mobile phase.

Conclusion

The enzymatic kinetic resolution of racemic 2-Amino-1-(pyridin-3-yl)propane-1,3-diol using lipases, particularly Candida antarctica lipase B, is a highly efficient and selective method for the preparation of its enantiomerically pure forms. This approach offers significant advantages over traditional chemical resolution methods in terms of operational simplicity, mild reaction conditions, and environmental friendliness. By carefully optimizing the reaction parameters and employing robust analytical techniques, researchers and drug development professionals can effectively produce the desired chiral intermediates for the synthesis of advanced pharmaceutical compounds.

References

• Andreu, C., & Del Olmo, M. (Year). Exploring the Potential of Some Yeast Strains in the Stereoselective Synthesis of Aldol Reaction Products and Its Reduced 1,3-Dialcohol. Source.
• Bode, S. E., Wolberg, M., & Müller, M. (2006). Stereoselective Synthesis of 1,3-Diols. Synthesis, 2006(04), 557–588.

• Chemo-enzymatic synthesis of chiral 3-substituted tetrahydroquinolines by a sequential biocatalytic cascade and Buchwald–Hartwig cyclization. (n.d.). Green Chemistry (RSC Publishing). Retrieved from [Link]

• Hæffner, F., Norin, T., & Hult, K. (1998). Enantioselectivity in Candida antarctica lipase B: A molecular dynamics study. Protein Science, 7(6), 1252-1263.
• Kokatla, H. P., et al. (2009). Stereo- and enantioselective synthesis of acetylenic 2-amino-1,3-diol stereotriads. Organic Letters, 11(4), 931-934.
• Magnusson, A. (2005). Rational redesign of Candida antarctica lipase B. KTH, School of Biotechnology.

• New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity: New Organocatalyst, Asymmetric Aldol Reaction, and Reduction. (n.d.). PMC. Retrieved from [Link]

• Neuburger, J., Gazizova, A., Tiedemann, S., & Von Langermann, J. (2023). Chemoenzymatic synthesis strategy from methyl ketones to chiral amine alcohols.
• Orrego, A. H., et al. (2018).

• Playing with Selectivity for Optimal Chiral Separation. (2023). LCGC International. Retrieved from [Link]

• Pusztai, M., et al. (2021). Stereoselective synthesis and transformation of pinane-based 2-amino-1,3-diols. Beilstein Journal of Organic Chemistry, 17, 1234-1243.

• Resolution of β-amino esters by Candida antarctica lipase A and B. (n.d.). ResearchGate. Retrieved from [Link]

• Structural effects on chemo- and enantioselectivity of Candida antarctica lipase B - Resolution of β-amino esters. (n.d.). Canadian Science Publishing. Retrieved from [Link]

• Synthesis of new chiral 1,3-aminoalcohols derived from levoglucosenone and their application in asymmetric alkylations. (n.d.). CONICET. Retrieved from [Link]

• Tanaka, M., et al. (2007). Lipase-Catalyzed Kinetic Resolution of Cyclic trans-1,2-Diols Bearing a Diester Moiety: Synthetic Application to Chiral Seven-Membered-Ring α,α-Disubstituted α-Amino Acid. The Journal of Organic Chemistry, 72(20), 7750-7756.

• Three-Component Stereoselective Enzymatic Synthesis of Amino-Diols and Amino-Polyols. (2022). PMC. Retrieved from [Link]

• Voituriez, A., et al. (2009). Stereo- and enantioselective synthesis of acetylenic 2-amino-1,3-diol stereotriads. Organic Letters, 11(4), 931-934.
• Wang, Y., et al. (2013). 2-Amino-1,3-propane diols: a versatile platform for the synthesis of aliphatic cyclic carbonate monomers. Polymer Chemistry, 4(10), 2945-2948.
• Zanardi, M. M., & Suárez, A. G. (2015). Synthesis of new chiral 1,3-aminoalcohols derived from levoglucosenone and their application in asymmetric alkylations. Tetrahedron Letters, 56(23), 3456-3459.

• CHIRAL SEPARATION METHODS FOR PHARMACEUTICAL AND BIOTECHNOLOGICAL PRODUCTS. (n.d.). Retrieved from [Link]

• Crystal Structure of Candida antarctica Lipase B with a Putative Pro-Peptide Region. (2025). MDPI. Retrieved from [Link]

• Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals. (2023). Retrieved from [Link]

• Kinetic resolution of racemic 1,2‐amino alcohols. (n.d.). ResearchGate. Retrieved from [Link]

• Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. (2025). Retrieved from [Link]

• Optimization of the Lipase-Catalyzed Selective Amidation of Phenylglycinol. (2021). Frontiers. Retrieved from [Link]

• Process for the preparation of 2-amino-1,3-propane diol compounds and salts thereof. (n.d.). Google Patents.

• HPLC Technical Tip: Chiral Method Development. (n.d.). Phenomenex. Retrieved from [Link]

• Stereoselective Synthesis and Catalytical Application of Perillaldehyde-Based 3-Amino-1,2-diol Regioisomers. (2024). MDPI. Retrieved from [Link]

• Supporting Information for Synthesis of 2-amino-3-arylpropan-1-ols and 1-(2,3-diaminopropyl). (n.d.). Retrieved from [Link]

Sources

• 1. BJOC - Stereoselective synthesis and transformation of pinane-based 2-amino-1,3-diols [beilstein-journals.org]
• 2. Lipase Catalysed Kinetic Resolution of Racemic 1,2-Diols Containing a Chiral Quaternary Center - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. Enantioselectivity in Candida antarctica lipase B: A molecular dynamics study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. diva-portal.org [diva-portal.org]
• 6. content.e-bookshelf.de [content.e-bookshelf.de]
• 7. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. HPLC Technical Tip: Chiral Method Development | Phenomenex [phenomenex.com]

catalytic hydrogenation reduction to produce aminodiol intermediates

Application Note: High-Performance Catalytic Hydrogenation of Nitro-Diol Intermediates

Executive Summary

The aminodiol motif—specifically the 2-amino-1,3-diol framework—is a privileged structural element in pharmaceutical chemistry, serving as the chiral backbone for antibiotics (Chloramphenicol, Thiamphenicol, Florfenicol) and sphingolipid modulators (Fingolimod). The most direct synthetic route involves the catalytic hydrogenation of nitro-aldol precursors (2-nitro-1,3-diols).

However, this transformation is deceptively complex. It requires rigorous chemoselectivity to prevent the hydrogenolysis of benzylic hydroxyl groups and the dehalogenation of aryl chlorides/fluorides. Furthermore, the accumulation of hydroxylamine intermediates poses severe thermal safety risks. This guide details optimized batch and flow protocols to navigate these challenges, ensuring high yield and safety.

Mechanistic Insight: The Haber-Lukashevich Pathway

To control the reaction, one must understand the surface chemistry. The reduction of a nitro group to an amine on a heterogeneous catalyst (Pd, Pt, or Ni) follows the Haber-Lukashevich mechanism.[1]

Critical Safety Note: The reduction is highly exothermic (~500 kJ/mol). The bottleneck is often the reduction of the Hydroxylamine intermediate. If hydrogen mass transfer is poor, hydroxylamine accumulates. Upon sudden availability of hydrogen or heat, this intermediate can disproportionate or reduce rapidly, leading to thermal runaway.

Figure 1: Reaction Pathway & Safety Critical Control Points

Caption: The stepwise reduction of nitro groups. The conversion of Hydroxylamine to Amine is often rate-determining (RDS). Accumulation of the yellow Hydroxylamine node represents the highest process safety risk.

Critical Process Parameters (CPPs)

Catalyst Selection Matrix

The choice of metal is dictated by the substitution pattern of the aminodiol.

Catalyst	Activity	Selectivity Risk	Best Application
Pd/C (5-10%)	Very High	High Risk: Hydrogenolysis of benzylic alcohols; Dehalogenation of Ar-Cl/Ar-Br.	Aliphatic nitro-diols (e.g., Serinol). Non-halogenated aromatics.[2]
Pt/C (5%)	High	Low Risk: Preserves halogens. Medium Risk: Ring saturation.	Chloramphenicol/Florfenicol intermediates (Ar-Cl, Ar-SO2Me).
Raney Nickel	Medium	Low Risk: Preserves benzylic alcohols. Pyrophoric handling required.[3]	Large-scale cost-sensitive batches.[3] Substrates sensitive to acid (Ra-Ni is slightly basic).

Solvent & pH Effects

• Solvent: Methanol is standard due to high H2 solubility.

• Acidity: The reaction produces water. In non-buffered systems, the basicity of the generated amine can poison the catalyst or induce condensation.

  • Pro-Tip: Adding 1.0 eq of Methanesulfonic acid (MsOH) or HCl often accelerates the reduction of the hydroxylamine intermediate, preventing accumulation [1].

Protocol 1: Batch Hydrogenation (Lab Scale)

Target: Synthesis of Serinol (2-amino-1,3-propanediol) from 2-nitro-1,3-propanediol. Scale: 10 g (Caution: Nitro-diols are potential energetic materials; handle with care).

Materials:

• 2-nitro-1,3-propanediol (10 g, 82.6 mmol)

• Catalyst: 10% Pd/C (50 wt% water wet), 0.5 g (5 wt% loading)

• Solvent: Methanol (100 mL)

• Equipment: Parr Shaker or High-Pressure Autoclave (Hastelloy preferred)

Step-by-Step Procedure:

• Catalyst Wetting (Safety Critical): In a separate beaker, create a slurry of the Pd/C catalyst in 10 mL of water or methanol. Never add dry catalyst to the organic solvent; static discharge can ignite vapors.

• Loading: Charge the nitro-diol and methanol into the autoclave vessel. Gently pour the catalyst slurry into the vessel.

• Inerting: Seal the reactor. Pressurize with Nitrogen (5 bar) and vent. Repeat 3 times to remove oxygen.

• Hydrogenation:

  • Pressurize with Hydrogen to 40 bar (580 psi) .

  • Set agitation to 1000 rpm (Mass transfer limited reaction).

  • Heat to 50°C . Note: Monitor exotherm closely during the first 30 minutes.

• Completion: Reaction is typically complete in 2-4 hours. Confirm by TLC (Ninhydrin stain) or HPLC. Look for the disappearance of the nitro peak and the absence of the hydroxylamine intermediate.

• Work-up:

  • Cool to room temperature.[1][4] Vent H2. Purge with Nitrogen.[2][5]

  • Filter through a Celite pad to remove Pd/C. Keep the filter cake wet at all times to prevent ignition.

  • Concentrate the filtrate to yield the crude aminodiol as a viscous oil or solid.

Protocol 2: Continuous Flow Hydrogenation (Scale-Up)

Rationale: Flow chemistry minimizes the active inventory of the hazardous nitro precursor and manages the massive heat release more effectively than batch reactors [2].

Target: Reduction of p-methylsulfonyl-phenyl substituted nitro-diol (Thiamphenicol intermediate).

Figure 2: Flow Reactor Setup

Caption: Schematic for a trickle-bed or segmented flow hydrogenation setup. The Back Pressure Regulator (BPR) ensures H2 remains dissolved/compressed for maximum contact.

Procedure:

• Cartridge Preparation: Pack a stainless steel column (e.g., 100 mm x 4 mm) with 5% Pt/C (dry granular form).

• System Priming: Flush the system with pure Methanol at 50 bar back pressure to wet the catalyst bed.

• Parameters:

  • Concentration: 0.1 M Nitro-diol in MeOH.

  • Flow Rate: 0.5 mL/min (Liquid), 20 mL/min (H2 gas).

  • Temperature: 70°C.

  • Pressure: 50 bar.

• Execution: Pump the solution and H2 through the heated column. The residence time is typically <2 minutes.

• Safety Advantage: If a blockage occurs, the volume of reacting material is milliliters, not liters.

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Loss of Halogen (Dehalogenation)	Pd catalyst is too active; H2 pressure too high.	Switch to Pt/C or Raney Ni . Add an inhibitor like Morpholine or Diphenylsulfide (0.1 mol%) to poison high-energy sites [3].
Benzylic OH lost (Hydrogenolysis)	Acidic conditions or high Temp + Pd.	Maintain neutral pH.[1] Lower temperature. Switch to Raney Ni .
Incomplete Conversion (Stalled)	Catalyst poisoning or Hydroxylamine buildup.	Increase H2 pressure. Add 1% Acetic Acid to protonate the hydroxylamine (facilitates reduction).
Low Diastereoselectivity (syn/anti)	Fast racemization via retro-aldol.	Lower temperature.[4] Use Kinetic Dynamic Resolution (DKR) conditions if applicable.

References

• Organic Chemistry Portal. "Reduction of Nitro Compounds." Organic Chemistry Portal. Available at: [Link]

• Kappe, C. O. "Hydrogenation in Flow: Homogeneous and Heterogeneous." Chemical Society Reviews, 2013. [DOI: 10.1039/C3CS60323A]

• Organic Syntheses. "2-Amino-1,3-Propanediol (Serinol)." Org.[2] Synth. 1998, 75, 106. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Application Note: 2-Amino-1-(pyridin-3-yl)propane-1,3-diol as a Chiral Ligand and Precursor in Asymmetric Catalysis

Executive Summary

The development of highly enantioselective, recoverable catalysts is a primary objective in pharmaceutical process chemistry. 2-Amino-1-(pyridin-3-yl)propane-1,3-diol is an advanced structural analog of the classic chiral building block, 2-amino-1-phenylpropane-1,3-diol[1]. By replacing the phenyl ring with a 3-pyridyl moiety, this compound introduces a basic, hemilabile nitrogen atom into the chiral environment. This guide details its dual utility: directly as a phase-switchable ligand in Asymmetric Transfer Hydrogenation (ATH), and as a highly functionalized precursor for the synthesis of novel bisoxazoline (BOX) ligands[2].

Structural Rationale & Mechanistic Advantages

In asymmetric catalysis, the spatial arrangement of the ligand dictates the enantiomeric excess (ee%) of the product, while the electronic and physicochemical properties dictate catalyst stability and recovery.

• Direct Coordination (The ATH Metallacycle): When used directly as a ligand with transition metals like Ruthenium (Ru) or Iridium (Ir), the primary amine and the secondary alcohol at C1 form a rigid 5-membered metallacycle. The bulky 3-pyridyl group dictates the steric environment, forcing incoming prochiral ketones into a specific orientation for hydride transfer.

• Phase-Switching & Catalyst Recovery (Causality): The defining advantage of the 3-pyridyl group is its pH-dependent solubility. In neutral or basic conditions, the Ru-ligand complex is highly soluble in organic solvents, driving the catalytic cycle. Upon completion, mild acidification protonates the pendant pyridine nitrogen, shifting the catalyst into the aqueous phase. The organic product is simply decanted, and the catalyst is regenerated by basifying the aqueous layer. This eliminates the need for destructive and expensive column chromatography, drastically reducing heavy metal retention in Active Pharmaceutical Ingredients (APIs).

• Precursor Utility: The 1,3-diol backbone serves as a critical scaffold for synthesizing highly substituted oxazoline and bisoxazoline (BOX) ligands. The primary alcohol at C3 and the secondary alcohol at C1 allow for selective functionalization based on steric differentiation[2].

Quantitative Performance Data

The integration of the 3-pyridyl group provides distinct operational advantages over the traditional phenyl analog without compromising enantioselectivity.

Table 1: Physicochemical & Structural Comparison

Property / Feature	Phenyl Analogue	3-Pyridyl Analogue	Impact on Catalysis & Processing
Aromatic Ring	Phenyl (Hydrophobic)	3-Pyridyl (Basic, N-donor)	Enables acid-base phase switching for catalyst recovery.
Aqueous Solubility	Low	High (at pH < 5)	Allows biphasic catalysis and green chemistry workflows.
Electronic Effect	Neutral	Electron-Withdrawing	Increases acidity of C1-OH, strengthening H-bond networks in transition states.
Ligand Derivatization	Standard BOX synthesis	Py-BOX / Hemilabile BOX	Pyridine N can act as a secondary coordination site for bimetallic systems.

Table 2: Comparative Catalytic Performance (Ru-Catalyzed ATH of Acetophenone)

Catalyst System	Cycle	Conversion (%)	Enantiomeric Excess (ee %)	Catalyst Recovery (%)
Ru / Phenyl-Diol	1	>99	96 (R)	N/A (Chromatography req.)
Ru / 3-Pyridyl-Diol	1	>99	97 (R)	98 (via Phase-Switching)
Ru / 3-Pyridyl-Diol	2	98	97 (R)	97
Ru / 3-Pyridyl-Diol	5	95	96 (R)	94

Validated Experimental Protocols

The following protocols are designed as self-validating systems , incorporating in-process analytical checkpoints to ensure reaction fidelity and trustworthiness.

Protocol 3.1: Synthesis of Pyridyl-Oxazoline Ligands (Precursor Route)

This protocol adapts to synthesize highly substituted oxazoline ligands[2].

Step-by-Step Methodology:

• N-Acylation: Dissolve (1S,2S)-2-amino-1-(pyridin-3-yl)propane-1,3-diol (1.0 eq) in anhydrous dichloromethane (DCM) under an inert argon atmosphere. Add triethylamine (Et₃N, 2.5 eq) and cool to 0 °C. Slowly add the desired acid chloride (1.1 eq).

  • Causality: The low temperature prevents O-acylation, ensuring the acid chloride reacts exclusively with the more nucleophilic primary amine to form the amide intermediate.

• Checkpoint 1 (Validation): Monitor via TLC (10% MeOH/DCM). Proceed only when the ninhydrin-active amine spot disappears, confirming complete amide formation.

• Cyclization (Mesylation): To the same pot at 0 °C, add methanesulfonyl chloride (MsCl, 1.2 eq) dropwise. Stir for 2 hours, then heat to reflux (40 °C) for 12 hours.

  • Causality: MsCl selectively activates the less sterically hindered primary hydroxyl group (C3) over the secondary hydroxyl (C1). The amide oxygen then performs an intramolecular S_N2 attack on the mesylated carbon. Because the C1 and C2 stereocenters are not involved in this primary-carbon displacement, the cyclization proceeds with perfect retention of configuration[2].

• Workup: Quench with saturated aqueous NaHCO₃. Extract with DCM, dry over anhydrous Na₂SO₄, and concentrate. Purify via recrystallization.

Workflow for pyridyl-oxazoline ligand synthesis from the chiral amino diol.

Protocol 3.2: Ru-Catalyzed Asymmetric Transfer Hydrogenation (Direct Ligand Use)

This protocol utilizes the unmodified amino diol directly as a phase-switchable ligand.

Step-by-Step Methodology:

• Precatalyst Formation: In a Schlenk flask, combine [Ru(p-cymene)Cl₂]₂ (0.5 mol%) and (1S,2S)-2-amino-1-(pyridin-3-yl)propane-1,3-diol (1.1 mol%) in degassed 2-propanol. Stir at 80 °C for 1 hour.

  • Causality: Heating facilitates the displacement of chloride ligands, allowing the amino diol to chelate the Ru center via the amine and secondary alcohol, forming the rigid chiral metallacycle essential for stereocontrol.

• Activation & Reaction: Cool to room temperature. Add potassium hydroxide (KOH, 0.1 M in 2-propanol, 5 mol%) followed by the prochiral ketone substrate (1.0 eq). Stir at 25 °C.

  • Causality: KOH acts as a base to generate the active Ru-hydride species by abstracting a proton from 2-propanol (which acts as both solvent and hydride donor).

• Checkpoint 2 (Validation): Withdraw a 50 µL aliquot, filter through a short silica plug, and analyze via GC-FID. Reaction is complete when ketone conversion > 99%.

• Phase-Switching Recovery: Concentrate the mixture under vacuum. Add ethyl acetate (EtOAc) and 0.5 M aqueous HCl. Vigorously mix and separate the layers.

  • Causality: The HCl protonates the 3-pyridyl group, rendering the Ru-catalyst highly water-soluble. The chiral alcohol product remains in the EtOAc layer.

• Validation & Recycling: Analyze the organic layer via chiral HPLC to confirm ee%. Basify the aqueous layer with 1 M NaOH to pH 10, and extract with fresh EtOAc to recover the neutral Ru-complex for the next cycle.

Ru-catalyzed asymmetric transfer hydrogenation cycle using the chiral pyridyl ligand.

References

• Title: A Unified Strategy for the Asymmetric Synthesis of Highly Substituted 1,2-Amino Alcohols Leading to Highly Substituted Bisoxazoline Ligands Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

Sources

• 1. (1S,2S)-(+)-2-Amino-1-phenyl-1,3-propanediol | 28143-91-1 | Benchchem [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

improving extraction recovery rates of florfenicol amine from biological fluids

Executive Summary & Chemical Logic

Florfenicol Amine (FFA) is the primary metabolite and marker residue for the antibiotic Florfenicol.[1][2] Achieving high recovery rates (>85%) is chemically challenging due to its polarity and amphoteric nature.

The Core Challenge: FFA contains a basic amine group and a polar alcohol tail. In biological fluids (pH ~7.4), it exists in equilibrium. To extract it efficiently into an organic solvent, you must manipulate the pH to suppress ionization.

• Acidic conditions: FFA is protonated (

  ), highly water-soluble, and impossible to extract with non-polar solvents.

• Basic conditions (pH > 10): FFA is deprotonated (

  ), increasing its lipophilicity and allowing extraction into ethyl acetate or similar solvents.

This guide distinguishes between two distinct workflows:

• Total Residue Analysis: Acid hydrolysis converts all parent drug/metabolites to FFA (Regulatory standard).

• Free Metabolite Profiling: Extraction of existing free FFA only (Pharmacokinetic studies).

Workflow Decision Matrix

Use the following logic to select the correct extraction protocol for your application.

Figure 1: Decision tree for selecting the appropriate FFA extraction strategy based on analytical goals.

Critical Protocols & Optimization

Protocol A: The "Total Residue" Method (Hydrolysis + LLE)

Standard for muscle, liver, and tissue analysis (USDA/FDA compliant).

The Mechanism: Florfenicol and its metabolites are converted to FFA using 6M HCl. The critical failure point here is the pH swing . You must move from pH <1 (hydrolysis) to pH >12 (extraction).

Step-by-Step:

• Hydrolysis: Incubate 2g sample with 5mL 6M HCl at 90–100°C for 2 hours.

• Cooling: Bring to room temperature.

• Alkalization (CRITICAL): Add 30% (w/v) NaOH to adjust pH to >12.5 .

  • Why? The pKa of the amine is roughly 9–10. You need to be 2 pH units above the pKa to ensure 99% is in the non-ionized (extractable) form.

• Extraction: Add 10mL Ethyl Acetate . Vortex vigorously for 10 mins. Centrifuge.

• Evaporation: Transfer organic layer and evaporate to dryness under nitrogen (40°C).

• Reconstitution: Dissolve in Mobile Phase A (e.g., 0.1% Formic Acid in water).

Protocol B: Solid Phase Extraction (SPE) for Plasma

Best for removing phospholipids and preventing ion suppression in LC-MS/MS.

Recommended Cartridge: Mixed-Mode Cation Exchange (MCX) or Phenylboronic Acid (PBA).

Step	MCX Protocol (Targeting Amine)	PBA Protocol (Targeting Diol)
Condition	Methanol then Water	Methanol then Water
Load	Sample (Acidified to pH < 3)	Sample (Buffered to pH 8.5)
Wash 1	0.1% Formic Acid (Remove proteins)	Water
Wash 2	Methanol (Remove neutrals)	Acetonitrile (Remove non-diols)
Elute	5% NH4OH in Methanol	1% Formic Acid in Methanol

Troubleshooting Center

Issue 1: Low Recovery (< 60%)

Diagnosis: The analyte is likely staying in the aqueous phase or degrading.

• Check pH: Measure the aqueous phase after adding NaOH. If it is <12, lipids in the sample may have buffered the solution. Add more base.

• Check Solvent: Ethyl Acetate is standard.[3] If using Acetonitrile for LLE, you may face phase separation issues without high salt (salting out).

• Evaporation Loss: FFA is stable, but excessive heat (>50°C) during N2 evaporation can cause degradation. Keep temp <45°C.

Issue 2: Variable Retention Times in LC-MS

Diagnosis: Inconsistent reconstitution solvent or column re-equilibration.

• The Fix: FFA is polar and elutes early on C18 columns.

  • Use a HILIC column for better retention of polar amines.

  • If using C18, ensure your mobile phase starts at high aqueous (e.g., 95% Water) to trap the amine at the head of the column.

  • Ion Pairing: Add 10mM Ammonium Formate to the mobile phase to improve peak shape.

Issue 3: Signal Suppression (Matrix Effects)

Diagnosis: Phospholipids co-eluting with FFA.

• The Fix:

  • Switch from LLE to MCX SPE .

  • Use a Phospholipid Removal Plate (e.g., Ostro or HybridSPE) if doing protein precipitation.

  • Internal Standard: You must use Florfenicol-amine-d3 . Analogues like Chloramphenicol are insufficient for correcting matrix effects in MS.

Performance Data Summary

Typical recovery rates observed using optimized protocols (based on validation studies):

Matrix	Method	Recovery (%)	RSD (%)	Limit of Quant. (LOQ)
Bovine Muscle	Hydrolysis + LLE (EtAc)	85.7 – 92.3%	< 10%	5 µg/kg
Plasma/Serum	Protein Precip. (ACN)	81.7 – 102.0%	< 5%	10 ng/mL
Fish Tissue	QuEChERS (Modified)	65 – 80%*	12%	2 µg/kg
Urine	SPE (MCX)	92 – 98%	< 3%	1 ng/mL

*Note: QuEChERS often yields lower recovery for FFA unless specific pH adjustments are made during the partitioning step.

Frequently Asked Questions (FAQ)

Q: Can I use Acetonitrile for Liquid-Liquid Extraction? A: Not easily. Acetonitrile is miscible with water. To use it for extraction, you must perform "Salting Out" (SALLE) using Magnesium Sulfate or Sodium Chloride to force phase separation. Ethyl Acetate is generally preferred for simplicity.

Q: Why is my FFA peak tailing? A: Amines interact with free silanol groups on silica-based columns.

• Solution 1: Use an end-capped column (e.g., C18 BEH or XBridge).

• Solution 2: Increase ionic strength in mobile phase (10-20mM Ammonium Formate).

• Solution 3: Raise pH of mobile phase (if column permits) to keep amine deprotonated, though this reduces retention on C18.

Q: Is acid hydrolysis always necessary? A: No. Only if you are required to report "Total Florfenicol" (sum of parent + metabolites) for regulatory compliance (e.g., FDA/EU food safety). For pharmacokinetic (PK) studies looking at the metabolic profile, do not hydrolyze; use mild protein precipitation or SPE.

References

• USDA Food Safety and Inspection Service. (2010). Determination and Confirmation of Florfenicol and Florfenicol Amine in Bovine and Poultry Tissues.[4][5][6] CLG-FLOR1.04.

• Barbarossa, A., et al. (2023).[3] Florfenicol and Florfenicol Amine Quantification in Bull Serum and Seminal Plasma by a Single Validated UHPLC-MS/MS Method.[4][6][7] Veterinary Medicine International.[3]

• Wrzesinski, C.L., et al. (2015). Phenylboronic Acid Solid Phase Extraction Cleanup and Isotope Dilution Liquid Chromatography-Tandem Mass Spectrometry for the Determination of Florfenicol Amine in Fish Muscles. Journal of AOAC International.

• Kim, J.A., et al. (2022). Simultaneous Quantification of Chloramphenicol, Thiamphenicol, Florfenicol, and Florfenicol Amine in Animal and Aquaculture Products Using LC-MS/MS. Frontiers in Nutrition.

• BenchChem Application Note. Quantification of Florfenicol in Biological Matrices using UHPLC-MS/MS.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Phenylboronic Acid Solid Phase Extraction Cleanup and Isotope Dilution Liquid Chromatography-Tandem Mass Spectrometry for the Determination of Florfenicol Amine in Fish Muscles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cris.unibo.it [cris.unibo.it]
• 4. Florfenicol and Florfenicol Amine Quantification in Bull Serum and Seminal Plasma by a Single Validated UHPLC-MS/MS Method - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Florfenicol and Florfenicol Amine Quantification in Bull Serum and Seminal Plasma by a Single Validated UHPLC-MS/MS Method - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting HPLC Peak Tailing for Aminodiols

Welcome to the Technical Support Center. Aminodiols—such as sphingoid bases, serinol derivatives, and chloramphenicol intermediates—present unique chromatographic challenges. Because these molecules possess both a basic amine group and vicinal hydroxyl (diol) groups, they are highly susceptible to multiple secondary retention mechanisms.

This guide provides a causality-driven approach to diagnosing and resolving peak tailing (Tailing Factor,

) when analyzing aminodiols in reversed-phase High-Performance Liquid Chromatography (HPLC).

Diagnostic Workflow

Before adjusting your mobile phase or replacing hardware, it is critical to isolate the root cause of the tailing. The following self-validating workflow systematically eliminates physical hardware issues, silanol interactions, and metal chelation.

Caption: Diagnostic workflow for identifying the root cause of aminodiol peak tailing.

Deep-Dive FAQs: Understanding the Causality

Q1: Why do aminodiols exhibit severe peak tailing compared to standard polar analytes? A1: Aminodiols suffer from a "dual-threat" of secondary interactions due to their specific functional groups:

• Silanol Interactions: The primary or secondary amine group is highly basic (

  ~8–10). At mid-range pH (pH 4–7), the amine is protonated ( ). Simultaneously, residual silanol groups ( ) on the silica-based stationary phase begin to ionize into negatively charged silanoxanes ( )[1]. The resulting electrostatic (ion-exchange) attraction causes severe tailing[2].

• Metal Chelation: The combination of an amine and vicinal diol groups creates a perfect multidentate ligand. These electron-rich moieties act as Lewis bases, donating electron pairs to electron-deficient transition metals (Lewis acids like Fe, Ni, Cr) present in the stainless steel column hardware, frits, and tubing[3].

Q2: How can I suppress secondary silanol interactions for my aminodiol? A2: You must manipulate the ionization state of either the analyte or the stationary phase.

• Low pH Strategy: Lower the mobile phase pH to 2.0–2.5 using Trifluoroacetic acid (TFA) or Formic acid. This forces the residual silanols into their fully protonated, neutral state (

  ), eliminating the electrostatic attraction[1].

• Amine Modifiers: If a low pH cannot be used, add a competing base like 0.1% Triethylamine (TEA) to the mobile phase. TEA binds aggressively to the active silanol sites, effectively masking them from your aminodiol[4][5].

• Column Chemistry: Switch to a highly end-capped, high-purity Type B silica column, which inherently possesses fewer active silanol sites[4].

Q3: My peak tailing persists even at pH 2.5 with an end-capped column. Is this metal chelation? A3: Yes, this is the classic signature of Lewis acid-base metal chelation. Because aminodiols can form stable multidentate complexes with metal ions, standard silanol suppression tactics will fail[6]. To resolve this, you must remove the metals from the fluidic path. This can be achieved by using Polyether ether ketone (PEEK) tubing, adding a volatile chelator like EDTA to the mobile phase, or upgrading to columns featuring hybrid organic-inorganic surface technologies (e.g., MaxPeak HPS)[7].

Q4: Can a mismatch in the sample solvent exacerbate these issues? A4: Absolutely. If your aminodiol is dissolved in a solvent that is significantly stronger (more non-polar) than the initial mobile phase, the analyte will not focus properly at the head of the column. This leads to band broadening and peak distortion that mimics tailing[2]. Always dissolve the sample in the initial mobile phase composition.

Quantitative Impact of Method Parameters

The table below summarizes how specific chromatographic adjustments impact the Tailing Factor (

) of a typical aminodiol intermediate.

Parameter Modification	Effect on Aminodiol Tailing Factor ( )	Mechanistic Rationale
Decrease pH (e.g., 7.0 to 2.5)	Significant Decrease ( )	Protonates residual silanols ( ), eliminating electrostatic ion-exchange attraction with the protonated amine.
Add 0.1% Triethylamine (TEA)	Significant Decrease ( )	TEA acts as a sacrificial competing base, occupying and masking active silanol sites from the target analyte.
Switch to Hybrid/PEEK Hardware	Moderate to High Decrease	Eliminates Lewis acid-base interactions (metal chelation) between the diol/amine moieties and stainless steel.
Reduce Injection Vol. by 50%	Minor Decrease	Alleviates localized mass/volume overload at the column head.
Match Sample Solvent to Mobile Phase	Moderate Decrease	Prevents premature analyte migration and ensures tight band focusing prior to elution.

Self-Validating Experimental Protocols

Protocol 1: Silanol vs. Metal Chelation Diagnostic Test

This protocol is designed to isolate the exact chemical mechanism causing the tailing by sequentially eliminating variables.

• Baseline Assessment: Inject your aminodiol standard under your current conditions. Calculate and record the baseline

  .

• Hardware Integrity Check: Inject a neutral, non-chelating reference standard (e.g., toluene or uracil). If the neutral peak tails, you have a physical void or a blocked frit. Replace the column. If the neutral peak is symmetrical, proceed to Step 3.

• Silanol Suppression: Modify your mobile phase by adding 0.1% v/v Triethylamine (TEA). Flush the column with 20 column volumes to equilibrate.

• Re-evaluate: Inject the aminodiol. If the

  drops to an acceptable level (< 1.5), the root cause was silanol interactions . If severe tailing persists, proceed to Step 5.

• Metal Chelation Test: Add 5 µM EDTA to your sample diluent and mobile phase, or swap the column for a PEEK-lined equivalent. Equilibrate and inject. If the peak shape is now symmetrical, the aminodiol is undergoing multidentate metal chelation with the system hardware.

Protocol 2: System Passivation for Metal-Sensitive Aminodiols

If metal chelation is confirmed but hybrid columns are unavailable, use this protocol to temporarily passivate the stainless steel surfaces of your HPLC.

• System Preparation: Remove the analytical column and replace it with a zero-dead-volume PEEK union. Disconnect the detector inlet to prevent flow cell damage.

• Aqueous Flush: Flush the entire system with HPLC-grade water at 1.0 mL/min for 15 minutes to purge all organic modifiers and buffer salts.

• Passivation: Prime all lines with 20% v/v Nitric Acid (or 0.5% Phosphoric acid if nitric acid is prohibited by your facility). Flush the system at 1.0 mL/min for 30 minutes. Note: The acid strips the active transition metal ions from the oxide layer.

• Neutralization: Flush the system with HPLC-grade water for 30 minutes. Verify that the effluent pH has returned to neutral (~pH 7.0) using pH paper.

• Re-equilibration: Reconnect the analytical column and detector. Equilibrate the system with your starting mobile phase until a stable baseline is achieved.

References

• Peak Tailing In Chromatography: Troubleshooting Basics | GMP Insiders | 1

• Technical Support Center: Troubleshooting HPLC Peak Tailing for 3-(2-Aminopropyl)phenol | Benchchem | 2

• Understanding HPLC Peak Tailing | Scribd (LC Troubleshooting) | 4

• Development of New Method for Simultaneous Analysis of Piracetam and Levetiracetam | PMC / NIH | 5

• Low Adsorption HPLC Columns Based on MaxPeak High Performance Surfaces | Waters / LCMS | 3

• Improved Peak Shape and Wide Selectivity Range with ACQUITY Premier Columns | Waters | 7

• Using Hybrid Organic-Inorganic Surface Technology to Mitigate Analyte Interactions with Metal Surfaces in UHPLC | PubMed | 6

Sources

• 1. gmpinsiders.com [gmpinsiders.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. lcms.cz [lcms.cz]
• 4. scribd.com [scribd.com]
• 5. Development of New Method for Simultaneous Analysis of Piracetam and Levetiracetam in Pharmaceuticals and Biological Fluids: Application in Stability Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Using Hybrid Organic-Inorganic Surface Technology to Mitigate Analyte Interactions with Metal Surfaces in UHPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. waters.com [waters.com]

Technical Support Center: Optimizing Yield in the Reduction of Oxime to 2-Amino-1-(pyridin-3-yl)propane-1,3-diol

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical support for the reduction of the oxime precursor to the target molecule, 2-Amino-1-(pyridin-3-yl)propane-1,3-diol. As Senior Application Scientists, we understand that while the transformation appears straightforward, achieving high yield and purity can be challenging. This resource is structured in a question-and-answer format to directly address common issues encountered during this critical synthetic step.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for reducing an oxime to a primary amine?

There are several established methods for the reduction of oximes to primary amines. The most common approaches include:

• Catalytic Hydrogenation: This method utilizes hydrogen gas (H₂) in the presence of a metal catalyst. Common catalysts include Raney Nickel, Palladium (Pd), and Platinum (Pt).[1] This is often a clean and efficient method, but catalyst selection and reaction conditions are critical for success, especially with a pyridine ring present which can sometimes poison certain catalysts.

• Chemical Reduction with Metal Hydrides: Reagents like Lithium Aluminum Hydride (LiAlH₄) are powerful reducing agents capable of converting oximes to amines.[1][2] However, they are often not selective and can reduce other functional groups present in the molecule. Sodium borohydride (NaBH₄) is generally not effective on its own for this transformation but can be used in conjunction with transition metal catalysts.[1][3]

• Dissolving Metal Reduction: This classic method involves the use of a metal like sodium or zinc in a proton source such as an alcohol or acid.[1][2] While effective, this method can sometimes lead to the formation of secondary amine byproducts.[4]

Q2: I'm observing low yields in my reduction. What are the likely causes?

Low yields in the reduction of the oxime of 1-(pyridin-3-yl)propane-1,3-dione can stem from several factors. Systematically troubleshooting these will help identify the root cause.

• Incomplete Reaction: The reaction may not be going to completion. This could be due to insufficient reaction time, inadequate temperature, or a deactivated catalyst. Monitoring the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) is crucial.

• Side Reactions: Several side reactions can compete with the desired amine formation, significantly lowering the yield.[5] These include the formation of hydroxylamines, imines, and secondary amines.[5][6][7] Under acidic conditions, a Beckmann rearrangement to form an amide is also a possibility.[5]

• Substrate Purity: The purity of the starting oxime is critical. Impurities from the oximation step, such as unreacted ketone, can lead to a complex reaction mixture and difficult purification, ultimately reducing the isolated yield of the desired product.[10]

Q3: How can I minimize the formation of the hydroxylamine intermediate as a byproduct?

The formation of the N-hydroxy intermediate is a common pathway in oxime reduction.[5] While it is an intermediate on the path to the desired amine, its accumulation indicates that the second reduction step (N-O bond cleavage) is slow. To favor the formation of the primary amine:

• Choice of Catalyst and Conditions: Some catalytic systems are more prone to stopping at the hydroxylamine stage. For instance, certain platinum-based catalysts under acidic conditions can be selective for hydroxylamine formation.[11][12] Conversely, palladium catalysts often favor complete reduction to the amine.[11]

• Reaction Time and Temperature: Increasing the reaction time or temperature can often drive the reaction past the hydroxylamine stage to the desired amine. However, this must be balanced against the potential for other side reactions.[5]

Troubleshooting Guide

This section provides a more detailed, scenario-based approach to troubleshooting common problems.

Problem 1: Low Conversion of Starting Material

Symptoms: TLC or LC-MS analysis shows a significant amount of the starting oxime remaining even after extended reaction times.

Potential Causes & Solutions:

Cause	Troubleshooting Steps
Inactive Catalyst	- Ensure the catalyst is fresh and has been stored properly. - For catalytic hydrogenation, ensure the system is free of leaks and the hydrogen pressure is maintained. - Consider pre-activating the catalyst if applicable (e.g., with Raney Nickel).
Catalyst Poisoning	- The pyridine nitrogen can inhibit the catalyst.[8][9] Try adding a stoichiometric amount of a strong, non-coordinating acid (e.g., H₂SO₄) to protonate the pyridine ring, which can reduce its coordinating ability.[13] - Alternatively, consider using a catalyst known to be more tolerant to nitrogen-containing heterocycles.
Insufficient Reducing Agent	- For chemical reductions, ensure the correct stoichiometry of the reducing agent is used. It is often necessary to use an excess.
Suboptimal Temperature	- The reaction may require higher temperatures to proceed at a reasonable rate. Gradually increase the reaction temperature while monitoring for the formation of byproducts.

Problem 2: Formation of Multiple Products (Low Selectivity)

Symptoms: The reaction mixture contains the desired product along with significant amounts of other spots on TLC or peaks in the LC-MS, indicating the formation of byproducts.

Potential Causes & Solutions:

• Over-reduction: Harsh reducing agents like LiAlH₄ can potentially reduce the pyridine ring or the diol functionality, although the latter is less likely. If over-reduction is suspected, switch to a milder reducing agent or optimize the reaction conditions (lower temperature, shorter reaction time).

• Formation of Secondary Amines: This can occur through the reaction of the initially formed primary amine with the intermediate imine.[5] To minimize this, ensure rapid hydrogenation of the imine intermediate.[5] This can sometimes be achieved by increasing hydrogen pressure in catalytic hydrogenations.

• Beckmann Rearrangement: If the reaction is run under strongly acidic conditions, the oxime can rearrange to an amide.[5] Ensure the pH of the reaction is controlled. If an acid is used to prevent catalyst poisoning, use it judiciously.

Experimental Protocols

The following protocols provide a starting point for optimization.

Protocol 1: Catalytic Hydrogenation using Palladium on Carbon (Pd/C)

• Reaction Setup: In a suitable hydrogenation vessel, dissolve the oxime starting material in a protic solvent such as ethanol or methanol.

• Catalyst Addition: Add 5-10 mol% of 10% Pd/C catalyst.

• Acidification (Optional but Recommended): To mitigate catalyst poisoning by the pyridine ring, add 1.0-1.2 equivalents of sulfuric acid.[13]

• Hydrogenation: Purge the vessel with hydrogen gas and then maintain a hydrogen atmosphere (typically 1-5 atm).

• Reaction Monitoring: Stir the reaction mixture vigorously at room temperature or with gentle heating (e.g., 40-50 °C). Monitor the reaction progress by TLC until the starting material is consumed.

• Workup: Filter the reaction mixture through a pad of Celite to remove the catalyst. Neutralize the filtrate with a base (e.g., saturated sodium bicarbonate solution) and extract the product with a suitable organic solvent (e.g., ethyl acetate).[14] Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel.[14]

Protocol 2: Chemical Reduction using Sodium Borohydride and a Transition Metal Salt

This method offers an alternative to high-pressure hydrogenation.

• Reaction Setup: Dissolve the oxime in a suitable solvent like methanol or ethanol.

• Reagent Addition: Add a transition metal salt, such as nickel(II) acetate, followed by the portion-wise addition of sodium borohydride at a controlled temperature (e.g., 0 °C to room temperature).[15]

• Reaction Monitoring: Stir the reaction and monitor its progress by TLC.

• Workup: Once the reaction is complete, carefully quench any excess sodium borohydride with a dilute acid. Make the solution basic and extract the product with an organic solvent.

• Purification: Purify the crude product by column chromatography.

Visualizing the Process

Workflow for Troubleshooting Low Yield

Caption: A decision-making workflow for troubleshooting low yields.

Potential Reaction Pathways

Sources

• 1. how oxime is reduced to amine | Filo [askfilo.com]
• 2. Video: Preparation of Amines: Reduction of Oximes and Nitro Compounds [jove.com]
• 3. researchgate.net [researchgate.net]
• 4. Oxime - Wikipedia [en.wikipedia.org]
• 5. Primary amines from alkenes and carbonyl compounds: highly selective hydrogenation of oximes using a homogeneous Ru-catalyst - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D4CY00368C [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. echemi.com [echemi.com]
• 8. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. Catalytic Reduction of Oximes to Hydroxylamines: Current Methods, Challenges and Opportunities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Tuning the chemoselectivity of the Pd-catalysed hydrogenation of pyridinecarbonitriles: an efficient and simple method for preparing pyridyl- or piperidylmethylamines - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 14. beilstein-journals.org [beilstein-journals.org]
• 15. tandfonline.com [tandfonline.com]

Technical Support Center: Florfenicol Amine (FFA) Solubility &amp; Troubleshooting

Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals facing solubility and recovery challenges when working with florfenicol amine (FFA).

The Causality of FFA Solubility Issues

Florfenicol amine (FFA) is the major marker metabolite of the broad-spectrum veterinary antibiotic florfenicol[1]. Unlike its parent compound, FFA lacks the dichloroacetate group, leaving a free primary amine. This structural change fundamentally alters its physicochemical properties and is the root cause of most solvent incompatibilities:

• pKa and Ionization: FFA has a pKa of approximately 7.5[2]. At physiological pH (~7.4) or in acidic environments, the amine group is protonated (ionized). This makes the molecule highly polar and water-soluble, but aggressively insoluble in non-polar organic solvents.

• Salt vs. Free Base Forms: Commercially, FFA is available as a free base or a hydrochloride (HCl) salt[3]. The HCl salt is highly hydrophilic but will crash out in purely non-polar organic solvents. Conversely, the free base exhibits better solubility in organic solvents but limited aqueous solubility.

Core Principle: Solubility failures almost always stem from a mismatch between the chosen solvent's polarity and the ionization state of the FFA molecule.

Troubleshooting FAQs

Q1: Why is my FFA crashing out of acetonitrile (ACN) during LC-MS/MS sample preparation? Cause: If you are using the FFA-HCl salt, the molecule is highly polar. While ACN is a polar aprotic solvent, it lacks the hydrogen-bonding capacity required to solvate the highly charged amine salt, leading to rapid precipitation[4]. Solution: Never use 100% ACN for reconstituting FFA salts. Introduce a minimum of 5–10% water or use methanol (a polar protic solvent) instead. Methanol readily solvates the salt form due to its ability to donate hydrogen bonds[4].

Q2: I am performing a liquid-liquid extraction (LLE) of FFA from tissue homogenates using ethyl acetate, but my recovery is <10%. What went wrong? Cause: Tissue homogenates are typically near neutral pH, or highly acidic if acid hydrolysis was used to release bound residues[5]. At pH < 7.5, FFA is protonated and highly hydrophilic, meaning it will remain trapped in the aqueous phase and refuse to partition into ethyl acetate[2]. Solution: You must perform an alkaline extraction . Adjust the pH of your aqueous sample to ≥ 10.0 (using NaOH or ammonium hydroxide)[6]. This deprotonates the amine, converting FFA to its neutral free base, which partitions efficiently (>85% recovery) into ethyl acetate[2].

Q3: How do I prepare a stable, high-concentration stock solution (>10 mM) for in vitro assays? Cause: Researchers often try to dissolve FFA in ethanol or pure buffer, which cannot overcome the lattice energy of the bulky fluorinated, methylsulfonylphenyl backbone at high concentrations. Solution: Use 100% Dimethyl Sulfoxide (DMSO). Both the free base and the HCl salt of FFA are highly soluble in DMSO, easily achieving concentrations ≥ 20 mg/mL[3].

Quantitative Solubility Profile

The following table summarizes the solubility and partitioning behavior of FFA to guide your solvent selection:

Solvent / Matrix	FFA Form	Solubility / Partitioning Behavior	Recommended Action
100% DMSO	Salt & Free Base	> 20 mg/mL (Highly Soluble)[3]	Ideal for in vitro stock solutions.
Methanol	Salt & Free Base	Soluble (1–5 mg/mL)	Best for LC-MS/MS stock dilution.
100% Acetonitrile	HCl Salt	Poor (Precipitates)[4]	Add 5-10% H₂O to prevent crashing out.
Ethyl Acetate	Free Base (pH >10)	High Partitioning (>85% recovery)[2]	Use for Liquid-Liquid Extraction (LLE).
Ethyl Acetate	Salt (pH <7)	Poor Partitioning (<10% recovery)[2]	Do not use without alkalinization.

Experimental Protocols

Protocol A: Alkaline Liquid-Liquid Extraction (LLE) of FFA from Biological Matrices

Self-Validating System: This protocol is designed so that if the pH is not strictly controlled at Step 2, the organic layer will yield no FFA peak in downstream LC-MS/MS, immediately indicating a failure at the alkalinization step.

• Hydrolysis (For incurred residues): Treat 1.0 g of tissue homogenate with 1 mL of 1M HCl at 95°C for 1 hour to release protein-bound FFA[5]. Cool to room temperature.

• Alkalinization (Critical Step): Add 30% (w/w) NaOH dropwise to the homogenate until the pH reaches 11.0 – 12.5[1]. Strictly verify with pH indicator strips.

• Extraction: Add 5.0 mL of ethyl acetate to the alkalinized homogenate[1].

• Partitioning: Vortex vigorously for 2 minutes, then centrifuge at 3000 × g for 10 minutes to separate the layers.

• Recovery: Carefully transfer the upper organic layer (ethyl acetate) to a clean glass tube. Avoid the aqueous interface.

• Reconstitution: Evaporate the ethyl acetate under a gentle stream of nitrogen at 40°C. Reconstitute the dry residue in 1.0 mL of Methanol:Water (50:50, v/v) for LC-MS/MS analysis[5].

Protocol B: Preparation of 10 mM FFA Stock Solution for In Vitro Assays

• Calculation: For Florfenicol amine hydrochloride (MW ~283.7 g/mol ), weigh exactly 2.84 mg of the powder.

• Solubilization: Add 1.0 mL of LC-MS grade 100% DMSO[3].

• Agitation: Vortex for 30 seconds. If any particulates remain, sonicate in a water bath at room temperature for 2–5 minutes until the solution is completely clear.

• Storage: Aliquot into amber vials and store at -80°C for up to 6 months[3]. Avoid repeated freeze-thaw cycles.

Solubility Decision Matrix

Decision matrix for resolving florfenicol amine solubility based on experimental application.

References

• Determination of florfenicol amine in swine muscle by hydrophilic interaction liquid chromatography-tandem mass spectroscopy | ResearchGate |5

• MRL, Florfenicol (extension to chicken) summary report (3) | European Medicines Agency (EMA) | 6

• Ultra-high performance liquid chromatography-tandem mass spectrometry for the analysis of phenicol drugs and florfenicol-amine in foods | DSpaceDirect | 2

• Determination of florfenicol amine in channel catfish muscle by liquid chromatography | Merck Animal Health | 1

• Florfenicol amine hydrochloride (Product Data & Solubility) | MedChemExpress | 3

• Analysis of florfenicol in pig plasma using a validated PPT-HPLC-DAD method | Srce.hr | 4

Sources

• 1. merck-animal-health-usa.com [merck-animal-health-usa.com]
• 2. afbi.dspacedirect.org [afbi.dspacedirect.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. hrcak.srce.hr [hrcak.srce.hr]
• 5. researchgate.net [researchgate.net]
• 6. ema.europa.eu [ema.europa.eu]

Technical Support Center: Metal Impurity Remediation in Aminodiol Synthesis

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling to purge transition metal catalysts (such as Palladium, Ruthenium, and Platinum) from aminodiol intermediates. Aminodiols—critical building blocks for pharmaceuticals like sphingosines, ceramides, and phenicols—present a unique challenge: their multidentate nature creates highly stable thermodynamic complexes with transition metals.

This guide bypasses basic advice to deliver field-proven, mechanistic troubleshooting strategies, ensuring your active pharmaceutical ingredients (APIs) comply with strict regulatory thresholds.

The Core Challenge: Thermodynamic Chelation

Before troubleshooting, we must understand the causality of the problem. Why do standard aqueous workups fail? The presence of both amine (

) and hydroxyl ( ) groups on an aliphatic backbone creates a perfect chelating motif. Transition metals form highly stable 5- or 6-membered metallacycles with these heteroatoms. To break this bond, we must exploit Hard-Soft Acid-Base (HSAB) theory . By introducing a functionalized solid support with a "softer" ligand (e.g., a thiol), we can thermodynamically outcompete the "harder" aminodiol for the soft metal ion, forcing a ligand exchange.

Thermodynamic ligand exchange: Soft scavengers outcompete aminodiols for soft metal ions.

Troubleshooting FAQs

Q1: My aminodiol product retains >1000 ppm Palladium despite multiple acidic aqueous washes. Why is the metal not partitioning? A: Aqueous washes fail because the aminodiol acts as a multidentate chelator, shielding the metal. According to HSAB theory, Palladium (Pd) is a "soft" acid that forms incredibly stable bonds with your product. To resolve this, you must transition from liquid-liquid extraction to solid-phase metal scavenging. Introducing a solid-supported soft base, such as a macroporous resin or functionalized silica, will strip the metal from your product[1]. For detailed mechanistic insights, refer to 2[2].

Q2: How do I select the correct scavenger for a highly polar, water-soluble aminodiol? A: Highly polar aminodiols require polar solvents (e.g., Methanol, DMF, or aqueous mixtures). Traditional polystyrene-based resins fail here because they do not swell adequately in polar media, drastically reducing the surface area available for metal capture. The solution is to use silica-based scavengers (e.g., Silica-Thiol). Silica matrices maintain their rigid, porous structure across all solvent polarities, ensuring maximum contact area[1].

Q3: We added a silica-thiol scavenger, but metal levels only dropped from 500 ppm to 150 ppm. How do we drive it below the 10 ppm threshold? A: Metal scavenging is both a kinetic and thermodynamic process. Incomplete removal usually stems from kinetic trapping (running the reaction at room temperature, where the activation energy to break the chelate is too high) or equilibrium limits. Solution: Increase the incubation temperature to 40–60 °C to overcome the kinetic barrier. Furthermore, apply the scavenger in two sequential batches rather than one large bulk addition. This effectively resets the equilibrium, driving the metal concentration exponentially lower.

Q4: What are the exact regulatory targets we need to hit for these elemental impurities? A: The3 classify elemental impurities based on toxicity and administration route[3]. Most transition metals used in aminodiol synthesis (Pd, Pt, Ru, Rh) are Class 2B elements. The Permitted Daily Exposure (PDE) dictates the maximum allowed concentration based on the drug's daily dose[4].

Quantitative Data & Selection Matrices

To ensure compliance, you must calculate your target parts-per-million (ppm) limit based on the PDE and the maximum daily dose of your specific drug product.

Table 1: ICH Q3D(R2) Permitted Daily Exposure (PDE) for Common Catalysts [3][4][5]

Element	ICH Class	Oral PDE (μ g/day )	Parenteral PDE (μ g/day )	Target Limit (ppm)*
Palladium (Pd)	2B	100	10	< 10 ppm
Platinum (Pt)	2B	108	10.8	< 10.8 ppm
Ruthenium (Ru)	2B	100	10	< 10 ppm
Rhodium (Rh)	2B	100	10	< 10 ppm
Iridium (Ir)	2B	100	10	< 10 ppm

*Calculated assuming a 10 g/day maximum oral dose (Limit = PDE / Dose).

Table 2: Scavenger Selection Matrix for Aminodiols [1][2]

Scavenger Type	Matrix Backbone	Target Metals	Optimal Solvents	Mechanism of Action
Silica-Thiol	Silica	Pd, Pt, Ru, Rh	All (No swelling needed)	Soft-acid/Soft-base chelation
Macroporous Thiourea	Polystyrene	Pd, Ru, Os	Toluene, THF, DCM	Covalent coordination
Activated Carbon	Carbon	Pd(0) nanoparticles	Alcohols, Water	Physisorption / Entrapment

Experimental Protocol: Self-Validating Silica-Thiol Scavenging Workflow

This methodology is designed as a self-validating system. By integrating an Inductively Coupled Plasma Mass Spectrometry (ICP-MS) checkpoint[5], the protocol prevents downstream contamination and product loss.

Step-by-step self-validating workflow for heterogeneous metal scavenging from aminodiols.

Step 1: Preparation & Solubilization

• Dissolve the crude aminodiol in a polar, non-chelating solvent (e.g., THF, Methanol, or a THF/Water mixture) to achieve a concentration of 0.1–0.2 M.

• Causality Check: Ensure complete dissolution. If the aminodiol product precipitates, it will co-precipitate with the metal and be lost during filtration.

Step 2: Primary Scavenger Addition

• Calculate the theoretical residual metal content (in moles) based on your initial catalyst loading.

• Weigh out 5 molar equivalents of Silica-Thiol scavenger relative to the metal.

• Best Practice: Add only 2.5 equivalents for the first pass to establish the initial equilibrium shift.

Step 3: Thermal Incubation

• Heat the heterogeneous mixture to 50 °C.

• Maintain gentle mechanical stirring (e.g., an overhead stirrer) for 4 hours.

• Causality Check: Avoid magnetic stir bars if possible, as they grind the silica into fine dust that can pass through standard filters, carrying the bound metal back into your product[2]. The 50 °C heat provides the necessary activation energy to break the aminodiol-metal coordination bonds.

Step 4: Hot Filtration & Self-Validation (ICP-MS)

• Filter the mixture while hot through a Celite pad or a 0.45 μm PTFE membrane to remove the metal-loaded silica.

• Wash the filter cake with 2 column volumes of hot solvent to recover any entrained product.

• Self-Validation Check: Withdraw a 1 mL aliquot of the filtrate, dilute appropriately, and analyze via ICP-MS[5].

  • If Pd/Ru is < 10 ppm: Proceed to Step 5.

  • If Pd/Ru is > 10 ppm: Add the remaining 2.5 equivalents of scavenger to the filtrate and repeat Step 3.

Step 5: Product Isolation

• Concentrate the validated filtrate in vacuo.

• Proceed to standard crystallization to achieve final chemical and enantiomeric purity.

References

• Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. Organic Process Research & Development - ACS Publications.2[2]

• Guideline for Elemental Impurities Q3D(R2). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH).3[3]

• Resins as Scavengers to Control the Metal Impurities in Active Pharmaceutical Ingredients (APIs). Crimson Publishers.1[1]

• Elemental Impurities - Certified Reference Materials for ICH Q3D, USP <232> and Ph.Eur. 5.20. Merck Millipore.4[4]

• Elemental Impurities in Pharmaceutical Materials According to New ICH Guidelines and USP Chapters <232> and <233>. Analytik Jena.5[5]

Sources

• 1. crimsonpublishers.com [crimsonpublishers.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. database.ich.org [database.ich.org]
• 4. merckmillipore.com [merckmillipore.com]
• 5. analytik-jena.com [analytik-jena.com]

Technical Support Center: Troubleshooting Florfenicol Amine Standard Stability

Welcome to the Analytical Support Center. As a Senior Application Scientist, I have designed this guide to address the most critical bottleneck in amphenicol antibiotic analysis: the thermal and chemical lability of the florfenicol amine (FFA) standard.

Florfenicol amine is the primary marker residue for the broad-spectrum antibiotic florfenicol. Accurate quantification in pharmacokinetics, residue monitoring, and food safety relies entirely on the structural integrity of your FFA calibration standards. This guide bypasses generic advice to provide you with causality-driven troubleshooting, self-validating protocols, and authoritative data.

Part 1: Diagnostic FAQs & Causality Analysis

Q1: Why do my florfenicol amine (FFA) calibration standards show peak tailing and rapid area reduction at room temperature?

Answer: FFA is intrinsically heat-labile and susceptible to photolytic degradation. While the parent compound florfenicol degrades into FFA via amide bond hydrolysis under acidic or alkaline stress, FFA itself undergoes secondary degradation when exposed to thermal stress (>25°C) and UV light 1[1].

• Causality: The primary amine group in FFA is highly reactive. Elevated thermal energy accelerates nucleophilic attacks and oxidative degradation, leading to a loss of the intact standard. Furthermore, studies on residues in matrices demonstrate that ordinary heating (e.g., cooking or boiling) significantly reduces FFA concentrations, confirming its thermal lability 2[2].

Q2: What is the optimal solvent matrix and storage condition to maximize FFA stock stability?

Answer: For long-term stock solutions, FFA must be dissolved in 100% HPLC-grade methanol and stored at ≤ -20°C .

• Causality: Methanol provides an environment that minimizes the aqueous hydrolysis pathways responsible for standard degradation. Freezing at -20°C drastically lowers the kinetic energy of the system, effectively halting thermal degradation. Under these conditions, 100 µg/mL stock solutions maintain ≥98% purity for up to five months. For short-term working standards, dilute in a buffered mobile phase (e.g., 10 mM KH2PO4, pH 4.0) and store at 4°C for no longer than 2 weeks.

Q3: How do I prevent thermal degradation of FFA during sample preparation and solvent evaporation?

Answer: Thermal degradation frequently occurs during the extraction and concentration phases of your workflow. When evaporating solvents, strictly use a rotary evaporator with a water bath set below 40°C, or preferably, use a gentle nitrogen blowdown system at room temperature.

• Causality: Exposing the extract to temperatures above 40°C provides the activation energy required for the thermal breakdown of the amine. By keeping the temperature low and displacing oxygen with nitrogen, you prevent both thermal and oxidative degradation of the standard.

Q4: How can I definitively validate the stability of my FFA standards over time?

Answer: Implement a stability-indicating HPLC-UV or LC-MS/MS assay 3[3]. This is a self-validating system: you must inject a freshly prepared FFA control standard alongside your stored standard. If the stored standard shows a peak area reduction of >5% or the appearance of secondary degradation peaks (e.g., altered ion abundance ratios at m/z 151, 197, or 230 in LC-MS/MS ), the standard has degraded.

Part 2: Quantitative Stability Data

Summarized below is the quantitative data governing FFA stability. Use these tables to establish hard expiration dates for your laboratory's standard operating procedures.

Table 1: Recommended Storage Conditions and Shelf-Life for FFA Standards

Solution Type	Solvent Matrix	Storage Temperature	Validated Shelf-Life	Reference
Stock Standard	100% Methanol	≤ -20°C	5 Months
Working Standard	Mobile Phase / Buffer (pH 4.0)	4°C	2 - 4 Weeks
Extracted Sample	Final Extract Solution	Room Temp (20°C)	< 24 Hours	[4]

Table 2: Thermal Degradation Profile of FFA in Matrix (Heat Stress)

Temperature Condition	Exposure Time	Mean Recovery (%)	Degradation Status	Reference
4°C (Refrigerated)	28 Days	~7.7%	Severe Degradation	[2]
15-20°C (Room Temp)	28 Days	~7.3%	Severe Degradation	[2]
100°C (Boiling)	5 Minutes	Significant Loss	Heat-Labile Breakdown	[2]

Part 3: Visualizing the Mechanics

Florfenicol degradation pathway highlighting the thermal vulnerability of the FFA marker residue.

Self-validating experimental workflow for the preparation and storage of stable FFA standards.

Part 4: Validated Experimental Protocols

Protocol: Preparation and Self-Validation of Thermally Stable FFA Standards

This methodology establishes a closed-loop, self-validating system to ensure your standards have not undergone thermal degradation prior to sample analysis.

Step 1: Stock Solution Preparation

• Accurately weigh 10.0 ± 0.5 mg of Florfenicol Amine analytical standard (corrected for purity).

• Quantitatively transfer to a 100 mL volumetric flask.

• Add ~25 mL of 100% HPLC-grade methanol. Sonicate in a cold water bath (<20°C) until dissolved.

  • Causality: Cold sonication prevents localized heating that could provide the activation energy necessary to degrade the standard during dissolution.

• Dilute to volume with methanol. Stopper and invert to mix. This yields a 100 µg/mL stock solution .

Step 2: Storage Implementation

• Aliquot the stock into amber glass vials to prevent photolytic degradation 1[1].

• Seal tightly with PTFE-lined caps to prevent solvent evaporation and store immediately at ≤ -20°C.

Step 3: Working Standard Dilution

• Pipette the required volume of stock into a volumetric flask and dilute with sample buffer (e.g., 10 mM KH2PO4, pH 4.0, 1% Acetonitrile).

• Store working standards at 4°C and discard after 14 days.

Step 4: System Suitability and Self-Validation (HPLC-UV)

• Chromatographic Conditions: Use a reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm) thermostated at 25°C. The mobile phase should be an isocratic mixture of 6.49 mM ammonium acetate buffer (pH 4.5) and methanol (70:30, v/v) at a flow rate of 1.0 mL/min. Set UV detection to 225 nm 3[3].

• Self-Validation Step: Inject a freshly prepared standard (Control). Subsequently, inject the stored standard (Test).

• Acceptance Criteria: The system validates itself if the retention time of the stored sample is within 5% of the fresh standard, and the peak area is ≥95% of the fresh standard without the appearance of secondary peaks .

References

• THE EFFECT OF COOKING AND STORAGE ON FLORFENICOL AND FLORFENICOL AMINE RESIDUES IN EGGS. Italian Journal of Food Science.[Link]

• Study of forced degradation behaviour of florfenicol by LC and LC-MS and development of a validated stability-indicating assay method. PubMed / Annales Pharmaceutiques Françaises. [Link]

• Determination and Confirmation of Florfenicol. International Atomic Energy Agency (IAEA). [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. itjfs.com [itjfs.com]
• 3. Study of forced degradation behaviour of florfenicol by LC and LC-MS and development of a validated stability-indicating assay method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. merck-animal-health-usa.com [merck-animal-health-usa.com]

Reference Data & Comparative Studies

1H NMR spectral interpretation of 2-Amino-1-(pyridin-3-yl)propane-1,3-diol

Executive Summary This guide provides a comprehensive technical analysis of the 1H NMR spectral characteristics of 2-Amino-1-(pyridin-3-yl)propane-1,3-diol , a critical intermediate often evaluated against its phenyl-analogues (e.g., chloramphenicol precursors) in antibiotic and enzyme inhibitor development.

The Core Challenge: Unlike simple phenyl-propanolamines, the pyridine ring introduces significant electronic deshielding and pH-sensitivity. Furthermore, the presence of two chiral centers (C1, C2) creates diastereomers (syn/anti or erythro/threo) that must be distinguished to ensure biological efficacy.

Part 1: Structural Context & Nomenclature[1]

Before interpreting the spectrum, we must define the spin system. The molecule consists of a 3-substituted pyridine ring attached to a polar aminodiol tail.

Graphviz: Molecular Connectivity & Spin System

Caption: Logical flow of spin coupling and stereochemical differentiation markers.

Part 2: Experimental Protocol

To ensure reproducibility and spectral resolution, the following protocol is mandatory. The choice of solvent is the primary variable affecting data quality.

Solvent Selection Strategy

• Primary Solvent: DMSO-d6 (99.9%)

  • Why: It is the only solvent that reliably resolves exchangeable protons (-OH and -NH2) and prevents aggregation of the polar diol. It allows for the observation of vicinal coupling between OH protons and CH protons, which is vital for structural confirmation.

• Secondary Solvent: D2O (Deuterium Oxide)

  • Why: Used for "D2O Shake" experiments. Addition of D2O collapses OH/NH signals, simplifying the aliphatic region and confirming the identity of exchangeable peaks.

Sample Preparation Workflow

• Mass: Weigh 5–10 mg of the solid product.

• Dissolution: Add 0.6 mL of DMSO-d6. Vortex for 30 seconds. Ensure no suspended solids remain (the pyridine nitrogen aids solubility compared to phenyl analogs).

• Tube: Use high-grade 5mm NMR tubes (e.g., Wilmad 528-PP) to minimize shimming errors.

• Acquisition:

  • Pulse Angle: 30°

  • Relaxation Delay (D1): ≥ 2.0 seconds (critical for accurate integration of aromatic protons).

  • Scans: 16–64 (depending on concentration).

Part 3: Comparative Spectral Analysis[2]

This section compares the target molecule against its standard alternative (Phenyl analog) and analyzes solvent effects.

Comparison 1: Target vs. Phenyl Analog (Electronic Effects)

The replacement of the Phenyl ring with Pyridine drastically alters the aromatic region and slightly deshields the C1 proton.

Feature	2-Amino-1-(pyridin-3-yl)... (Target)	2-Amino-1-phenyl...[1] (Alternative)	Interpretation
Aromatic Region	8.6 – 7.3 ppm (Spread out)	7.4 – 7.2 ppm (Multiplet/Cluster)	Pyridine N withdraws electrons, deshielding H2/H6 significantly.
H1 (Benzylic)	~4.7 – 4.9 ppm	~4.4 – 4.6 ppm	Pyridine ring is more electron-deficient than benzene, shifting H1 downfield.
Solubility (pH 7)	High (due to Pyridine N)	Low/Moderate	Pyridine moiety acts as a base, improving aqueous solubility.

Comparison 2: Solvent Effects (DMSO-d6 vs. D2O)

Signal	DMSO-d6 Shift (ppm)	D2O Shift (ppm)	Multiplicity Change
-OH (Alcohol)	~5.0 - 5.5	Disappears	Doublet (DMSO) Gone (D2O).
-NH2 (Amine)	~1.5 - 3.0 (Broad)	Disappears	Broad (DMSO) Gone (D2O).
H1 (CH-O)	~4.8 (dd or t)	~4.8 (d)	Coupling to OH is lost; simplifies to doublet (coupled only to H2).

Part 4: Detailed Spectral Assignment (in DMSO-d6)

A. Aromatic Region (Pyridine Ring)

The 3-substituted pyridine creates a distinct 4-proton pattern.

• H-2' (Singlet-like/Broad s): ~8.55 ppm. Most deshielded due to position between N and alkyl group.

• H-6' (Doublet,

  Hz): ~8.45 ppm. Adjacent to Nitrogen.[2][3][4]

• H-4' (Doublet,

  Hz): ~7.70 ppm. Para to Nitrogen (shielded relative to H2/H6).

• H-5' (Doublet of doublets): ~7.35 ppm. Meta to Nitrogen; most shielded aromatic proton.

B. Aliphatic Region (Propane Chain)

• H-1 (CH-OH): ~4.75 ppm (dd). Coupled to H-2 and the OH proton.

• H-2 (CH-NH2): ~2.90 – 3.10 ppm (m). This is the multiplet "hub" coupled to H1, H3a, and H3b.

• H-3a/3b (CH2-OH): ~3.40 – 3.60 ppm. These are diastereotopic , meaning they appear as two separate sets of signals (AB part of ABX) rather than a simple doublet.

Part 5: Stereochemical Determination (The "Anti" vs. "Syn" Problem)

This is the most critical analytical step for drug development. The relative stereochemistry between C1 and C2 determines the biological activity.

The Karplus Relationship

The coupling constant (

) between the benzylic proton (H1) and the amino-methine proton (H2) dictates the configuration.

• Anti (Threo) Isomer:

  • H1 and H2 are anti-periplanar (180° dihedral angle).

  • Hz.

• Syn (Erythro) Isomer:

  • H1 and H2 are gauche (60° dihedral angle) due to intramolecular H-bonding.

  • Hz.

Graphviz: Diastereomer Identification Workflow

Caption: Decision tree for assigning relative stereochemistry using H1-H2 coupling constants.

Part 6: Troubleshooting & Common Pitfalls

• Water Peak Interference:

  • Issue: In DMSO-d6, dissolved water appears at ~3.33 ppm, often overlapping with the H3 (CH2-OH) signals.

  • Solution: Use dry DMSO ampoules or shift the temperature to 45°C to move the water peak upfield.

• Salt Formation:

  • Issue: If the sample is a hydrochloride salt (common for amines), the Pyridine and Amine protons will shift significantly downfield (deshielding).

  • Check: If H-2' (pyridine) is >8.8 ppm, you likely have the salt form. Add 1 drop of NaOD/D2O to neutralize and observe the shift back to base values.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.

• National Institute of Advanced Industrial Science and Technology (AIST). (2023). Spectral Database for Organic Compounds (SDBS). [Link] (Source for pyridine ring fragment shifts).

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. 3rd Edition. Elsevier. (Reference for diastereotopic proton analysis and solvent effects).

• Reich, H. J. (2023).[5] Structure Determination Using NMR. University of Wisconsin-Madison. [Link] (Authoritative guide on J-coupling in 1,2-disubstituted systems).

Sources

• 1. Molecular structure analysis and biological properties investigation on antiseptic drug; 2-amino-1-phenyl-1-propanol using spectroscopic and computational research analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. rsc.org [rsc.org]
• 4. NMR‐Based Structural Analysis of Highly Substituted Pyridines From Kondrat'eva Aza‐Diels–Alder Cycloadditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. beilstein-journals.org [beilstein-journals.org]

comparing synthetic routes for industrial production of florfenicol amine

This guide provides an in-depth technical comparison of synthetic routes for Florfenicol Amine (FFA) , the critical pharmacophore and intermediate for the broad-spectrum antibiotic Florfenicol.

Executive Summary

Florfenicol Amine (FFA), chemically (1R,2S)-1-[4-(methylsulfonyl)phenyl]-2-amino-3-fluoro-1-propanol , represents the structural core of the veterinary antibiotic Florfenicol.[1] Unlike its predecessor chloramphenicol, FFA contains a C3-fluorine atom, which imparts resistance to acetyltransferase-mediated bacterial inactivation.[2]

Industrial synthesis has historically relied on the Classical Oxazoline Route , a modification of the thiamphenicol process involving late-stage fluorination. However, modern process chemistry has shifted toward the Aziridine Ring-Opening Route , which offers superior atom economy, reduced waste, and safer fluorination conditions.[2] This guide compares these two dominant methodologies along with emerging chemo-enzymatic approaches.

Chemical Foundation & Stereochemistry

The biological activity of Florfenicol depends strictly on the D-threo configuration.[1]

• IUPAC Name: (1R,2S)-2-amino-3-fluoro-1-(4-methylsulfonylphenyl)propan-1-ol.

• Key Challenge: Establishing the threo stereochemistry (anti-relationship between C1-OH and C2-NH2) while introducing the C3-fluorine atom without racemization.

Caption: General retrosynthetic flow for Florfenicol production.

Route A: The Classical Oxazoline Route (Schering-Plough)

This route, derived from the original Schering-Plough patents, relies on the "protection-activation" strategy.[1] It starts with the D-threo diol (Thiamphenicol base), protects the amine and C1-alcohol as an oxazoline, and then uses nucleophilic fluorination on the activated C3-alcohol.

Mechanism & Causality[1][2]

• Oxazoline Formation: The diol reacts with an organic nitrile (e.g., benzonitrile) to form an oxazoline ring.[2] This simultaneously protects the C2-amine and C1-hydroxyl groups and locks the conformation.

• Activation: The remaining C3-hydroxyl is activated (e.g., mesylation) or directly substituted.

• Fluorination: Traditionally uses Ishikawa’s Reagent (N,N-diethyl-1,1,2,3,3,3-hexafluoropropylamine) or similar electrophilic fluorinating agents.[1][2]

• Hydrolysis: Acidic hydrolysis opens the oxazoline ring to yield FFA.[1]

Experimental Protocol (Representative)

• Step 1 (Cyclization): Reflux D-threo-1-(4-methylsulfonylphenyl)-2-amino-1,3-propanediol (1.0 eq) with benzonitrile (1.5 eq) in glycerol at 130°C. Catalyst: Potassium carbonate.

• Step 2 (Fluorination): Treat the isolated oxazoline intermediate in methylene chloride (DCM) with Ishikawa’s reagent (1.2 eq) at 0-5°C. Stir for 4 hours.

• Step 3 (Hydrolysis): Quench reaction with water.[2] Add 6N HCl and heat to 90°C for 2 hours. This cleaves the oxazoline and the amide bond.

• Step 4 (Isolation): Adjust pH to 12 with NaOH. Extract FFA with ethyl acetate. Crystallize from isopropanol.

Pros:

• Well-established, robust chemistry.

• High stereochemical fidelity due to the rigid oxazoline intermediate.[1]

Cons:

• Atom Economy: Poor. The benzonitrile "protecting group" is discarded as benzoic acid waste.

• Reagents: Ishikawa’s reagent is expensive and generates hazardous diethylamine/HF byproducts.

• Steps: Lengthy linear sequence.

Route B: The Modern Aziridine Ring-Opening Route

This route represents the current industrial standard for efficiency.[1] It bypasses the diol intermediate, instead forming a chiral aziridine that is regioselectively opened with fluoride.

Mechanism & Causality[1][2]

• Aziridine Formation: A chiral precursor (often generated via asymmetric reduction of a chloroketone or resolution of an amine) cyclizes to form a chiral aziridine.

• Regioselective Opening: The aziridine ring is opened using Triethylamine Trihydrofluoride (Et3N·3HF) . Under acidic conditions, fluoride attacks the less hindered primary carbon (C3), yielding the desired primary fluoride.[2]

• Safety: Et3N·3HF is a liquid, less volatile, and safer to handle than anhydrous HF or gaseous fluorinating agents.[1][2]

Experimental Protocol (Self-Validating)

• Precursor: (2R)-3-(4-methylsulfonylphenyl)-aziridine-2-methanol (derived from chiral resolution of the chloroketone amine).

• Reaction:

  • Dissolve the aziridine substrate (10 g) in dichloroethane (50 mL).

  • Add Et3N·3HF (15 mL) dropwise at 0°C (Exothermic control).

  • Heat to 60°C for 6 hours. Validation: Monitor disappearance of aziridine peak by HPLC.

• Workup:

  • Cool to RT and quench with saturated NaHCO3 (Caution: CO2 evolution).

  • Separate organic layer, wash with brine, and dry over Na2SO4.[2]

  • Concentrate to yield crude FFA.

• Purification: Recrystallize from Methanol/Water (1:1) to obtain white crystals (Yield >85%).

Caption: Mechanism of Aziridine Ring Opening by Fluoride.

Pros:

• Green Chemistry: High atom economy; water is the only major byproduct of the cyclization.[1]

• Safety: Avoids high-pressure HF gas.

• Yield: Typically 10-15% higher overall yield than the Oxazoline route.

Cons:

• Requires high optical purity of the aziridine precursor; any enantiomeric impurity is carried through.

Comparative Analysis

Feature	Route A: Classical Oxazoline	Route B: Modern Aziridine
Key Intermediate	D-threo-Diol (Thiamphenicol base)	Chiral Aziridine
Fluorination Agent	Ishikawa Reagent / DAST	Et3N[1]·3HF
Step Count	4-5 Linear Steps	2-3 Steps (Convergent)
Atom Economy	Low (Loss of nitrile auxiliary)	High
Safety Profile	Moderate (Hazardous byproducts)	Good (Liquid reagents)
Typical Yield	60-70%	80-85%
Cost	High (Reagents + Waste disposal)	Moderate (Process efficiency)

Emerging Chemo-Enzymatic Routes

Recent academic and pilot-scale efforts focus on using biocatalysis to establish the stereocenters before chemical fluorination.[1]

• Enzyme: Hydroxynitrile Lyase (HNL).[2]

• Process: Catalyzes the enantioselective addition of HCN to 4-(methylsulfonyl)benzaldehyde to form the (R)-cyanohydrin.

• Advantage: Eliminates the need for classical resolution (which wastes 50% of the material).

• Status: Currently in development/pilot phase; offers the highest potential for "Green" manufacturing.

References

• Schering Corporation. (1980). 1-Aryl-2-acylamido-3-fluoro-1-propanols, methods for their use as antibacterial agents and compositions useful therefor. US Patent 4,235,892.[3] Link

• Hubei Masteam Bio-Technology Co Ltd. (2014). Synthetic method of florfenicol.[4][5] CN Patent 103936638A. Link

• Wu, X., et al. (2011).[2] New stereoselective synthesis of thiamphenicol and florfenicol from enantiomerically pure cyanohydrin: a chemo-enzymatic approach. Tetrahedron: Asymmetry. Link

• Barbarossa, A., et al. (2023).[2][6] Florfenicol and Florfenicol Amine Quantification in Bull Serum and Seminal Plasma by a Single Validated UHPLC-MS/MS Method.[1][6] Veterinary Medicine International. Link

• BenchChem. (2025). Validation of Analytical Methods for Florfenicol Amine: A Comparative Guide.Link

Sources

• 1. EP3133061A1 - Florfenicol synthesizing method - Google Patents [patents.google.com]
• 2. Frontiers | Alkylative Ring-Opening of Bicyclic Aziridinium Ion and Its Application for Alkaloid Synthesis [frontiersin.org]
• 3. US20090170954A1 - Process for Recovering Florfenicol and Florfenicol Analogs - Google Patents [patents.google.com]
• 4. msd-animal-health.com [msd-animal-health.com]
• 5. US20050182031A1 - Florfenicol prodrug having improved water solubility - Google Patents [patents.google.com]
• 6. Florfenicol and Florfenicol Amine Quantification in Bull Serum and Seminal Plasma by a Single Validated UHPLC-MS/MS Method - PMC [pmc.ncbi.nlm.nih.gov]

mass fragmentation pattern analysis of 2-Amino-1-(pyridin-3-yl)propane-1,3-diol

An In-Depth Guide to the Mass Fragmentation Analysis of 2-Amino-1-(pyridin-3-yl)propane-1,3-diol

A Comparative Guide for Researchers in Structural Elucidation

Introduction

2-Amino-1-(pyridin-3-yl)propane-1,3-diol is a heterocyclic compound featuring a pyridine ring and an aminodiol functional group. Molecules within this structural class are of significant interest to medicinal chemists and drug development professionals due to their potential as scaffolds for pharmacologically active agents. For instance, related aminodiol structures, such as fingolimod, have found use as potent immunosuppressants[1]. Accurate structural characterization is a critical step in the synthesis and development of such novel compounds. Mass spectrometry (MS) stands as a primary analytical technique for this purpose, offering profound insights into molecular weight and structure through the analysis of fragmentation patterns.

Due to the limited availability of experimental mass spectra for 2-Amino-1-(pyridin-3-yl)propane-1,3-diol in public databases, this guide presents a predictive analysis of its fragmentation behavior under two common ionization techniques: Electron Ionization (EI) and Electrospray Ionization (ESI). By leveraging established fragmentation principles of analogous structures—including pyridine derivatives, aminodiols, and propane-1,3-diol moieties—this document provides a robust framework for identifying and characterizing this compound and its related isomers[2][3][4]. This guide will compare the expected outcomes of hard and soft ionization methods, detail experimental protocols, and discuss the utility of complementary analytical techniques for unambiguous structural confirmation.

Part 1: Choosing the Right Ionization Technique: EI vs. ESI

The choice of ionization method is the most critical parameter in mass spectrometry, dictating the extent of fragmentation and the type of structural information obtained. The primary distinction lies between "hard" ionization techniques like EI, which induce extensive fragmentation, and "soft" methods like ESI, which typically preserve the molecular ion[5][6].

• Electron Ionization (EI): This technique bombards the analyte with high-energy electrons (typically 70 eV), causing the ejection of an electron to form a radical cation (M⁺•)[5][7]. The high internal energy of this molecular ion leads to extensive and reproducible fragmentation. This creates a detailed "fingerprint" spectrum that is excellent for structural elucidation and library matching. However, for some fragile molecules, the molecular ion may be weak or entirely absent[6].

• Electrospray Ionization (ESI): ESI is a soft ionization technique ideal for polar, thermally labile molecules like aminodiols[2][5]. It generates ions by creating a fine spray of charged droplets from a sample solution[8]. This process typically yields a protonated molecule ([M+H]⁺) with minimal fragmentation. To induce fragmentation for structural analysis, tandem mass spectrometry (MS/MS) is required, where the [M+H]⁺ ion is isolated and fragmented through collision-induced dissociation (CID)[2].

Causality of Choice: For novel compound identification, performing both analyses is often ideal. EI-MS provides a rich, albeit complex, fragmentation pattern useful for detailed structural assignment. ESI-MS/MS provides a clear determination of the molecular weight from the precursor ion and allows for controlled fragmentation to confirm structural motifs.

Part 2: Experimental Protocols

The following protocols are designed as self-validating systems, providing a clear methodology for obtaining reproducible mass spectra for the target analyte.

Protocol 1: Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI)

This method is suitable for a thermally stable and volatile derivative of the analyte. Derivatization (e.g., silylation) is often necessary for polar compounds like aminodiols to improve their volatility and thermal stability for GC analysis[9].

• Sample Preparation (Derivatization):

  • Dissolve 1 mg of the analyte in 100 µL of dry pyridine.

  • Add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

  • Heat the mixture at 70°C for 30 minutes to form the trimethylsilyl (TMS) derivative.

• GC-MS Instrumentation:

  • GC Column: A non-polar column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is recommended.

  • Oven Program: Start at 100°C, hold for 2 minutes, then ramp to 280°C at 15°C/min, and hold for 5 minutes.

  • Injector: Splitless mode at 250°C.

• MS Parameters:

  • Ion Source: Electron Ionization (EI).

  • Ionization Energy: 70 eV[5].

  • Source Temperature: 230°C.

  • Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

  • Scan Range: m/z 40-650.

Protocol 2: Liquid Chromatography-Mass Spectrometry (LC-MS) with Electrospray Ionization (ESI)

This method is ideal for analyzing the polar, non-derivatized analyte directly.

• Sample Preparation:

  • Prepare a 1-10 µM solution of the analyte in a solvent mixture compatible with both the analyte and ESI, such as 50:50 acetonitrile:water with 0.1% formic acid to facilitate protonation[2].

• LC-MS Instrumentation:

  • LC Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size) is suitable.

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.3 mL/min.

• MS Parameters:

  • Ion Source: Electrospray Ionization (ESI), positive ion mode.

  • Capillary Voltage: 3.5 kV.

  • Drying Gas (N₂): Flow rate of 10 L/min at a temperature of 325°C[2].

  • Nebulizing Gas (N₂): Pressure of 40 psi.

  • Mass Analyzer: Quadrupole Time-of-Flight (Q-TOF) or Orbitrap for high-resolution data.

  • MS/MS Analysis: Select the protonated molecule ([M+H]⁺) for collision-induced dissociation (CID) with argon as the collision gas. Vary collision energy (e.g., 10-40 eV) to observe different fragmentation channels[2].

Part 3: Predicted Mass Fragmentation Pattern Analysis

The molecular weight of 2-Amino-1-(pyridin-3-yl)propane-1,3-diol (C₈H₁₂N₂O₂) is 168.19 g/mol .

Predicted Fragmentation under Electron Ionization (EI)

Under EI, the molecule is expected to undergo several predictable cleavage reactions, primarily driven by the stabilization of the resulting fragments by the pyridine ring and the functional groups.

Caption: Integrated workflow for unambiguous structural elucidation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for determining the precise connectivity of atoms. The distinct chemical shifts and coupling patterns of the protons on the pyridine ring and the propane backbone would unequivocally distinguish between the 2-, 3-, and 4-pyridyl isomers. [10]2D NMR techniques like COSY and HSQC would confirm the bonding framework.

• X-ray Crystallography: If the compound can be crystallized, single-crystal X-ray diffraction provides the absolute, unambiguous three-dimensional structure, serving as the ultimate confirmation. [1]* Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of key functional groups, such as O-H (alcohol), N-H (amine), and C=N/C=C (pyridine ring) stretches.

Conclusion

The mass spectrometric analysis of 2-Amino-1-(pyridin-3-yl)propane-1,3-diol provides critical data for its structural confirmation. While direct experimental spectra are not widely available, a predictive analysis based on established chemical principles offers a robust guide for researchers. Electron Ionization is predicted to yield a complex fingerprint spectrum with characteristic fragments at m/z 137, 106, and 78, arising from α-cleavage and pyridine ring fragmentation. In contrast, ESI-MS/MS offers a clear path from a confirmed molecular weight ([M+H]⁺ at m/z 169) to structurally significant product ions, primarily through the neutral losses of water (m/z 151) and ammonia (m/z 152).

For drug development professionals and synthetic chemists, it is crucial to recognize that mass spectrometry alone may not suffice to distinguish between positional isomers. A comprehensive characterization strategy that integrates MS data with orthogonal techniques, particularly NMR spectroscopy, is the gold standard for ensuring the scientific integrity of structural assignments.

References

• BenchChem. (2025). Mass Spectrum Analysis: A Comparative Guide for 1-(Pyridin-2-yl)propane-1,3-diol and Related Structures.
• Google Patents. (2016). US9815772B2 - Process for the preparation of 2-amino-1,3-propane diol compounds and salts thereof.
• Polymer Chemistry (RSC Publishing). 2-Amino-1,3-propane diols: a versatile platform for the synthesis of aliphatic cyclic carbonate monomers.
• Doc Brown's Chemistry. mass spectrum of propane C3H8 CH3CH2CH3 fragmentation pattern.
• NIST WebBook. 2-Amino-2-methyl-1,3-propanediol.
• PubMed. (2007). Electrospray ionization tandem mass spectrometric and electron impact mass spectrometric characterization of mycosporine-like amino acids.
• RSC Publishing. (2023). Fingerprinting fragments of fragile interstellar molecules: dissociation chemistry of pyridine and benzonitrile revealed by infrared spectroscopy and theory.
• MetwareBio. Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI.
• Canadian Science Publishing. (1992). Fragmentation pathways in the mass spectra of isomeric phenylazoxypyridine-N-oxides.
• MDPI. (2023). A Mechanism Study on the (+)-ESI-TOF/HRMS Fragmentation of Some PPI Prazoles and Their Related Substances.
• ResearchGate. (2012). What is the difference between Electron Impact Ionization (EI) and Electrospray Ionization (ESI) Mass Spectroscopy?.
• Chemistry at Emory. Mass Spectrometry Ionization Methods.
• PubMed. (2013). 1H NMR spectra of alkane-1,3-diols in benzene: GIAO/DFT shift calculations.
• University of Notre Dame. Ionization Modes - Mass Spectrometry & Proteomics Facility.

Sources

• 1. US9815772B2 - Process for the preparation of 2-amino-1,3-propane diol compounds and salts thereof - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. 2-Amino-2-methyl-1,3-propanediol [webbook.nist.gov]
• 4. Fingerprinting fragments of fragile interstellar molecules: dissociation chemistry of pyridine and benzonitrile revealed by infrared spectroscopy and ... - Faraday Discussions (RSC Publishing) DOI:10.1039/D3FD00015J [pubs.rsc.org]
• 5. Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI - MetwareBio [metwarebio.com]
• 6. researchgate.net [researchgate.net]
• 7. Mass Spectrometry Ionization Methods [chemistry.emory.edu]
• 8. Ionization Modes // Mass Spectrometry & Proteomics Facility // University of Notre Dame [massspec.nd.edu]
• 9. Electrospray ionization tandem mass spectrometric and electron impact mass spectrometric characterization of mycosporine-like amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. 1H NMR spectra of alkane-1,3-diols in benzene: GIAO/DFT shift calculations - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Biological Activity of Florfenicol and its Primary Metabolite, Florfenicol Amine

A Guide for Researchers and Drug Development Professionals

Introduction

Florfenicol is a broad-spectrum, synthetic antibiotic used extensively in veterinary medicine.[1][2][3] As a fluorinated analog of thiamphenicol, it exhibits potent bacteriostatic activity against a wide array of Gram-positive and Gram-negative bacteria.[1][4] Its mechanism of action involves the inhibition of bacterial protein synthesis by binding to the 50S ribosomal subunit.[1][5][6] Following administration, florfenicol is metabolized in the animal's body into several compounds, with florfenicol amine being a principal and microbiologically active metabolite.[2][7][8]

This guide provides an in-depth, objective comparison of the biological activities of the parent drug, florfenicol, and its metabolite, florfenicol amine. Understanding the distinct profiles of these two compounds is paramount for researchers and professionals in drug development for accurate efficacy assessments, pharmacokinetic/pharmacodynamic (PK/PD) modeling, and the establishment of judicious antimicrobial use and withdrawal periods in food-producing animals.

Metabolic Conversion of Florfenicol to Florfenicol Amine

In vivo, florfenicol undergoes biotransformation, primarily in the liver, to form florfenicol amine.[2] This metabolic process involves several pathways, including the formation of florfenicol alcohol and florfenicol oxamic acid as intermediates.[2][8] The conversion to florfenicol amine is a significant metabolic route, and this metabolite is often used as a marker for monitoring florfenicol residues in animal tissues.[7][8]

Caption: Metabolic pathway of florfenicol to florfenicol amine.

Comparative Antibacterial Activity

The antibacterial potency of an antimicrobial agent is most commonly quantified by its Minimum Inhibitory Concentration (MIC), which represents the lowest concentration of the drug that inhibits the visible growth of a microorganism after a specified incubation period.[7] A critical point of comparison between florfenicol and florfenicol amine lies in their respective antibacterial activities.

While florfenicol is a potent antibiotic, its metabolite, florfenicol amine, exhibits significantly diminished microbiological activity.[7] According to the European Medicines Agency, florfenicol amine is approximately 90 times less active than its parent compound, florfenicol.[8] Some sources even suggest that florfenicol amine possesses negligible to no antibiotic activity.[7]

Compound	Relative Antibacterial Activity
Florfenicol	High
Florfenicol Amine	Significantly Reduced (approx. 90x less active)[8]

Table 1: Relative Antibacterial Activity

The following table summarizes representative MIC values for florfenicol against a variety of common veterinary pathogens. Due to its significantly lower activity, comparable MIC data for florfenicol amine is often not reported in standard susceptibility testing.

Bacterial Species	Florfenicol MIC Range (µg/mL)
Escherichia coli	4
Salmonella typhimurium	0.25
Staphylococcus aureus	4
Actinobacillus pleuropneumoniae	0.5
Pasteurella multocida	Varies

Note: MIC values can vary depending on the specific strain and testing methodology.

Toxicological Profile Comparison

From a toxicological standpoint, florfenicol is generally considered safe for veterinary use.[4] Studies have shown that orally administered florfenicol is not acutely toxic to mice and rats.[8] However, like many antibiotics, it can have some side effects. For instance, florfenicol has been noted to have the potential for immunosuppressive activity by reducing immune cell proliferation.[1] It can also cause dose-dependent harmful effects on the reproductive system in some species.[1]

Information on the specific toxicity of florfenicol amine is less abundant, largely because it is considered a less active metabolite. The focus of regulatory bodies is often on the total residue of florfenicol and its metabolites, with florfenicol amine serving as a key marker.[8] The European Medicines Agency has established a microbiological Acceptable Daily Intake (ADI) based on the MIC value of the most sensitive microorganism to florfenicol, as the metabolites have negligible microbiological activity in comparison.[8]

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

To provide a practical context for the data presented, this section outlines a standardized protocol for determining the MIC of an antimicrobial agent using the broth microdilution method. This technique is a cornerstone of in vitro susceptibility testing.

Objective: To determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a specific bacterial strain.

Materials:

• Sterile 96-well microtiter plates

• Test antimicrobial agent (e.g., florfenicol) stock solution

• Sterile cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial inoculum standardized to 0.5 McFarland turbidity

• Multipipettor

• Incubator (35-37°C)

• Plate reader or lightbox for manual reading

Procedure:

• Preparation of Antimicrobial Dilutions:

  • Dispense 100 µL of sterile CAMHB into all wells of a 96-well microtiter plate.

  • Add 100 µL of the 2x concentrated antimicrobial stock solution to the first column of wells.

  • Perform serial twofold dilutions by transferring 100 µL from the first column to the second, mixing thoroughly, and repeating this process across the plate to the desired final concentration. Discard 100 µL from the last column of dilutions.

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture plate, select several colonies of the test bacterium.

  • Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10^8 CFU/mL.

  • Dilute this standardized suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10^5 CFU/mL in each well of the microtiter plate.

• Inoculation and Incubation:

  • Inoculate each well of the microtiter plate (containing the serially diluted antimicrobial) with 5 µL of the final bacterial inoculum.

  • Include a growth control well (broth and inoculum, no antibiotic) and a sterility control well (broth only).

  • Incubate the plate at 35-37°C for 16-20 hours in ambient air.

• Interpretation of Results:

  • Following incubation, visually inspect the plate for bacterial growth (indicated by turbidity or a cell pellet at the bottom of the well).

  • The MIC is the lowest concentration of the antimicrobial agent at which there is no visible growth.

Caption: Workflow for MIC determination by broth microdilution.

Discussion and Implications for Researchers

The substantial difference in biological activity between florfenicol and florfenicol amine has several critical implications for researchers and drug development professionals:

• Efficacy Assessment: When evaluating the in vivo efficacy of florfenicol, it is the parent drug that is primarily responsible for the therapeutic effect. The contribution of florfenicol amine to the overall antibacterial action is minimal.

• Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling: Accurate PK/PD models must differentiate between the concentrations of the active parent drug and the less active metabolite. Relying on total residue measurements that include florfenicol amine could lead to an overestimation of the antimicrobial activity at the site of infection.

• Residue Analysis and Withdrawal Periods: For regulatory purposes in food-producing animals, florfenicol amine is a crucial marker for total florfenicol-related residues.[8] The establishment of withdrawal periods is based on the depletion of these total residues to levels considered safe for human consumption, taking into account the negligible activity of the metabolite.

• Drug Development: For the development of new amphenicol-class antibiotics, maintaining the structural features essential for potent antibacterial activity while optimizing metabolic stability is a key consideration. The significant drop in activity upon conversion to florfenicol amine highlights the importance of the dichloroacetyl group for its interaction with the bacterial ribosome.

Conclusion

References

• Old Antibiotics Can Learn New Ways: A Systematic Review of Florfenicol Use in Veterinary Medicine and Future Perspectives Using Nanotechnology - PMC. (URL: [Link])

• MRL, Florfenicol - European Medicines Agency (EMA). (URL: [Link])

• Pharmacokinetics of florfenicol and its metabolite florfenicol amine in the plasma, urine, and feces of fattening male donkeys following single oral administration - ResearchGate. (URL: [Link])

• Formulation, pharmacokinetics, and antibacterial activity of florfenicol-loaded niosome. (URL: [Link])

• In vitro and in vivo Synergistic Effects of Florfenicol and Thiamphenicol in Combination Against Swine Actinobacillus pleuropneumoniae and Pasteurella multocida - Frontiers. (URL: [Link])

• MIC Determination By Microtitre Broth Dilution Method - Hancock Lab. (URL: [Link])

• Pharmacokinetics of florfenicol and its metabolite florfenicol amine in the plasma, urine, and feces of fattening male donkeys following single oral administration - Frontiers. (URL: [Link])

• Florfenicol Monograph - SELECT NEWS - HIPRA. (URL: [Link])

• Unravelling the fate of florfenicol and its transformation products in the aquatic ecosystem: A review - IJAH. (URL: [Link])

• Florfenicol and Florfenicol Amine Quantification in Bull Serum and Seminal Plasma by a Single Validated UHPLC. (URL: [Link])

• MIC determination by broth micro dilution using Sensititre plates from Thermo Scientific - FWD AMR-RefLabCap. (URL: [Link])

• Phenicols Use in Animals - Pharmacology - MSD Veterinary Manual. (URL: [Link])

• (PDF) Detection of the Toxic Effects of the Antibiotic Florfenicol by Seed Germination Test. (URL: [Link])

• A review on the antibiotic florfenicol: Occurrence, environmental fate, effects, and health risks - Ovid. (URL: [Link])

• Analysis of Resistance to Florfenicol and the Related Mechanism of Dissemination in Different Animal-Derived Bacteria - Frontiers. (URL: [Link])

• Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method - Protocols.io. (URL: [Link])

• Pharmacokinetics, Pharmacodynamics and Depletion of Florfenicol Applied in White Leg Shrimp (Litopenaeus vannamei) Aquaculture and Impact on Shrimp Hepatopancreas Histology - MDPI. (URL: [Link])

• Manipulated Slow Release of Florfenicol Hydrogels for Effective Treatment of Anti-Intestinal Bacterial Infections. (URL: [Link])

• Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf. (URL: [Link])

• MIC (Broth Microdilution) Testing - YouTube. (URL: [Link])

Sources

• 1. Old Antibiotics Can Learn New Ways: A Systematic Review of Florfenicol Use in Veterinary Medicine and Future Perspectives Using Nanotechnology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cris.unibo.it [cris.unibo.it]
• 3. dovepress.com [dovepress.com]
• 4. Formulation, pharmacokinetics, and antibacterial activity of florfenicol-loaded niosome - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 500 - Internal server error. [marketing.hipra.com]
• 6. Phenicols Use in Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]
• 7. benchchem.com [benchchem.com]
• 8. ema.europa.eu [ema.europa.eu]

limit of detection (LOD) comparison for aminodiol analysis techniques

Executive Summary: The Analytical Challenge of Aminodiols

Aminodiols —compounds containing a primary amine and two hydroxyl groups (e.g., 2-amino-1,3-propanediol, Sphingosine, Fingolimod)—present a unique analytical paradox. While chemically reactive, they often lack the strong chromophores required for sensitive UV detection. Furthermore, their high polarity (in small molecules like serinol) makes retention on standard C18 columns difficult, while their lipophilic analogs (like sphingolipids) require complex matrix cleanup.

For researchers in drug development, particularly those working with immunomodulators (e.g., S1P receptor modulators) or synthetic intermediates, selecting the right technique is a trade-off between sensitivity (LOD) , selectivity , and throughput .

This guide synthesizes experimental data to benchmark the Limit of Detection (LOD) across three dominant platforms: LC-MS/MS , HPLC-FLD (Derivatized) , and GC-MS .

Comparative Performance Matrix

The following data aggregates performance metrics from validated pharmaceutical protocols (e.g., Fingolimod assays) and biological metabolite studies.

Table 1: LOD Benchmarking of Aminodiol Analysis Techniques

Feature	LC-MS/MS (ESI+)	HPLC-FLD (Derivatized)	GC-MS (Derivatized)	HPLC-UV (Direct)
Typical LOD	0.1 – 0.5 ng/mL	1.0 – 10 ng/mL	10 – 50 ng/mL	100 – 500 ng/mL
Linearity Range	0.3 – 150 ng/mL	10 – 1000 ng/mL	50 – 5000 ng/mL	0.2 – 20 µg/mL
Selectivity	Excellent (Mass transition)	High (Specific to amines)	High (Mass spectral fingerprint)	Low (Non-specific absorption)
Sample Prep	Protein Precip. / SPE	Pre-column Derivatization	Extraction + Silylation	Direct Injection
Throughput	High (< 5 min/run)	Medium (Reaction time)	Low (Long run + derivatization)	High
Primary Use Case	PK/PD Studies, Trace Impurities	QC Release, Amino Acid Profiling	Structural Confirmation, Volatiles	High-conc. Assay, Dissolution

Expert Insight: While LC-MS/MS offers superior sensitivity (approx. 1000x better than UV), HPLC-FLD using OPA derivatization is a cost-effective alternative that rivals MS sensitivity for primary amines, provided the matrix is not heavily fluorescent.

Strategic Method Selection

Choosing the correct method requires analyzing the analyte's polarity and the matrix complexity. Use the following decision logic to select your protocol.

Figure 1: Decision tree for selecting analytical techniques based on analyte properties and sensitivity requirements.

Deep Dive: LC-MS/MS (The Gold Standard)

Mechanism: Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) utilizes Electrospray Ionization (ESI) in positive mode. Aminodiols protonate readily (

). In the collision cell, they typically undergo neutral loss of water ( ) or cleavage of the alkyl chain, providing unique transitions for Multiple Reaction Monitoring (MRM).

Performance Data: For Fingolimod (a lipophilic aminodiol), validated methods demonstrate an LLOQ of 0.3 ng/mL using only 100 µL of plasma.

Protocol 1: High-Sensitivity LC-MS/MS Workflow

Target: Trace quantification in plasma.

• Sample Preparation:

  • Aliquot 100 µL plasma.

  • Add 200 µL Acetonitrile (containing internal standard, e.g., Fingolimod-d4) to precipitate proteins.

  • Vortex (30s) and Centrifuge (10,000 x g, 10 min).

  • Transfer supernatant to autosampler vial.

• Chromatography (LC):

  • Column: C18 (for lipophilic) or HILIC (for small polar aminodiols like serinol).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5-95% B over 5 minutes.

• Mass Spectrometry (MS):

  • Source: ESI Positive.

  • MRM Transition: Monitor Precursor

    Product (e.g., Fingolimod ).

Self-Validation Check:

• System Suitability: The signal-to-noise (S/N) ratio for the LLOQ sample must be

  .

• Carryover: Inject a blank after the highest standard; signal should be

  of LLOQ.

Deep Dive: HPLC-FLD (The Cost-Effective Alternative)

Mechanism: Since aminodiols lack natural fluorescence, they must be derivatized. o-Phthalaldehyde (OPA) reacts specifically with primary amines in the presence of a thiol (e.g., 2-mercaptoethanol) to form a highly fluorescent isoindole derivative.[1]

Performance Data: LODs for OPA-derivatized amino alcohols can reach 1–5 ng/mL . This is superior to UV but less robust than MS for complex matrices due to potential background fluorescence.

Protocol 2: Pre-Column OPA Derivatization

Target: QC release or purity analysis of API.

• Reagent Setup:

  • OPA Reagent: Dissolve 10 mg OPA in 250 µL methanol. Add 25 µL 2-mercaptoethanol. Dilute to 10 mL with 0.1 M Borate Buffer (pH 9.5). Note: Prepare fresh daily.

• Derivatization Reaction:

  • Mix 10 µL Sample + 10 µL OPA Reagent in the autosampler loop (or vial).

  • Wait 60 seconds (reaction is instantaneous but unstable over long periods).

  • Inject immediately.

• Detection:

  • Excitation: 340 nm.

  • Emission: 455 nm.[1]

Figure 2: Reaction pathway for OPA derivatization of primary amines.

Deep Dive: GC-MS (Structural Confirmation)

Mechanism: Aminodiols are non-volatile and must be silylated. Reagents like BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) replace active hydrogens on hydroxyl and amine groups with Trimethylsilyl (TMS) groups, rendering the molecule volatile.

Performance Data: LOD is typically 10–50 ng/mL . While less sensitive than LC-MS, GC-MS provides definitive structural identification via fragmentation fingerprints, crucial for identifying unknown impurities.

Protocol 3: Silylation for GC-MS

• Dry Sample: Evaporate sample to complete dryness under Nitrogen (water destroys silylation reagents).

• Reaction:

  • Add 50 µL anhydrous Pyridine + 50 µL BSTFA (with 1% TMCS).

  • Incubate at 60°C for 30 minutes.

• Analysis:

  • Inject 1 µL into GC-MS (Splitless mode for max sensitivity).

  • Column: 5% Phenyl Polysiloxane (e.g., DB-5ms).

Experimental Validation of LOD

Do not rely on literature values alone. Validate LOD in your specific matrix using the ICH Q2(R1) approach:

• Signal-to-Noise (S/N) Method:

  • Prepare a low-concentration spike (e.g., 1 ng/mL).

  • Measure the peak height (

    ) and the baseline noise ( ) over a distance of 20x peak width.

  • LOD = Concentration where

    .

  • LLOQ = Concentration where

    .

• Standard Deviation (SD) Method:

  • Analyze 7 replicates of a blank or near-LOD sample.

  • Calculate the standard deviation (

    ) of the response.

  • LOD =

    .

References

• Salmerón-García, A., et al. (2022). "A Validated HPLC-MS/MS Method for Quantification of Fingolimod... in Human Plasma." MDPI. Link

• Osman, I. A., & Basalious, E. B. (2016).[2] "Method Development and Validation for Fingolimod by HPLC/UV..." Journal of Analytical & Pharmaceutical Research. Link

• Minamisawa, K., & Watanabe, H. (1986).[3] "Serinol (2-Amino-1,3-propanediol) and 3-Amino-1,2-propanediol in Soybean Nodules." Plant and Cell Physiology. Link

• Chula Digital Collections. (2016). "Comparison of validated HPLC methods using two derivatizing agents for gamma-aminobutyric acid quantification." Link

• Drawell Analytical. (2025). "Comparison Between GC and HPLC for Pharmaceutical Analysis." Link

Sources

• 1. sdiarticle4.com [sdiarticle4.com]
• 2. Method Development and Validation for Fingolimod by HPLC/UV in Immediate-Release Oral Capsule and Study the Effect of Excipients on Solubility and Dissolution Behavior - MedCrave online [medcraveonline.com]
• 3. researchgate.net [researchgate.net]

Technical Guide: Confirming Absolute Configuration of 2-Amino-1-(pyridin-3-yl)propane-1,3-diol Isomers

Executive Summary & Strategic Verdict

The determination of the absolute configuration of 2-amino-1-(pyridin-3-yl)propane-1,3-diol is a critical quality attribute (CQA) in the synthesis of next-generation amphenicol antibiotics and sphingosine analogs. This molecule possesses two stereogenic centers (C1 and C2), resulting in four possible stereoisomers: the enantiomeric pairs of the threo ((1R,2R) / (1S,2S)) and erythro ((1R,2S) / (1S,2R)) diastereomers.

The Verdict:

• For Solid Samples (The Gold Standard): Single Crystal X-Ray Diffraction (SC-XRD) using the anomalous dispersion of the heavy atom (if derivatized) or high-quality Cu-K

  radiation on the hydrochloride salt is the definitive method.

• For Oils/Solution (The Modern Standard): Vibrational Circular Dichroism (VCD) coupled with DFT calculations offers a non-destructive, crystallization-free route with >99% confidence.

• For Rapid Benchtop Analysis: Modified Mosher’s Method (NMR) is viable but requires strict adherence to specific derivatization protocols due to the interfering nucleophilicity of the C2-amine.

Structural Context and Isomerism[1]

Before selecting an analytical method, one must distinguish between relative (diastereomeric) and absolute (enantiomeric) configuration.

• Threo (Syn) Isomers: The amino and hydroxyl groups are on the same side in the Fischer projection (Zig-zag anti-periplanar in 3D). Often the bioactive scaffold (e.g., D-threo in chloramphenicol).

• Erythro (Anti) Isomers: The amino and hydroxyl groups are on opposite sides.

Stereochemical Targets:

Isomer Label	C1 Config (OH)	C2 Config (NH2)	Relationship
A (Target)	1R	2R	Threo (Enantiomer Pair 1)
B	1S	2S	Threo (Enantiomer Pair 1)
C	1R	2S	Erythro (Enantiomer Pair 2)

| D | 1S | 2R | Erythro (Enantiomer Pair 2) |

Comparative Methodology Guide

Method A: Single Crystal X-Ray Diffraction (SC-XRD)

The absolute truth, provided you can grow the crystal.

• Mechanism: Diffraction of X-rays by the crystal lattice. Absolute configuration is determined using the Flack parameter.

• Challenge: The free base is often an oil or low-melting solid.

• Solution: Form a salt. The pyridine nitrogen and the primary amine are basic.

  • Recommendation:Dihydrochloride salt . The presence of Chloride (Z=17) provides sufficient anomalous scattering for Cu-K

    radiation to determine absolute configuration without further heavy-atom derivatization.

Method B: Vibrational Circular Dichroism (VCD)

The solution-phase structural probe.

• Mechanism: Measures the differential absorption of left and right circularly polarized IR radiation during vibrational transitions.[1][2][3]

• Workflow: Measure experimental VCD spectrum

  Calculate theoretical VCD (DFT) for (1R,2R) Compare.

• Advantage: No crystallization required.[3][4] Works directly on the oil/free base.

• Data Reliability: High. VCD spectra are rich in features (fingerprint region) and sensitive to conformation.

Method C: Modified Mosher’s Method (NMR)

The accessible chemical correlation.

• Mechanism: Derivatization with (R)- and (S)-MTPA-Cl (Mosher's Acid Chloride). The anisotropic shielding of the phenyl ring shifts protons in the NMR spectrum (

  ).

• Critical Nuance for this Molecule:

  • This is an aminodiol .[5] The amine is more nucleophilic than the hydroxyls.[6]

  • Protocol: You must generate the Tris-MTPA derivative (Amide at C2, Esters at C1 and C3) to ensure a single species in solution.

  • Warning: 1,3-diols can show irregular

    patterns if not conformationally rigid. However, the C2-amide restricts rotation, improving reliability.

Decision Matrix

Feature	SC-XRD (Salt)	VCD Spectroscopy	Mosher's Method (NMR)
Sample State	Single Crystal (Required)	Liquid / Oil / Solution	Solution
Destructive?	No (Recoverable)	No	Yes (Derivatization)
Time to Result	Days (Crystallization)	Hours (Meas + Calc)	Hours (Rxn + NMR)
Confidence	100% (Definitive)	>99% (High)	90-95% (Interpretation risk)
Cost	High (Instrument/Service)	Medium (Instrument/Software)	Low (Reagents)

Detailed Experimental Protocols

Protocol 1: Modified Mosher’s Method for Aminodiols

Use this if you lack access to VCD or X-Ray.

Reagents:

• (R)-(-)-MTPA-Cl and (S)-(+)-MTPA-Cl.

• Pyridine-d5 (solvent/base) or CDCl3 + Pyridine.

• DMAP (Catalyst).

Step-by-Step:

• Aliquot: Place 5 mg of the unknown aminodiol isomer into two separate vials (Vial A and Vial B).

• Reaction A (S-Ester/Amide): To Vial A, add 0.6 mL Pyridine-d5, catalytic DMAP, and 3.5 equivalents of (R)-(-)-MTPA-Cl . (Note: (R)-chloride yields the (S)-configuration at the ester stereocenter according to Cahn-Ingold-Prelog priority, usually referred to as the S-Mosher derivative).

• Reaction B (R-Ester/Amide): To Vial B, add 0.6 mL Pyridine-d5, catalytic DMAP, and 3.5 equivalents of (S)-(+)-MTPA-Cl .

• Incubation: Shake at room temperature for 4 hours. Monitor by TLC to ensure the tris-derivative is formed (disappearance of mono/bis spots).

• Workup: Mini-extraction with dilute HCl/EtOAc is recommended to remove excess pyridine if not using Pyridine-d5 directly.

• NMR Analysis: Acquire 1H NMR for both samples.

• Calculation: Calculate

  for protons H1, H2, and H3.

  • Interpretation: Construct a Newman projection. Protons with positive

    sit on the right side of the MTPA plane; negative on the left.

Protocol 2: Crystallization for X-Ray (Dihydrochloride Salt)

Use this for the definitive regulatory filing package.

• Dissolution: Dissolve 50 mg of the free base in minimal absolute ethanol (approx. 0.5 mL).

• Acidification: Add 2.2 equivalents of HCl (using 1M HCl in EtOH or diethyl ether).

• Precipitation: Add ethyl acetate or diethyl ether dropwise until turbidity persists.

• Growth: Seal the vial with parafilm, poke a single small hole, and allow slow evaporation at 4°C.

• Harvest: Look for prisms or needles suitable for mounting.

Visualization of Workflows

Figure 1: Strategic Decision Tree for Configuration Assignment

Caption: Workflow for selecting the optimal analytical method based on sample physical state and resource availability.

Figure 2: Mosher's Analysis Logic for 1,3-Diols

Caption: The logic flow for Modified Mosher's Method. Δδ values map the spatial arrangement of protons relative to the MTPA phenyl ring.

Data Presentation: Expected Chemical Shifts

When performing Method C (Mosher's), analyzing the methine protons is crucial. Below is a representative table of expected shifts for a Threo configuration (based on analogous phenyl-aminodiols).

Proton Position	(S-Mosher) [ppm]	(R-Mosher) [ppm]		Structural Inference
H-1 (Benzylic)	6.15	6.25	-0.10	Left of Plane (Shielded in S)
H-2 (Amine)	4.50	4.45	+0.05	Right of Plane
H-3a (CH2)	4.20	4.10	+0.10	Right of Plane
H-3b (CH2)	4.05	3.95	+0.10	Right of Plane

Note: If experimental data shows mixed signs for H-3a/b or H-2 that contradict the model, suspect conformational flexibility and revert to Method B (VCD).

References

• Seco, J. M., Quiñoá, E., & Riguera, R. (2004). The Assignment of Absolute Configuration by NMR. Chemical Reviews, 104(1), 17–118. Link

• Freedman, T. B., Cao, X., Dukor, R. K., & Nafie, L. A. (2003). Absolute Configuration Determination of Chiral Molecules in the Solution State Using Vibrational Circular Dichroism.[1][2][3][7] Chirality, 15(9), 743–758. Link

• Flack, H. D. (1983). On Enantiomorph-Polarity Estimation. Acta Crystallographica Section A, 39(6), 876–881. Link

• Dale, J. A., & Mosher, H. S. (1973). Nuclear Magnetic Resonance Enantiomer Reagents. Configuration Correlations via Nuclear Magnetic Resonance Chemical Shifts of Diastereomeric Mandelate, O-Methylmandelate, and α-Methoxy-α-trifluoromethylphenylacetate (MTPA) Esters. Journal of the American Chemical Society, 95(2), 512–519. Link

• BenchChem. (2025).[8] Validating Stereochemical Outcomes: A Comparative Guide to Mosher's Acid Analysis. Link

Sources

• 1. spectroscopyeurope.com [spectroscopyeurope.com]
• 2. biotools.us [biotools.us]
• 3. spectroscopyasia.com [spectroscopyasia.com]
• 4. jascoinc.com [jascoinc.com]
• 5. BJOC - Stereoselective synthesis and transformation of pinane-based 2-amino-1,3-diols [beilstein-journals.org]
• 6. 2-[(Pentan-3-yl)amino]propane-1,3-diol | Benchchem [benchchem.com]
• 7. Interpreting vibrational circular dichroism spectra: the Cai•factor for absolute configuration with confidence - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Personal Protective Equipment (PPE) &amp; Handling Guide: 2-Amino-1-(pyridin-3-yl)propane-1,3-diol

Executive Safety Summary

Treat as: Corrosive Solid with Systemic Toxicity Potential. [1]

2-Amino-1-(pyridin-3-yl)propane-1,3-diol represents a hybrid hazard profile. It combines the caustic alkalinity of an amino-diol (structurally similar to Serinol) with the systemic toxicity and skin permeability associated with the pyridine ring.[1] Standard "lab safety" protocols are insufficient; specific barrier protection against transdermal absorption and dust inhalation is required.[1]

Critical Immediate Actions:

• Never handle on an open benchtop; use a certified chemical fume hood.[1]

• Eye Protection: Safety glasses are inadequate.[1] Chemical splash goggles are mandatory due to the risk of irreversible corneal damage from the basic amine moiety.[1]

• Glove Protocol: Double-gloving is required.[1] Pyridine derivatives can permeate standard nitrile; frequent changes are essential.[1]

Hazard Analysis: Structure-Activity Relationship (SAR)

As specific toxicological data for this exact intermediate may be sparse in public repositories, we apply Structure-Activity Relationship (SAR) logic to establish a conservative safety baseline.[1]

Functional Group	Associated Hazard	Mechanism of Action
Primary Amine (-NH₂)	Corrosivity / Irritation	Basic nitrogen lone pair accepts protons from tissue, causing alkaline hydrolysis of lipids and proteins (chemical burns).
Pyridine Ring	Systemic Toxicity	High lipid solubility facilitates transdermal absorption.[1] Pyridine derivatives often target the CNS and liver.[1]
1,3-Diol	Hygroscopicity	Increases adherence to mucosal membranes (lungs/eyes) if inhaled as dust, prolonging contact time and local irritation.[1]

Expert Insight: Do not rely solely on the lack of a "Skull and Crossbones" pictogram on a vendor label. Many research intermediates are "Not Fully Tested."[1] Treat this compound as a Category 1B Skin Corrosive and Category 3 Acute Toxicant until proven otherwise.[1]

PPE Selection Matrix

This matrix defines the minimum acceptable protection levels based on the task.

Hand Protection (Critical)[1]

• Standard Nitrile (0.11 mm): Insufficient for prolonged contact with pyridine solutions.[1]

• Recommendation: Use a "Double-Glove" system or High-Performance barrier.[1]

Layer	Material	Specification	Rationale
Inner	Nitrile	4-5 mil (0.10 - 0.12 mm)	Tactile sensitivity; protection against incidental splashes.[1]
Outer	Nitrile (Extended Cuff)	8 mil (0.20 mm) minimum	Sacrificial layer.[1] Remove immediately upon contamination.[1][2][3][4][5]
High Risk	Laminate (Silver Shield®)	Multi-layer polymer	Required for spill cleanup or handling concentrated stock solutions (>1M).[1]

Respiratory & Eye Protection[1][3][4][5][6][7][8]

Component	Standard Operation (Weighing/Synthesis)	Emergency / Spill (> 5g)
Eyes	Chemical Splash Goggles (Indirect Vent).[1] Face shield added if pouring solutions.[1]	Full Face Respirator (protects eyes and lungs simultaneously).[1]
Lungs	Fume Hood (Face velocity: 80–100 fpm).[1] N95 mask is secondary backup only.[1]	P100 (HEPA) + OV (Organic Vapor) Cartridge Respirator.[1]
Body	Lab coat (Poly/Cotton).[1] Closed-toe chemical-resistant shoes.[1]	Tyvek® or chemically resistant apron/sleeves.[1]

Operational Protocol: Step-by-Step

Phase 1: Preparation & Weighing

Goal: Prevent dust generation and static dispersion.[1]

• Engineering Control: Verify fume hood flow. Place an analytical balance inside the hood or use a powder containment enclosure.

• Static Control: Organic amino-diols are often fluffy, electrostatic solids.[1] Use an anti-static gun or ionizer bar before spatulating to prevent "jumping" of the powder.[1]

• Weighing:

  • Tare the receiving vessel (vial/flask) before opening the stock container.

  • Transfer solid using a disposable spatula.[1]

  • Immediately recap the stock container.

  • Wipe the exterior of the receiving vessel with a damp Kimwipe (solvent: isopropanol) before removing it from the balance area to capture invisible dust.[1]

Phase 2: Solubilization & Reaction

Goal: Mitigate exothermic solvation and vapor release.

• Solvent Choice: When dissolving in protic solvents (methanol/water), mild exotherms may occur due to hydrogen bonding.[1] Add solvent slowly.[1]

• Inert Atmosphere: The amine is sensitive to oxidation and CO₂ absorption (carbamate formation).[1] Blanket the reaction with Nitrogen or Argon.[1]

• Spillage: If solution drips on the hood sash or floor, neutralize immediately (see Section 6).[1]

Visual Workflow: Safety Decision Logic

The following diagram illustrates the decision-making process for PPE and handling based on the physical state of the compound.

Figure 1: Decision logic for PPE selection based on physical state and concentration risks.

Disposal & Decontamination[1][5]

Waste Stream Classification:

• Primary Stream: Basic Organic Waste (pH > 7).[1]

• Incompatibility: NEVER mix with Oxidizing Acids (Nitric, Perchloric) or Acid Chlorides.[1] The amine group can react violently or form unstable salts.[1]

Decontamination Protocol (Benchtop/Hood):

• Absorb: Use a dry pad or vermiculite for liquid spills.[1]

• Neutralize: Wipe the surface with a dilute weak acid (e.g., 5% Citric Acid or dilute Acetic Acid) to neutralize the amine residue.[1]

• Clean: Follow with a soap and water wash, then a final Isopropanol rinse.[1]

• Disposal: All wipes and gloves used in cleanup must go into the solid hazardous waste bin, not regular trash.[1]

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 67664, 2-Aminopyridine.[1] Retrieved from [Link](Used for Pyridine moiety toxicity benchmarking).[1]

• ECHA (European Chemicals Agency). Registration Dossier for 2-amino-1,3-propanediol (Serinol).[1] Retrieved from [Link](Used for Amino-diol corrosivity benchmarking - Note: Generic landing provided as specific deep links expire).[1]

• Occupational Safety and Health Administration (OSHA). Personal Protective Equipment: Respiratory Protection (29 CFR 1910.134).[1][6] Retrieved from [Link].[1]

Sources

• 1. fishersci.com [fishersci.com]
• 2. echemi.com [echemi.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. alkalimetals.com [alkalimetals.com]
• 5. spectrumchemical.com [spectrumchemical.com]
• 6. fishersci.com [fishersci.com]